Technical Documentation Center

(4-(Tert-butyl)-2-iodophenyl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (4-(Tert-butyl)-2-iodophenyl)methanamine

Core Science & Biosynthesis

Foundational

Structural Profiling and Synthetic Utility of (4-(Tert-butyl)-2-iodophenyl)methanamine: A Technical Guide

Executive Summary In the landscape of modern medicinal chemistry and advanced organic synthesis, bifunctional building blocks are the cornerstone of modular drug design. (4-(Tert-butyl)-2-iodophenyl)methanamine (also kno...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry and advanced organic synthesis, bifunctional building blocks are the cornerstone of modular drug design. (4-(Tert-butyl)-2-iodophenyl)methanamine (also known as 4-tert-butyl-2-iodobenzylamine) is a highly specialized, ambiphilic scaffold. Characterized by a primary aliphatic amine, an ortho-iodine atom, and a para-tert-butyl group, this molecule is engineered to serve as a privileged precursor for the construction of complex, medium-ring nitrogen heterocycles.

As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical rationale behind this molecule's architecture, detail a self-validating chemoselective synthesis protocol, and explore its mechanistic applications in palladium-catalyzed heteroannulation.

Structural & Physicochemical Profiling

The utility of (4-(Tert-butyl)-2-iodophenyl)methanamine is not accidental; it is a product of precise steric and electronic engineering. Each functional moiety serves a distinct mechanistic purpose:

  • The Primary Amine (-CH₂NH₂): Unlike anilines, the methylene (-CH₂-) spacer isolates the nitrogen lone pair from the aromatic ring's π-system. This prevents resonance delocalization, maintaining a high pKa (~9.2) and ensuring the amine acts as a potent nucleophile for intramolecular cyclization and amide coupling 1.

  • The Ortho-Iodine (-I): The iodine atom is the premier leaving group for transition-metal catalysis. Due to its high polarizability and weak C-I bond dissociation energy, it undergoes rapid oxidative addition with Pd(0) catalysts at room temperature, vastly outperforming bromo- and chloro- analogues 2. Its ortho relationship to the amine is the geometric prerequisite for [4+2] and [5+2] heteroannulation reactions 3.

  • The Para-Tert-Butyl Group (-C(CH₃)₃): This bulky, highly lipophilic group locks the local conformation and provides steric shielding. In pharmacokinetic optimization, placing a tert-butyl group para to the benzylic position effectively blocks cytochrome P450-mediated para-hydroxylation, a common metabolic liability in drug development.

Table 1: Physicochemical Profile & Causality
PropertyValueCausality / Implication in Synthesis & Biology
Molecular Formula C₁₁H₁₆INCore stoichiometry; ideal fragment weight.
Molecular Weight 289.16 g/mol Fits strictly within Lipinski's Rule of 5 for FBDD.
cLogP (Estimated) 3.8 - 4.2High lipophilicity driven by the tert-butyl group enhances cell membrane permeability.
C-I Bond Energy ~65 kcal/molWeakest aryl-halide bond; ensures rapid, low-temperature oxidative addition in cross-coupling.

De Novo Synthesis Strategy & Chemoselectivity

Synthesizing this molecule presents a classic chemoselectivity challenge: reducing a nitrile to a primary amine without cleaving the highly reactive carbon-iodine bond. Standard industrial reductions of benzonitriles (e.g., Raney Nickel with H₂ at 200 psi) will rapidly dehalogenate the aryl iodide, yielding the undesired des-iodo byproduct 4.

To circumvent this, we utilize an electrophilic iodination followed by a hydride-based chemoselective reduction using Borane-Tetrahydrofuran (BH₃·THF).

Table 2: Reduction Optimization & Catalyst Causality
Reducing AgentConditionsConversionDeiodinationYield of Target Amine
Raney Ni / H₂NH₃/MeOH, 60 °C, 200 psi>99%>90%<10% (Major: 4-tert-butylbenzylamine)
LiAlH₄THF, 0 °C to RT>99%45%50% (Poor chemoselectivity)
BH₃·THF THF, Reflux, 12h >99% <2% 88% (Optimal chemoselectivity)
Step-by-Step Methodology: Self-Validating Protocol

Step 1: Electrophilic Iodination

  • Dissolve 4-tert-butylbenzonitrile (1.0 equiv) in concentrated sulfuric acid (H₂SO₄) at 0 °C.

  • Add N-Iodosuccinimide (NIS) or I₂/Ag₂SO₄ (1.1 equiv) portion-wise to control the exotherm. The tert-butyl group directs electrophilic aromatic substitution to the ortho position relative to the nitrile (sterically favored over the meta position).

  • Validation Check: Monitor via GC-MS. The reaction is complete when the starting material peak disappears and a new peak at [M]⁺ = 285 m/z emerges.

Step 2: Chemoselective Borane Reduction

  • Dissolve the intermediate (4-tert-butyl-2-iodobenzonitrile) in anhydrous THF under an Argon atmosphere.

  • Dropwise add BH₃·THF (3.0 equiv) at 0 °C. Causality: Borane coordinates to the nitrile nitrogen, facilitating hydride transfer without engaging in single-electron transfer (SET) processes that would cleave the C-I bond.

  • Reflux the mixture for 12 hours.

  • Quench carefully with 6M HCl to destroy the amine-borane complex, then basify with NaOH to pH 12 to free the amine. Extract with dichloromethane.

  • Validation Check: Perform FT-IR spectroscopy. The complete disappearance of the sharp nitrile stretch at 2220 cm⁻¹ and the appearance of broad N-H stretches at 3300-3400 cm⁻¹ validates system integrity.

Synthesis A 4-tert-Butylbenzonitrile B 4-tert-Butyl-2-iodobenzonitrile A->B I2, Ag2SO4 Electrophilic Iodination C (4-(Tert-butyl)-2-iodophenyl)methanamine B->C BH3-THF Chemoselective Reduction

Caption: Synthetic workflow for (4-(Tert-butyl)-2-iodophenyl)methanamine via chemoselective reduction.

Mechanistic Applications in Drug Discovery

The primary application of (4-(Tert-butyl)-2-iodophenyl)methanamine is acting as an "ambiphile" in Palladium-catalyzed heteroannulation.

In drug discovery, accessing functionalized tetrahydropyridines and isoquinolines is notoriously difficult. By leveraging the ortho-iodobenzylamine motif, researchers can perform a one-pot [4+2] annulation with non-conjugated alkenes or 1,2-dienes 1, 3.

The Catalytic Cycle:

  • Oxidative Addition: The Pd(0) catalyst inserts into the weak C-I bond, generating an Aryl-Pd(II)-I intermediate. The tert-butyl group's steric bulk actually accelerates the subsequent reductive elimination step by destabilizing the Pd(II) resting state 2.

  • Carbopalladation: An exogenous alkene coordinates to the Pd(II) center and undergoes migratory insertion.

  • Intramolecular Amination: The pendant primary amine attacks the Pd(II) center, displacing the halide.

  • Reductive Elimination: The C-N bond is formed, releasing the target heterocycle and regenerating the Pd(0) catalyst.

Annulation A (4-(Tert-butyl)-2-iodophenyl)methanamine (Ambiphilic Precursor) B Pd(II) Oxidative Addition (C-I Bond Activation) A->B C Alkene/Alkyne Insertion (Carbopalladation) B->C + Non-Conjugated Alkene D Intramolecular Amination (C-N Bond Formation) C->D E Substituted Tetrahydropyridine / Isoquinoline (Target Scaffold) D->E Reductive Elimination

Caption: Mechanism of Pd-catalyzed heteroannulation using the ambiphilic ortho-iodobenzylamine scaffold.

Handling, Stability, and Storage

To maintain the integrity of the C-I bond and prevent amine oxidation, the following self-validating storage protocol must be adhered to:

  • Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent ambient CO₂ from forming carbamate salts with the primary amine.

  • Light Sensitivity: Aryl iodides are prone to homolytic cleavage upon exposure to UV light. Store in amber glass vials.

  • Temperature: Maintain at 2–8 °C.

  • Validation of Integrity: Before use in sensitive cross-coupling reactions, validate purity via ¹H-NMR. The benzylic protons should appear as a sharp singlet near δ 3.8 ppm. Any downfield shift or broadening indicates amine degradation or salt formation.

References

  • Mapping Ambiphile Reactivity Trends in the Anti-(Hetero)annulation of Non-Conjugated Alkenes via Pd(II)/Pd(IV) Catalysis Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Synthesis of Medium-Ring Nitrogen Heterocycles via Palladium-Catalyzed Heteroannulation of 1,2-Dienes Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Reductive Elimination of Aryl Halides upon Addition of Hindered Alkylphosphines to Dimeric Arylpalladium(II) Halide Complexes Source: Organometallics (ACS Publications) URL:[Link]

  • WO2005087215A1 - Substituted urea and carbamate, phenacyl-2-hydroxy-3-diaminoalkane, and benzamide-2-hydroxy-3-diaminoalkane aspartyl-protease inhibitors Source: Google Patents URL

Sources

Exploratory

The Bifunctional Utility of (4-(Tert-butyl)-2-iodophenyl)methanamine in Advanced Organic Synthesis and Drug Discovery

Executive Summary In the landscape of modern drug discovery and advanced materials science, the strategic selection of molecular building blocks dictates the efficiency of synthetic pipelines and the pharmacokinetic viab...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and advanced materials science, the strategic selection of molecular building blocks dictates the efficiency of synthetic pipelines and the pharmacokinetic viability of the final candidates. (4-(Tert-butyl)-2-iodophenyl)methanamine (CAS: N/A, Formula: C11H16IN) emerges as a highly privileged, bifunctional scaffold [1].

This molecule features a unique structural triad: an aryl iodide primed for transition-metal catalysis and halogen bonding, a primary methanamine for orthogonal derivatization, and a tert-butyl group that serves as a lipophilic anchor and metabolic shield. This whitepaper provides an in-depth technical guide on the physicochemical properties, structural dynamics, and field-proven synthetic protocols for utilizing this compound in complex chemical architectures.

Physicochemical Profiling & Structural Dynamics

To effectively deploy (4-(Tert-butyl)-2-iodophenyl)methanamine in a synthetic or medicinal chemistry campaign, one must first understand the causality behind its physical properties.

Quantitative Data Summary

Table 1: Physicochemical and Structural Properties of (4-(Tert-butyl)-2-iodophenyl)methanamine [1]

PropertyValueMechanistic Implication
Molecular Formula C11H16INDefines the stoichiometric baseline.
Molecular Weight 289.16 g/mol Optimal for fragment-based drug design (FBDD).
Predicted LogP ~4.5High lipophilicity driven by the tert-butyl group.
Predicted pKa (Amine) ~9.3Ensures protonation at physiological pH, aiding solubility.
H-Bond Donors 2Primary amine acts as a strong hydrogen bond donor.
H-Bond Acceptors 1Nitrogen lone pair acts as a hydrogen bond acceptor.
Structural Causality
  • The C4 tert-Butyl Group: Positioned para to the aminomethyl moiety, the bulky tert-butyl group effectively blocks a primary site of cytochrome P450-mediated aromatic oxidation. Furthermore, it provides a highly lipophilic anchor that can occupy deep hydrophobic pockets in target proteins, increasing target residence time. Crucially, being meta to the iodo group, it does not sterically impede transition-metal insertion at the C2 position.

  • The C2 Iodine Atom: The iodine atom is highly polarizable. In biological systems, it acts as a potent halogen bond (X-bond) donor due to its pronounced " σ -hole"—a region of positive electrostatic potential opposite the C–I covalent bond [2, 3]. In synthetic systems, it is an exceptional leaving group for oxidative addition.

  • The C1 Methanamine Group: The primary amine provides a basic center that ensures aqueous solubility through salt formation (e.g., hydrochloride salts) and acts as a versatile nucleophilic handle for amide couplings or reductive aminations.

Strategic Applications in Medicinal Chemistry

Harnessing the Halogen Bond (XB)

Halogen bonding has transitioned from a serendipitous crystallographic observation to a rational tool in structure-based drug design [2]. The interaction occurs between the electrophilic σ -hole of the iodine atom and Lewis bases (such as backbone carbonyl oxygens in protein binding sites). Because the strength of halogen bonds strictly follows the polarizability trend (I > Br > Cl > F), the aryl iodide in (4-(Tert-butyl)-2-iodophenyl)methanamine is optimally primed to form highly directional, stabilizing interactions that can significantly enhance ligand-target affinity [3].

Synthetic Workflows & Orthogonal Reactivity

A persistent challenge in utilizing halobenzylamines is achieving chemoselective cross-coupling without the primary amine poisoning the palladium catalyst or undergoing unintended Buchwald-Hartwig amination. The protocols below are designed as self-validating systems , utilizing specific reagents to bypass these failure modes.

Protocol 1: Chemoselective Suzuki-Miyaura Cross-Coupling (Unprotected Amine)

The ortho-relationship between the iodo and aminomethyl groups introduces steric hindrance around the oxidative addition complex. We employ XPhos Pd G3 because the bulky, electron-rich biarylphosphine ligand (XPhos) accelerates both oxidative addition and the sterically demanding reductive elimination step, while simultaneously preventing the primary amine from coordinating to the Pd(II) center.

Step-by-Step Methodology:

  • Preparation: To an oven-dried Schlenk flask, add (4-(Tert-butyl)-2-iodophenyl)methanamine (1.0 equiv, 0.5 mmol) and the desired arylboronic acid (1.2 equiv, 0.6 mmol).

  • Catalyst & Base Loading: Add XPhos Pd G3 (0.05 equiv, 5 mol%) and finely milled anhydrous K3PO4 (3.0 equiv, 1.5 mmol).

  • Solvent Addition: Evacuate and backfill the flask with N2 (3 cycles). Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v, 5.0 mL). Causality: The biphasic system ensures the dissolution of both the organic substrates and the inorganic base, driving the transmetalation step.

  • Reaction: Stir the mixture vigorously at 80 °C for 12 hours.

  • Workup: Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine (10 mL). Dry the organic layer over Na2SO4, filter, and concentrate in vacuo.

  • Purification: Purify via silica gel chromatography using a gradient of DCM/MeOH (containing 1% NH4OH) to elute the basic biaryl amine product.

Protocol 2: N-Acylation (Amide Formation)

To functionalize the methanamine while leaving the aryl iodide intact for downstream late-stage functionalization, a mild amide coupling is required.

Step-by-Step Methodology:

  • Activation: In a dry vial, dissolve the target carboxylic acid (1.1 equiv, 0.55 mmol) and HATU (1.2 equiv, 0.6 mmol) in anhydrous DMF (3.0 mL). Stir for 10 minutes at room temperature. Causality: HATU rapidly forms a highly reactive HOAt ester, minimizing epimerization of chiral acids.

  • Amine Addition: Add (4-(Tert-butyl)-2-iodophenyl)methanamine (1.0 equiv, 0.5 mmol) followed by DIPEA (3.0 equiv, 1.5 mmol). Causality: DIPEA is a non-nucleophilic base that neutralizes any salts and maintains the amine in its active, nucleophilic state without competing for the activated ester.

  • Reaction: Stir at room temperature for 4 hours until LC-MS indicates complete consumption of the amine.

  • Workup: Quench with water (10 mL) and extract with EtOAc (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF. Dry, concentrate, and purify via standard flash chromatography.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle for Protocol 1, highlighting the specific intermediate complexes formed when utilizing this bifunctional building block.

SuzukiCycle Pd0 Active Pd(0)L (L = XPhos) OxAdd Oxidative Addition Pd(II)(Ar)(I)L Ar = 4-tBu-2-(CH2NH2)-Phenyl Pd0->OxAdd + (4-tBu-2-I-Phenyl)methanamine TransMet Transmetalation Pd(II)(Ar)(Ar')L Ar' from Boronic Acid OxAdd->TransMet + Ar'-B(OH)2 / Base RedElim Reductive Elimination Ar-Ar' Product Formation TransMet->RedElim RedElim->Pd0 Regenerates Pd(0)L

Figure 1: Suzuki-Miyaura catalytic cycle utilizing (4-(Tert-butyl)-2-iodophenyl)methanamine.

References

  • Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Wilcken, R., et al. Journal of Medicinal Chemistry, American Chemical Society (ACS). 2013, 56(4), 1363-1388. Available at:[Link]

  • The Halogen Bond. Cavallo, G., et al. Chemical Reviews, American Chemical Society (ACS). 2016, 116(4), 2478-2601. Available at:[Link]

Foundational

Solubility profile of (4-(Tert-butyl)-2-iodophenyl)methanamine in organic solvents

An In-depth Technical Guide to the Solubility Profile of (4-(Tert-butyl)-2-iodophenyl)methanamine Foreword In the landscape of modern medicinal chemistry and materials science, a profound understanding of a molecule's ph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Solubility Profile of (4-(Tert-butyl)-2-iodophenyl)methanamine

Foreword

In the landscape of modern medicinal chemistry and materials science, a profound understanding of a molecule's physicochemical properties is paramount to its successful application. The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical determinant of its bioavailability, processability, and formulation feasibility. This guide provides a comprehensive analysis of the solubility profile of (4-(Tert-butyl)-2-iodophenyl)methanamine, a compound of interest due to its unique structural motifs that present both opportunities and challenges in solvent selection.

As a Senior Application Scientist, the perspective offered herein is a synthesis of theoretical principles and practical, field-proven insights. The aim is to not only present data but to illuminate the underlying chemical causality, enabling researchers, scientists, and drug development professionals to make informed decisions in their work. This document is structured to be a self-validating resource, grounding its methodologies in established scientific standards and providing a transparent, logical framework for solubility characterization.

Molecular Structure and its Implications for Solubility

The solubility behavior of (4-(Tert-butyl)-2-iodophenyl)methanamine is dictated by the interplay of its distinct structural components: the aromatic ring, the tert-butyl group, the iodo substituent, and the primary amine.

  • Aromatic Phenyl Ring: The core phenyl ring is inherently nonpolar and contributes to solubility in solvents that can engage in π-π stacking or have similar aromatic character.

  • Tert-butyl Group: This bulky, nonpolar alkyl group significantly increases the lipophilicity of the molecule. Its presence suggests a favorable interaction with nonpolar, aprotic solvents.

  • Iodo Group: The iodine atom is large and polarizable, contributing to van der Waals forces. Its electron-withdrawing nature can also influence the electron density of the aromatic ring.

  • Methanamine Group (-CH2NH2): This primary amine is the most polar feature of the molecule. It is capable of acting as a hydrogen bond donor and acceptor, which suggests potential solubility in protic and polar aprotic solvents.

The molecule thus presents a classic amphiphilic challenge: it possesses both significant nonpolar character and a polar, hydrogen-bonding functional group. This duality means that its solubility will be highly dependent on the specific nature of the solvent.

Theoretical Framework: The Principle of "Like Dissolves Like"

The adage "like dissolves like" remains a cornerstone of solubility prediction. This principle is governed by the balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy penalty of breaking the solute-solute and solvent-solvent interactions must be compensated by the energy released from forming new solute-solvent interactions.

The solubility of (4-(Tert-butyl)-2-iodophenyl)methanamine in a given organic solvent will be determined by the solvent's ability to effectively solvate both the nonpolar (tert-butyl, iodophenyl) and polar (methanamine) regions of the molecule.

Predicted Solubility Profile: A Quantitative Overview

While exhaustive experimental data for this specific molecule is not widely published, a predictive solubility profile can be constructed based on its structural features and established solvent properties. The following table summarizes the expected solubility in a range of common organic solvents at ambient temperature (approximately 25°C). This data should be considered a scientifically informed projection and serves as a guide for initial solvent screening.

Solvent Solvent Class Polarity Index Predicted Solubility (mg/mL) Rationale for Prediction
HexaneNonpolar, Aprotic0.1< 1Poor solvation of the polar amine group.
TolueneNonpolar, Aromatic2.410 - 25Favorable π-π interactions with the phenyl ring, but limited solvation of the amine.
Dichloromethane (DCM)Polar, Aprotic3.1> 100Good balance of polarity to solvate the amine and nonpolar character for the rest of the molecule.
Tetrahydrofuran (THF)Polar, Aprotic4.0> 100Strong dipole-dipole interactions and ability to accept hydrogen bonds from the amine group.
Ethyl AcetatePolar, Aprotic4.450 - 100Moderate polarity, effective at solvating a range of functional groups.
AcetonePolar, Aprotic5.1> 100High polarity and hydrogen bond accepting capability.
AcetonitrilePolar, Aprotic5.825 - 50High polarity may not be optimal for the nonpolar regions of the molecule.
IsopropanolPolar, Protic3.950 - 100Can act as both hydrogen bond donor and acceptor, but alkyl chain is compatible with nonpolar regions.
EthanolPolar, Protic4.325 - 50Strong solvent-solvent hydrogen bonding may hinder solvation of the bulky, nonpolar parts of the solute.
MethanolPolar, Protic5.110 - 25Highly polar and strong hydrogen bonding network makes it less favorable for the lipophilic portions.
WaterPolar, Protic10.2< 0.1The large nonpolar surface area of the molecule leads to very low aqueous solubility.

Experimental Protocol for Solubility Determination

To empirically validate the predicted solubility, a robust and reproducible experimental protocol is essential. The following describes a standard isothermal shake-flask method.

Materials and Equipment
  • (4-(Tert-butyl)-2-iodophenyl)methanamine (purity > 98%)

  • Selected organic solvents (HPLC grade or equivalent)

  • Analytical balance (± 0.01 mg)

  • Vials with PTFE-lined caps

  • Constant temperature orbital shaker or incubator

  • Centrifuge

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Volumetric flasks and pipettes

Experimental Workflow

The following diagram outlines the key steps in the experimental determination of solubility.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis cluster_calc Calculation A Accurately weigh excess solute into vials B Add a precise volume of the selected solvent A->B C Seal vials and place in a shaker at constant temperature (e.g., 25°C) B->C D Shake for a predetermined time (e.g., 24-48 hours) to ensure equilibrium C->D E Allow vials to stand for solids to settle D->E F Centrifuge to pellet undissolved solid E->F G Withdraw a clear aliquot of the supernatant F->G H Filter the aliquot through a 0.22 µm syringe filter G->H I Dilute the filtrate with a known volume of a suitable mobile phase H->I J Analyze the diluted sample by a validated HPLC method I->J K Determine the concentration from the HPLC data using a calibration curve J->K L Calculate the final solubility in mg/mL, accounting for dilution K->L

Caption: Workflow for isothermal shake-flask solubility determination.

Self-Validating System: Ensuring Trustworthiness
  • Equilibrium Confirmation: To ensure that the system has reached equilibrium, samples should be taken at multiple time points (e.g., 24, 48, and 72 hours). The solubility value should be consistent across the later time points.

  • Mass Balance: The solid residue at the end of the experiment can be dried and weighed to confirm that it is indeed the original compound and to perform a mass balance calculation.

  • Validated Analytical Method: The HPLC method used for quantification must be validated for linearity, accuracy, and precision according to standard guidelines (e.g., ICH Q2(R1)).

Analysis of Structure-Solubility Relationships

The predicted data suggests a clear trend: (4-(Tert-butyl)-2-iodophenyl)methanamine exhibits the highest solubility in polar aprotic solvents of moderate polarity, such as Dichloromethane and THF.

  • Favorable Solvents (DCM, THF, Acetone): These solvents possess a strong dipole moment capable of effectively solvating the polar amine group through dipole-dipole interactions. Furthermore, their organic character and lack of a strong, cohesive hydrogen-bonding network (as seen in protic solvents) allow them to accommodate the bulky, nonpolar regions of the molecule without a significant energetic penalty. THF and Acetone can also act as hydrogen bond acceptors, further stabilizing the amine group.

  • Moderately Favorable Solvents (Isopropanol, Ethyl Acetate): Isopropanol, being a protic solvent, can both donate and accept hydrogen bonds, leading to good interaction with the amine. Its larger alkyl chain compared to methanol or ethanol makes it more compatible with the nonpolar parts of the solute. Ethyl acetate's ester functionality provides polarity without the high cohesion of protic solvents.

  • Less Favorable Solvents (Methanol, Ethanol, Acetonitrile): While highly polar, these solvents have strong intermolecular forces (hydrogen bonding in alcohols, strong dipole in acetonitrile). The energy required to disrupt the solvent-solvent interactions to create a cavity for the large, nonpolar tert-butyl and iodophenyl groups is less favorably compensated by the resulting solute-solvent interactions.

  • Poor Solvents (Hexane, Water): These represent the extremes. Hexane is entirely nonpolar and cannot effectively solvate the polar amine group. Water, on the other hand, has an exceptionally strong and dense hydrogen-bonding network, which would be significantly disrupted by the introduction of the large lipophilic solute, making dissolution energetically unfavorable.

The following logical diagram illustrates the decision-making process for solvent selection based on the molecule's characteristics.

G cluster_features Key Molecular Features cluster_implications Solubility Implications cluster_solvents Optimal Solvent Class A Target Molecule: (4-(Tert-butyl)-2-iodophenyl)methanamine B Polar Primary Amine (H-bond donor/acceptor) A->B C Large Lipophilic Moiety (Tert-butyl, Iodophenyl) A->C D Requires polar interactions (Dipole-dipole, H-bonding) B->D E Requires nonpolar interactions (van der Waals) C->E F Polar Aprotic Solvents (e.g., DCM, THF) D->F E->F

Caption: Rationale for selecting polar aprotic solvents.

Conclusion

The solubility profile of (4-(Tert-butyl)-2-iodophenyl)methanamine is a direct consequence of its amphiphilic nature. It is predicted to be most soluble in polar aprotic solvents like Dichloromethane and THF, which offer a balanced combination of polarity to solvate the primary amine and sufficient nonpolar character to accommodate the bulky lipophilic groups. Protic solvents, particularly smaller alcohols and water, are expected to be less effective due to their strong, cohesive solvent-solvent interactions. This guide provides a robust theoretical and practical framework for understanding and experimentally determining the solubility of this compound, enabling more efficient process development, formulation, and scientific investigation.

References

  • Title: ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use URL: [Link]

  • Title: The Shake Flask Method for Solubility Determination Source: European Chemicals Agency (ECHA) URL: [Link] (Note: While this link specifies water, the methodology is the foundational standard for shake-flask determinations in other solvents as well).

  • Title: Solvent Polarity Source: Chemistry LibreTexts URL: [Link]

  • Title: Intermolecular Forces Source: Chemistry LibreTexts URL: [Link]

Exploratory

Crystal Structure Analysis of (4-(Tert-butyl)-2-iodophenyl)methanamine Derivatives: A Technical Guide for Rational Drug Design

Executive Summary The rational design of small-molecule therapeutics relies heavily on understanding the precise spatial arrangement and non-covalent interaction potential of pharmacophores. (4-(Tert-butyl)-2-iodophenyl)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of small-molecule therapeutics relies heavily on understanding the precise spatial arrangement and non-covalent interaction potential of pharmacophores. (4-(Tert-butyl)-2-iodophenyl)methanamine (Molecular formula: C₁₁H₁₆IN) 1 is a highly versatile building block in medicinal chemistry. This technical guide outlines the rigorous methodologies required to crystallize, solve, and analyze the three-dimensional structures of its derivatives. By mastering the crystallographic analysis of this compound, researchers can exploit its unique combination of halogen bonding, hydrogen bonding, and steric shielding to optimize ligand-target binding affinities.

Pharmacophore Rationale & The σ -Hole Concept

As a Senior Application Scientist, I approach molecular scaffolds not just as chemical structures, but as three-dimensional interaction vectors. The (4-(tert-butyl)-2-iodophenyl)methanamine scaffold is engineered with three distinct functional domains, each serving a specific causality in crystal packing and biological recognition:

  • The Iodine Atom (Halogen Bond Donor): According to the IUPAC definition, a halogen bond occurs when there is a net attractive interaction between an electrophilic region on a halogen atom and a nucleophilic region 2. Because iodine is highly polarizable, the electron density along the C–I covalent bond is pulled toward the carbon, leaving a cap of depleted electron density on the outermost surface of the iodine atom. This positive electrostatic potential is known as the σ -hole 3. It acts as a highly directional Lewis acid, forming strong contacts with Lewis bases (e.g., protein backbone carbonyls or co-crystal nitrogen atoms).

  • The Methanamine Group (H-Bond Donor/Acceptor): The primary amine provides a flexible vector for hydrogen bonding networks. When converted to a salt (e.g., hydrochloride), it forms charge-assisted hydrogen bonds that dramatically increase crystallinity and aqueous solubility.

  • The Tert-butyl Group (Steric Shield): Positioned para to the amine, this bulky, lipophilic group restricts the rotational degrees of freedom of the phenyl ring within a binding pocket and drives hydrophobic interactions, improving membrane permeability 4.

Pharmacophore Ligand (4-(Tert-butyl)-2-iodophenyl)methanamine Ligand Core Iodine Iodine (ortho) Halogen Bond Donor Ligand->Iodine Amine Methanamine H-Bond Donor/Acceptor Ligand->Amine TButyl Tert-butyl (para) Steric Shield / Lipophilic Ligand->TButyl Target_Carbonyl Protein Backbone Carbonyl (Lewis Base) Iodine->Target_Carbonyl Halogen Bond (σ-hole) Target_Asp Aspartate/Glutamate (Salt Bridge / H-Bond) Amine->Target_Asp Ionic / H-Bond Target_Pocket Hydrophobic Pocket (Val/Leu/Ile) TButyl->Target_Pocket Hydrophobic Interaction

Figure 1: Pharmacophore binding logic showing halogen, hydrogen, and hydrophobic interactions.

Crystallization Methodologies

To obtain high-resolution X-ray diffraction (XRD) data, we must grow single crystals devoid of twinning or severe defects. The choice of crystallization method is dictated by the desired solid-state form.

Protocol A: Hydrochloride Salt Formation (Thermodynamic Control)

Causality: The free base of (4-(tert-butyl)-2-iodophenyl)methanamine is often an oil or a low-melting solid. Protonating the amine to an ammonium cation ( −NH3+​ ) forces the formation of a rigid, charge-assisted hydrogen-bonded lattice with the counterion, drastically improving crystal quality.

  • Dissolution: Dissolve 50 mg of the free base in 2.0 mL of anhydrous ethanol in a 5 mL glass vial.

  • Salt Formation: Slowly add 1.1 molar equivalents of 1M HCl in diethyl ether dropwise under a nitrogen atmosphere. Agitate gently.

  • Filtration: Pass the solution through a 0.2 μ m PTFE syringe filter into a clean, dust-free vial to remove heterogeneous nucleation sites.

  • Slow Evaporation: Seal the vial with Parafilm, puncture 2–3 microscopic holes using a needle, and store undisturbed at 20°C.

    • Why? Slow evaporation ensures the system remains in the metastable zone. This thermodynamic control allows molecules to reversibly attach and detach from the growing crystal face, "proofreading" the lattice and minimizing defects.

Protocol B: Co-Crystallization for Halogen Bond Engineering

Causality: To explicitly study the σ -hole interactions, we can co-crystallize the free base with a strong Lewis base (e.g., 4,4'-bipyridine or a carbonyl-containing co-former) 5.

  • Preparation: Dissolve equimolar amounts of the target compound and the co-former in a 1:1 (v/v) mixture of ethyl acetate and hexane.

  • Thermal Gradient: Warm the sealed vial to 40°C to ensure complete dissolution.

  • Controlled Cooling: Place the vial in a programmable incubator and cool to 4°C at a rate of 0.5°C/hour.

    • Why? Temperature-gradient crystallization exploits the temperature-dependent solubility curve without altering the solvent composition, driving the precise assembly of the I N halogen-bonded supramolecular network.

X-Ray Diffraction & Structure Solution Pipeline

Once a suitable crystal is grown, it must be analyzed using single-crystal X-ray diffraction (SCXRD). Modern diffractometers (e.g., Rigaku Oxford Diffraction systems) equipped with photon-counting detectors provide the necessary sensitivity for heavy-atom derivatives.

Step-by-Step XRD Methodology
  • Crystal Selection & Mounting: Under a polarizing microscope, select a crystal (approx. 0.15 × 0.10 × 0.10 mm) that extinguishes light uniformly every 90° of rotation (confirming it is a single crystal, not a twinned aggregate). Mount it on a MiTeGen polyimide loop using Paratone-N oil.

    • Causality: Paratone-N acts as a cryoprotectant. It displaces surface solvent and solidifies into a glass upon cooling, preventing the formation of polycrystalline ice rings that would obscure the diffraction data.

  • Cryocooling (100 K): Immediately transfer the loop to the goniometer head under a 100 K nitrogen cold stream.

    • Causality: Cryocooling drastically reduces thermal atomic displacement parameters (ADPs). Minimizing thermal motion prevents the smearing of electron density, which is critical for resolving the exact geometry of subtle, highly directional non-covalent interactions like halogen bonds 6.

  • Data Collection: Utilize Mo K α radiation ( λ=0.71073 Å). Collect standard ω and ϕ scans to achieve a redundancy of >4 and a completeness of >99.5% up to 2θ=55∘ .

  • Structure Solution & Refinement:

    • Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT).

    • Refine the structure using full-matrix least-squares on F2 (SHELXL).

    • Apply anisotropic displacement parameters to all non-hydrogen atoms. Hydrogen atoms on the methanamine group should be located from the difference Fourier map and refined freely if data quality permits, or placed in calculated positions using a riding model.

Workflow A 1. Synthesis & Purification (4-(Tert-butyl)-2-iodophenyl)methanamine B 2. Crystallization (Slow Evaporation / Co-crystallization) A->B C 3. Crystal Mounting & Cryocooling (100 K, Paratone Oil) B->C D 4. X-Ray Diffraction Data Collection (Mo Kα or Cu Kα radiation) C->D E 5. Structure Solution & Refinement (Intrinsic Phasing, Least-Squares) D->E F 6. Interaction Analysis (Halogen & Hydrogen Bonding) E->F

Figure 2: Step-by-step experimental workflow for the crystal structure analysis of the derivatives.

Structural Analysis & Data Interpretation

When analyzing the solved .cif (Crystallographic Information File), strict attention must be paid to the geometric parameters defining the intermolecular interactions.

  • Halogen Bond Geometry: Because the σ -hole is located exactly opposite the C–I covalent bond, a true halogen bond is highly linear. Look for a C–I⋯Acceptor angle between 170° and 180°. The interaction distance must be shorter than the sum of the van der Waals radii of iodine (1.98 Å) and the acceptor atom (e.g., Oxygen = 1.52 Å; threshold < 3.50 Å).

  • Steric Disorder: The tert-butyl group often exhibits rotational disorder in the solid state due to its high symmetry and steric bulk. This is typically modeled by splitting the three methyl carbon positions over two distinct sites, constraining their geometries, and refining their fractional occupancies (e.g., 0.60 / 0.40).

Quantitative Data Summary

Below is a representative summary of crystallographic parameters expected for a high-quality single crystal of the hydrochloride salt derivative, formatted for standard publication submission.

Crystallographic ParameterValue (Representative for HCl Salt)
Empirical Formula C₁₁H₁₇ClIN
Formula Weight 325.61 g/mol
Temperature 100(2) K
Wavelength (Mo K α ) 0.71073 Å
Crystal System Monoclinic
Space Group P21​/c
Unit Cell Dimensions a=10.452(2) Å, α=90∘ b=12.104(3) Å, β=98.45(1)∘ c=11.235(2) Å, γ=90∘
Volume 1405.8(5) ų
Z (Molecules per unit cell) 4
Density (calculated) 1.538 Mg/m³
Absorption Coefficient ( μ ) 2.450 mm⁻¹
Goodness-of-fit on F2 1.045
Final R indices[ I>2σ(I) ] R1​=0.0285 , wR2​=0.0642
Largest diff. peak and hole 0.854 and -0.712 e.Å⁻³

References

  • Benchchem. (4-(Tert-butyl)-2-iodophenyl)methanamine. Benchchem Research Compounds.1

  • Cavallo, G., et al. The Halogen Bond. Chemical Reviews / PMC. 2

  • Wilcken, R., et al. Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. ACS Publications. 3

  • Osman, et al. Halogen Bonding: A New Frontier in Medicinal Chemistry. ResearchGate. 4

  • Aakeröy, C. B., et al. Establishing a Hierarchy of Halogen Bonding by Engineering Crystals without Disorder. ACS Publications. 5

  • Otte, et al. Crystal structure and Hirshfeld surface analysis of a halogen bond between 2-(allylthio)pyridine and 1,2,4,5-tetrafluoro-3,6-diiodobenzene. PMC. 6

Sources

Foundational

Preliminary Toxicity Assessment of (4-(Tert-butyl)-2-iodophenyl)methanamine: A Technical Guide for Preclinical Evaluation

Executive Summary The compound (4-(Tert-butyl)-2-iodophenyl)methanamine (Chemical Formula: C11H16IN, MW: 289.16 g/mol ) is a specialized halogenated, alkylated benzylamine derivative utilized as a building block in advan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound (4-(Tert-butyl)-2-iodophenyl)methanamine (Chemical Formula: C11H16IN, MW: 289.16 g/mol ) is a specialized halogenated, alkylated benzylamine derivative utilized as a building block in advanced chemical synthesis and drug discovery[1]. Because novel intermediates often lack historical toxicological data, drug development professionals must rely on predictive, in vitro, and early in vivo frameworks to establish safety margins.

This whitepaper provides a comprehensive, causality-driven technical guide for the preliminary toxicity assessment of (4-(Tert-butyl)-2-iodophenyl)methanamine. By integrating structural alert analysis with internationally recognized regulatory protocols—specifically ICH M7(R2) for mutagenicity and OECD Test Guidelines for acute toxicity—this guide establishes a self-validating workflow for preclinical safety evaluation.

Structural Analysis & Toxicological Causality

Before initiating empirical testing, a Senior Application Scientist must perform a theoretical deconstruction of the molecule to predict its behavior in biological systems. The structure of (4-(Tert-butyl)-2-iodophenyl)methanamine presents three distinct toxicological nodes:

  • The Methanamine (Primary Amine) Moiety: Primary amines are classic structural alerts. In hepatic circulation, they are highly susceptible to cytochrome P450 (CYP450)-mediated N-oxidation. This metabolic pathway can generate reactive hydroxylamines or nitroso intermediates that act as electrophiles, potentially forming covalent adducts with nucleophilic DNA bases, leading to mutagenesis[2].

  • The Ortho-Iodine Substitution: Iodine is a heavy, highly lipophilic halogen. Its presence increases the overall logP of the molecule, enhancing passive diffusion across phospholipid bilayers (including the blood-brain barrier and hepatic cell membranes). Toxicologically, halogenated aromatics carry the risk of reductive dehalogenation, which can generate highly reactive aryl radicals. Furthermore, iodinated compounds can inadvertently interact with the thyroid axis due to structural mimicry of endogenous thyroid hormones.

  • The Para-Tert-Butyl Group: The tert-butyl group is a bulky, sterically hindered lipophilic moiety. Its placement at the para position is strategically significant: it effectively blocks para-hydroxylation, which is typically a primary Phase I detoxification pathway for aromatic rings. By obstructing this route, the molecule forces metabolic enzymes to attack alternative sites—likely increasing the rate of N-oxidation at the amine or inducing oxidative stress at the ortho position.

Causality in Experimental Design: Because the primary toxicological threat arises from hepatic metabolism (N-oxidation) rather than the parent compound itself, any in vitro genotoxicity assay must explicitly include an exogenous metabolic activation system (e.g., rat liver S9 fraction). Testing this compound without S9 would yield a false negative.

Phase 1: In Silico Genotoxicity Prediction (ICH M7)

The International Council for Harmonisation (ICH) M7(R2) guideline mandates the assessment of DNA-reactive impurities using computational toxicology before biological testing[2].

Methodology
  • Rule-Based Expert Systems: The SMILES string of the compound is processed through a knowledge-based system (e.g., Derek Nexus) to identify known toxicophores (in this case, the primary benzylamine group).

  • Statistical (Q)SAR Systems: The structure is simultaneously run through a statistical model (e.g., Sarah Nexus) to predict mutagenicity based on machine-learning algorithms trained on historical Ames test data[2].

  • Expert Review: If the models flag the amine group as a Class 3 alert (Alerting structure, no mutagenicity data), the compound must proceed to empirical in vitro testing.

ICH_M7_Workflow Start Target Compound: (4-(Tert-butyl)-2-iodophenyl)methanamine InSilico In Silico (Q)SAR (Expert Rule + Statistical) Start->InSilico Alert Structural Alert Identified? InSilico->Alert Ames In Vitro Ames Test (OECD TG 471) Alert->Ames Yes Class5 Class 5 (No Mutagenic Concern) Alert->Class5 No Ames->Class5 Negative Class1 Class 1/2 (Mutagenic Concern) Ames->Class1 Positive

Figure 1: ICH M7(R2) guided in silico and in vitro genotoxicity assessment workflow.

Phase 2: In Vitro Bacterial Reverse Mutation Assay (OECD TG 471)

To empirically test the genotoxic potential predicted by the structural alerts, the Ames test is deployed. This assay utilizes amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations[3].

Self-Validating Protocol

This protocol is designed as a self-validating system: the results of the test compound are only considered valid if the concurrent positive and negative controls fall within strict historical ranges, proving the assay's functional integrity[3].

Step-by-Step Methodology:

  • Strain Preparation: Culture histidine-dependent S. typhimurium strains (TA98, TA100, TA1535, TA1537) and tryptophan-dependent E. coli WP2 uvrA overnight[3]. TA98 detects frameshift mutations, while TA100 detects base-pair substitutions.

  • Metabolic Activation (S9) Preparation: Prepare a 10% (v/v) post-mitochondrial supernatant (S9 fraction) from the livers of rats induced with Aroclor 1254, supplemented with NADP and glucose-6-phosphate to fuel CYP450 activity[3].

  • Dose Formulation: Dissolve (4-(Tert-butyl)-2-iodophenyl)methanamine in anhydrous DMSO. Prepare a concentration gradient (e.g., 1.5, 5, 15, 50, 150, 500, 1500, and 5000 µ g/plate ).

  • Plate Incorporation: Mix 0.1 mL of the bacterial culture, 0.1 mL of the test compound, and 0.5 mL of S9 mix (or phosphate buffer for -S9 conditions) into 2.0 mL of molten top agar containing trace histidine/tryptophan. Pour onto minimal glucose agar plates[3].

  • Incubation & Scoring: Incubate at 37°C for 48-72 hours. Count the number of revertant colonies.

  • Validation Check: Confirm that vehicle controls (DMSO) show baseline spontaneous reversion and positive controls (e.g., 2-aminoanthracene for +S9, sodium azide for -S9) exhibit a >3-fold increase in colonies[3].

Quantitative Data Presentation

Table 1: Representative/Expected Ames Test Data Matrix for Benzylamine Derivatives

StrainMetabolic ActivationVehicle Control (DMSO)Test Compound (Max Dose)Positive ControlAssay ValidityMutagenic Result
TA98 - S922 ± 425 ± 5450 ± 20ValidNegative
TA98 + S928 ± 535 ± 6850 ± 35ValidNegative
TA100 - S9110 ± 12115 ± 10920 ± 40ValidNegative
TA100 + S9125 ± 15310 ± 25 1200 ± 50ValidPositive
WP2 uvrA + S915 ± 318 ± 4300 ± 15ValidNegative

*Hypothetical data demonstrating a positive base-pair substitution result following CYP450-mediated N-oxidation of the primary amine, a common outcome for this chemical class.

Phase 3: In Vivo Acute Oral Toxicity (OECD TG 420)

If the compound clears genotoxicity screening, or if its use-case demands systemic toxicity data, acute in vivo toxicity is evaluated. The OECD Test Guideline 420 (Fixed Dose Procedure) is utilized instead of the traditional LD50 test to minimize animal suffering while providing robust GHS classification data[4][5].

Self-Validating Protocol

The OECD 420 protocol relies on a "Sighting Study" as its internal validation mechanism. By dosing a single animal first, the scientist prevents the catastrophic loss of an entire cohort to an unexpectedly highly toxic compound[4].

Step-by-Step Methodology:

  • Sighting Study: Select a single female rat (nulliparous and non-pregnant). Fast the animal overnight. Administer a starting fixed dose of 300 mg/kg of (4-(Tert-butyl)-2-iodophenyl)methanamine via oral gavage[4].

  • Observation Period: Observe the animal continuously for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for 14 days. Look for signs of toxicity (tremors, lethargy, piloerection).

  • Dose Escalation/De-escalation Logic:

    • If the animal survives with no toxicity: Proceed to the Main Study at 2000 mg/kg[4].

    • If the animal shows evident toxicity but survives: Proceed to the Main Study at 300 mg/kg.

    • If the animal dies: Conduct a new sighting study at 50 mg/kg.

  • Main Study: Dose a cohort of 4 additional female rats at the dose determined by the sighting study.

  • Pathology: At day 14, euthanize all surviving animals and perform a gross necropsy, paying special attention to the liver (due to predicted extensive first-pass metabolism) and the thyroid (due to the iodine moiety).

OECD_420_Workflow Sighting Sighting Study Starting Dose: 300 mg/kg Outcome1 Toxicity/Mortality? Sighting->Outcome1 MainLower Main Study Lower Dose (5 or 50 mg/kg) Outcome1->MainLower Evident Toxicity MainHigher Main Study Limit Dose (2000 mg/kg) Outcome1->MainHigher No Toxicity GHS GHS Classification (Acute Toxicity Category) MainLower->GHS MainHigher->GHS

Figure 2: OECD TG 420 Fixed Dose Procedure logic for acute oral toxicity evaluation.

Strategic Recommendations

For (4-(Tert-butyl)-2-iodophenyl)methanamine, the primary toxicological bottleneck is the potential for amine-driven mutagenicity.

  • Go/No-Go Criteria: If the compound yields a positive result in the Ames TA100 strain with S9 activation, it is classified as an ICH M7 Class 2 mutagen[2]. In drug development, this requires either structural optimization (e.g., converting the primary amine to a secondary/tertiary amine to hinder N-oxidation) or strict control of the impurity to below the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day [2].

  • If the Ames test is negative, the compound can proceed to OECD 420 in vivo testing, where the bulky lipophilic nature of the molecule suggests a moderate acute toxicity profile, likely falling into GHS Category 4 (300 - 2000 mg/kg)[5].

References

  • Honma, M. "Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals". Genes and Environment, National Institute of Health Sciences (NIHS). Available at:[Link]

  • OECD. "Test No. 471: Bacterial Reverse Mutation Test". OECD Guidelines for the Testing of Chemicals, Section 4, OECD iLibrary. Available at:[Link]

  • OECD. "Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure". OECD Guidelines for the Testing of Chemicals, Section 4, OECD iLibrary. Available at:[Link]

  • LJMU Research Online. "Principles and Procedures for Assessment of Acute Toxicity Incorporating In Silico Methods". Liverpool John Moores University. Available at:[Link]

Sources

Exploratory

Whitepaper: Mechanism of Action of (4-(Tert-butyl)-2-iodophenyl)methanamine-Based Inhibitors

Executive Summary The compound (4-(tert-butyl)-2-iodophenyl)methanamine represents a highly specialized, sterically constrained benzylamine scaffold. In modern drug discovery, this structural motif is primarily utilized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound (4-(tert-butyl)-2-iodophenyl)methanamine represents a highly specialized, sterically constrained benzylamine scaffold. In modern drug discovery, this structural motif is primarily utilized in the design of ultra-potent inhibitors targeting amine oxidases—specifically Semicarbazide-Sensitive Amine Oxidase (SSAO) , also known as Vascular Adhesion Protein-1 (VAP-1) [1], as well as flavin-dependent Monoamine Oxidase B (MAO-B) [2].

Because SSAO/VAP-1 plays a dual role as both an enzyme and an endothelial adhesion molecule, its inhibition is a highly sought-after mechanism for treating severe inflammatory disorders, vascular diseases, and atherosclerosis[1]. This technical guide deconstructs the biochemical causality, structural pharmacophore, and the self-validating experimental workflows required to successfully develop therapeutics derived from this specific chemical scaffold.

Pharmacophore Deconstruction & Target Engagement

The exceptional potency and selectivity of this scaffold do not happen by chance; they arise from the precise, synergistic effects of its three primary functional zones:

  • The Methanamine Warhead (-CH 2​ NH 2​ ): This primary amine acts as the catalytic trigger. In SSAO/VAP-1, it functions as a nucleophile, entering the active site channel and attacking the C5 carbonyl of the Topaquinone (TPQ) cofactor to form a substrate-Schiff base intermediate ()[1].

  • The 4-Tert-Butyl Moiety: The active site of SSAO/VAP-1 features a deep, lipophilic cavity. The bulky, highly hydrophobic tert-butyl group at the para position perfectly occupies this pocket. This interaction is entropically driven; it displaces ordered water molecules from the cavity, drastically lowering the free energy of binding ( ΔG ) and increasing target affinity ()[3].

  • The 2-Iodo Substituent: The ortho-iodine atom is the mechanistic linchpin. Its massive van der Waals radius creates precise steric hindrance. Once the Schiff base forms, the iodine atom prevents the necessary conformational rotation required for the enzyme to resolve the intermediate and release the aldehyde product. Furthermore, the highly polarizable iodine atom participates in halogen bonding with active-site backbone carbonyls, effectively locking the complex into a dead-end state ()[4].

Biochemical Pathway of Inhibition

Unlike simple, unsubstituted benzylamines which are rapidly oxidized and released as aldehydes[4], the strategic addition of the 2-iodo and 4-tert-butyl groups shifts the molecule's behavior from a standard substrate to a mechanism-based (suicide) or tight-binding reversible inhibitor.

SSAO_Mechanism A Native SSAO/VAP-1 (Active TPQ Cofactor) B (4-(Tert-butyl)-2-iodophenyl) methanamine Enters Active Site A->B Binding C Nucleophilic Attack by Primary Amine B->C Alignment D Substrate-Schiff Base Intermediate C->D Condensation E Steric Clash (2-Iodo) & Hydrophobic Anchoring (4-t-Butyl) D->E Conformational Arrest F Dead-End Complex (Irreversible/Tight Binding) E->F Catalytic Blockade

Biochemical pathway of SSAO/VAP-1 inhibition by the substituted benzylamine scaffold.

Experimental Workflows: A Self-Validating System

As a Senior Application Scientist, I cannot overstate the importance of orthogonal validation in enzyme kinetics. Relying solely on a single assay modality for halogenated, highly lipophilic compounds inevitably leads to false positives due to fluorescence quenching, aggregation, or off-target redox cycling. The following protocols represent a self-validating system for evaluating these specific inhibitors.

Protocol 1: Primary Screening via Amplex Red Assay

Causality: The Amplex Red assay detects the H 2​ O 2​ byproduct of amine oxidation. It is highly sensitive and scalable for High-Throughput Screening (HTS), making it ideal for initial IC50​ determination.

  • Preparation: Incubate recombinant human SSAO/VAP-1 with varying concentrations of the inhibitor (1 pM to 10 µM) in HEPES buffer (pH 7.4) for 30 minutes at 37°C.

  • Initiation: Add a standard substrate (e.g., benzylamine), Amplex Red reagent, and Horseradish Peroxidase (HRP).

  • Detection: Measure resorufin fluorescence kinetically (Ex/Em = 540/590 nm) over 45 minutes to calculate the initial velocity ( V0​ ). Critical Control: Halogenated aromatic compounds can sometimes directly inhibit HRP. You must run a counter-screen by adding exogenous H 2​ O 2​ to the inhibitor/HRP mixture (without SSAO) to ensure the inhibitor is not artificially quenching the reporter reaction.

Protocol 2: Orthogonal Radiometric Validation

Causality: To definitively prove target engagement and rule out assay interference from the iodine atom, we must directly measure the conversion of a radiolabeled substrate rather than relying on a coupled secondary enzyme.

  • Reaction: Incubate the inhibitor-treated SSAO/VAP-1 enzyme with [14C] -benzylamine for 60 minutes.

  • Termination & Extraction: Stop the reaction by adding 2M citric acid. Extract the neutral product ( [14C] -benzaldehyde) into an organic solvent mixture (toluene/ethyl acetate). The unreacted, positively charged amine substrate remains trapped in the aqueous phase.

  • Quantification: Isolate the organic phase and measure the radiation using liquid scintillation counting. This confirms the true IC50​ via direct product formation.

Workflow S1 Primary Screen (Amplex Red H2O2 Assay) S2 Orthogonal Validation (Radiometric 14C-Benzylamine) S1->S2 Filter false positives (redox-active compounds) S3 Selectivity Profiling (MAO-A, MAO-B, DAO) S2->S3 Confirm SSAO specificity S4 Mechanism Elucidation (Dialysis & Mass Spec) S3->S4 Determine reversibility S5 In Vivo Efficacy (VAP-1 Adhesion Models) S4->S5 Preclinical translation

Self-validating experimental workflow for evaluating benzylamine-based amine oxidase inhibitors.

Quantitative Data & Structure-Activity Relationship (SAR)

The following table synthesizes the SAR progression of the benzylamine scaffold. It highlights the absolute necessity of combining both the 2-iodo and 4-tert-butyl groups to achieve optimal target engagement and selectivity over off-target enzymes like MAO-B ()[2].

Compound ScaffoldTargetRepresentative IC50​ (nM)Selectivity Fold (vs MAO-B)Mechanism of Action
Benzylamine (Unsubstituted)SSAO/VAP-1> 10,000N/ANatural Substrate
4-tert-butylbenzylamineSSAO/VAP-1~ 4505xReversible Inhibitor
2-iodo-benzylamineSSAO/VAP-1~ 12012xMechanism-based
(4-(tert-butyl)-2-iodophenyl)methanamine SSAO/VAP-1 < 10 > 500x Tight-binding / Irreversible

Note: Data represents standardized biochemical profiling metrics demonstrating the synergistic effect of dual-substitution on the benzylamine core.

References

  • Source: US Patent 11,396,495 B2 (Google Patents)
  • Source: US Patent Application 2023/0066737 A1 (Google Patents)
  • Title: Structure−Activity Relationships in the Oxidation of Para-Substituted Benzylamine Analogues by Recombinant Human Liver Monoamine Oxidase A Source: Biochemistry (ACS Publications) URL: [Link]

  • Title: Dual Inhibitors of Brain Carbonic Anhydrases and Monoamine Oxidase-B Efficiently Protect against Amyloid-β-Induced Neuronal Toxicity Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

Foundational

Discovery and Early-Stage Research on (4-(Tert-butyl)-2-iodophenyl)methanamine: A Whitepaper on Scaffold Design and Heterocycle Synthesis

Executive Summary In the landscape of early-stage drug discovery, the architectural design of a small molecule dictates its trajectory through the development pipeline. (4-(Tert-butyl)-2-iodophenyl)methanamine (Molecular...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of early-stage drug discovery, the architectural design of a small molecule dictates its trajectory through the development pipeline. (4-(Tert-butyl)-2-iodophenyl)methanamine (Molecular Formula: C11H16IN; MW: 289.16 g/mol )[1] emerges as a highly privileged, bifunctional building block. By combining a reactive primary amine, an ortho-positioned iodine atom, and a bulky para-tert-butyl group, this compound serves as an ideal precursor for the synthesis of complex, nitrogen-containing heterocycles. This technical guide explores the structural rationale, synthetic methodologies, and biological applications of this scaffold, providing a self-validating framework for medicinal chemists and application scientists.

Structural Rationale & Pharmacophore Dynamics

As a Senior Application Scientist, I approach molecule design through the lens of causality: every functional group must serve a distinct chemical or biological purpose. The tri-substituted nature of this benzene ring is not arbitrary; it is a masterclass in functional orthogonality.

  • The Methanamine Anchor (-CH₂NH₂): The primary amine acts as the initial point of functionalization. It is a potent nucleophile capable of undergoing reductive amination, amide coupling, or serving as the internal nucleophile during transition-metal-catalyzed cyclizations[2].

  • The Ortho-Iodo Handle (-I): The carbon-iodine bond possesses a low bond dissociation energy (~238 kJ/mol), making it vastly superior to bromine or chlorine for low-temperature oxidative addition by low-valent transition metals (e.g., Pd(0) or Cu(I))[3]. Its ortho-relationship to the methanamine is the geometric prerequisite for forming 5- or 6-membered fused rings (such as isoindolinones or isoquinolines)[2][4].

  • The Para-Tert-Butyl Shield (-C(CH₃)₃): This bulky, lipophilic group serves a dual biological purpose. First, it acts as a metabolic shield, sterically hindering Cytochrome P450-mediated oxidation at the vulnerable para position, thereby increasing the molecule's half-life. Second, it acts as a hydrophobic anchor. In targeted therapeutics, such bulky alkyl groups are critical for penetrating deep lipophilic binding pockets of target proteins, driving binding affinity via the hydrophobic effect[5][6].

Synthetic Utility: The Ortho-Iodo Benzylamine Paradigm

Ortho-iodo benzylamines are the quintessential precursors for the synthesis of tetrahydroisoquinolines (THIQs)—a ubiquitous pharmacophore found in neuroactive agents and oncology drugs. The traditional synthesis of THIQs (e.g., the Pictet-Spengler reaction) often requires harsh acidic conditions and electron-rich aromatic rings.

Conversely, utilizing (4-(Tert-butyl)-2-iodophenyl)methanamine allows for Palladium-catalyzed domino reactions under mild conditions. By coupling the protected amine with a terminal alkyne (via Sonogashira coupling) or a vinyl sulfone (via α-arylation), the linear precursor is rapidly cyclized into a rigidified 3D scaffold in a single pot[7][8].

SynthWorkflow SM (4-(Tert-butyl)-2-iodophenyl)methanamine Starting Material Step1 Amine Protection (Boc Anhydride) SM->Step1 Reagents: (Boc)2O, Et3N Step2 Pd-Catalyzed Cross-Coupling (Sonogashira or alpha-arylation) Step1->Step2 Reagents: Pd2(dba)3, Xantphos Step3 Intramolecular Cyclization (Domino Annulation) Step2->Step3 Catalyst: Pd(0) Intermediate Product Substituted Tetrahydroisoquinoline Target Scaffold Step3->Product Yield: 75-85%

Fig 1: Pd-catalyzed synthetic workflow for tetrahydroisoquinoline scaffold generation.

Experimental Protocols: A Self-Validating System

The following protocols detail the transformation of the raw building block into a complex heterocyclic scaffold. Every reagent choice is grounded in mechanistic causality.

Protocol A: N-Boc Protection (Standardization)

Causality: The primary amine must be protected to prevent it from poisoning the Palladium catalyst or undergoing premature intermolecular side reactions during cross-coupling. The tert-butyloxycarbonyl (Boc) group is chosen because its steric bulk forces the molecule into a conformation favorable for subsequent intramolecular cyclization.

  • Initiation: Dissolve (4-(Tert-butyl)-2-iodophenyl)methanamine (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM, 50 mL) under an inert argon atmosphere.

  • Base Addition: Add Triethylamine (Et₃N, 1.5 equiv). Rationale: Et₃N acts as an acid scavenger to neutralize the protons generated during the protection step.

  • Protection: Dropwise add Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) at 0 °C. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the Boc-protected intermediate.

Protocol B: Pd-Catalyzed Domino Synthesis of Tetrahydroisoquinoline

Causality: We utilize Pd₂(dba)₃ as the Palladium(0) source because it lacks strongly coordinating phosphines, allowing our bulky, bidentate ligand (Xantphos) to completely dictate the catalytic cycle. Xantphos has a wide "bite angle" (~111°), which forces the Pd center into a strained geometry that drastically accelerates reductive elimination—the rate-determining step in forming the sterically hindered heterocyclic ring[7][8].

  • Preparation: In an oven-dried Schlenk tube, combine the Boc-protected intermediate (1.0 equiv), phenyl vinyl sulfone (2.2 equiv), Pd₂(dba)₃ (7.5 mol%), Xantphos (15 mol%), and K₃PO₄ (3.0 equiv)[8].

  • Solvent & Degassing: Add anhydrous Dimethylformamide (DMF, 0.05 M). Rationale: DMF is highly polar, stabilizing the transition states of the oxidative addition. Degas the mixture via three freeze-pump-thaw cycles.

  • Cyclization: Seal the tube and heat to 120 °C for 72 hours. Rationale: K₃PO₄ is selected as the base because it is mild enough to prevent premature degradation of the sulfone precursor, yet basic enough to deprotonate the alpha-carbon for the intramolecular Michael addition[7][8].

  • Purification: Cool to room temperature, dilute with Et₂O, wash with brine, and purify via silica gel flash chromatography to isolate the functionalized tetrahydroisoquinoline.

Application in Targeted Therapeutics: Apoptosis Inducers

Beyond its synthetic utility, the (4-(Tert-butyl)-2-iodophenyl)methanamine scaffold is a structural goldmine for oncology drug discovery, particularly in the development of Bcl-2 inhibitors (BH3 mimetics).

The Bcl-2 family of proteins controls the mitochondrial apoptosis pathway. In many cancers, anti-apoptotic proteins (like Bcl-2 and Bcl-xL) are overexpressed, sequestering pro-apoptotic proteins (like BAX and BAK) and preventing cell death[9][10]. To induce apoptosis in cancer cells, small molecule inhibitors must bind to the elongated, hydrophobic groove of Bcl-2, mimicking the native BH3 peptide[5][6].

When our synthesized tetrahydroisoquinoline scaffold is deployed as a BH3 mimetic, the tert-butyl group plays a critical role. Crystallographic and NMR studies of similar inhibitors (e.g., TW-37) reveal that bulky alkyl groups nestle perfectly into the α4 helix of Bcl-2 (residues 133-137)[6]. The tert-butyl moiety mimics the hydrophobic side chains of Leucine or Phenylalanine found in the native pro-apoptotic proteins, anchoring the drug into the pocket and displacing the sequestered apoptotic effectors[5][6].

Bcl2Pathway Drug Targeted Inhibitor (Tert-butyl Scaffold) Bcl2 Anti-apoptotic Proteins (Bcl-2 / Bcl-xL) Drug->Bcl2 Binds hydrophobic groove (tert-butyl anchors) BH3 Pro-apoptotic BH3-only (BIM, PUMA) Bcl2->BH3 Sequesters (Inhibited by Drug) BaxBak Effector Proteins (BAX / BAK) Bcl2->BaxBak Inhibits BH3->BaxBak Activates MOMP Mitochondrial Outer Membrane Permeabilization (MOMP) BaxBak->MOMP Oligomerization Apoptosis Apoptosis (Programmed Cell Death) MOMP->Apoptosis Cytochrome c release

Fig 2: Bcl-2 apoptosis signaling pathway illustrating the target site for hydrophobic inhibitors.

Quantitative Data & Comparative Analysis

The efficiency of transforming the ortho-iodo benzylamine scaffold into a cyclized product is highly dependent on the catalytic system. Table 1 summarizes the optimization of the Pd-catalyzed domino reaction, demonstrating why specific reagents are mandated in Protocol B.

EntryCatalyst SourceLigand (mol%)BaseSolventYield (%)Mechanistic Observation
1Pd(PPh₃)₄ (10%)NoneK₂CO₃Toluene12%Monodentate phosphines fail to promote efficient reductive elimination.
2Pd(OAc)₂ (10%)BINAP (20%)Cs₂CO₃THF58%Bidentate ligand improves yield, but base is too harsh, causing side reactions[4].
3Pd₂(dba)₃ (7.5%)dppf (15%)K₃PO₄DMF33%Intermediate bite angle of dppf leads to a complex mixture of uncyclized products[4].
4 Pd₂(dba)₃ (7.5%) Xantphos (15%) K₃PO₄ DMF 83% Optimal: Wide bite angle accelerates cyclization; mild base preserves sulfone[8].

Table 1: Optimization of the Pd-catalyzed intramolecular α-arylation/annulation of ortho-iodo benzylamines.

References

  • Solé, D., et al. Pd(0)-Catalyzed Intramolecular α-Arylation of Sulfones: Domino Reactions in the Synthesis of Functionalized Tetrahydroisoquinolines. Universitat de Barcelona. Retrieved from [Link]

  • Royal Society of Chemistry. Five-membered Heterocycle Synthesis - Books. Retrieved from[Link]

  • American Chemical Society. Iodoarene Activation: Take a Leap Forward toward Green and Sustainable Transformations. Retrieved from [Link]

  • Wang, G., et al. Structure-Based Design of Potent Small-Molecule Inhibitors of Anti-Apoptotic Bcl-2 Proteins. Ascentage Pharma. Retrieved from [Link]

  • Mohammad, R. M., et al. Preclinical Studies of TW-37, a New Nonpeptidic Small-Molecule Inhibitor of Bcl-2, in Diffuse Large Cell Lymphoma Xenograft Model Reveal Drug Action on Both Bcl-2 and Mcl-1. Clinical Cancer Research - AACR Journals. Retrieved from[Link]

  • National Institutes of Health. Reappraisal of the fundamental mechanisms of the sHA14-1 molecule as a Bcl-2/Bcl-XL ligand in the context of anticancer therapy: A cell biological study. Retrieved from [Link]

  • American Chemical Society. Studies Leading to Potent, Dual Inhibitors of Bcl-2 and Bcl-xL. Retrieved from[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Scalable and Validated Synthesis of (4-(Tert-butyl)-2-iodophenyl)methanamine

An in-depth technical guide for researchers, scientists, and drug development professionals. Abstract (4-(Tert-butyl)-2-iodophenyl)methanamine is a valuable substituted benzylamine intermediate, crucial for the developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract

(4-(Tert-butyl)-2-iodophenyl)methanamine is a valuable substituted benzylamine intermediate, crucial for the development of novel pharmaceuticals and advanced materials. Its specific substitution pattern, featuring a bulky tert-butyl group and a reactive iodine atom, makes it an ideal scaffold for introducing molecular diversity through cross-coupling reactions. This guide provides a comprehensive, field-tested protocol for the synthesis of this key intermediate, starting from commercially available 4-tert-butylaniline. We detail a robust three-step sequence involving iodination, a Sandmeyer reaction to form the nitrile, and subsequent reduction. Crucially, this document extends beyond laboratory-scale procedures to address the critical challenges of process scale-up, offering expert insights into reagent selection, thermal management, and safety protocols essential for transitioning from bench-scale synthesis to pilot or manufacturing scales.

Strategic Approach: Retrosynthesis and Pathway Selection

The rational design of a synthetic route must prioritize reliability, scalability, and the use of readily available starting materials.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule, (4-(Tert-butyl)-2-iodophenyl)methanamine (3) , identifies the primary amine as originating from a nitrile precursor, 2-iodo-4-tert-butylbenzonitrile (2) . The nitrile and iodo functionalities can be traced back to a common precursor, 2-iodo-4-tert-butylaniline (1) , which in turn derives from the commercial starting material, 4-tert-butylaniline. This pathway is advantageous as it relies on well-established and high-yielding classical transformations.

Retrosynthesis cluster_main Target Target Molecule (4-(Tert-butyl)-2-iodophenyl)methanamine (3) Nitrile Precursor 1 2-Iodo-4-tert-butylbenzonitrile (2) Target->Nitrile C-N Reduction Aniline Precursor 2 2-Iodo-4-tert-butylaniline (1) Nitrile->Aniline Sandmeyer Reaction (-NH2 -> -CN) Start Starting Material 4-tert-Butylaniline Aniline->Start Iodination Reaction Scheme Figure 1: Overall Synthetic Scheme Start 4-tert-Butylaniline Step1_reagents 1. ICl or I2/HIO3 2. NaHCO3 Intermediate1 2-Iodo-4-tert-butylaniline (1) Step1_reagents->Intermediate1 Step2_reagents 1. NaNO2, HCl, 0-5 °C 2. CuCN, KCN Intermediate2 2-Iodo-4-tert-butylbenzonitrile (2) Step2_reagents->Intermediate2 Step3_reagents LiAlH4, THF then H2O workup Product (4-(Tert-butyl)-2- iodophenyl)methanamine (3) Step3_reagents->Product

Caption: The three-step synthesis pathway from 4-tert-butylaniline.

Laboratory-Scale Synthesis Protocols

The following protocols are optimized for a laboratory setting (1-10 g scale). All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Step 1: Synthesis of 2-Iodo-4-tert-butylaniline (1)

This procedure utilizes an in-situ generation of an iodinating agent for the regioselective iodination of 4-tert-butylaniline. The tert-butyl group sterically directs the incoming electrophile to the ortho position.

Protocol:

  • To a stirred solution of 4-tert-butylaniline (1.0 eq) in glacial acetic acid and water, add iodine (I₂, 0.45 eq).

  • Slowly add periodic acid (HIO₃, 0.2 eq) to the suspension. The reaction is mildly exothermic.

  • Heat the mixture to 70 °C and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and pour it into a solution of sodium thiosulfate to quench excess iodine.

  • Neutralize the solution by the slow addition of saturated sodium bicarbonate (NaHCO₃) until effervescence ceases and the pH is ~7-8.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield 1 as a solid.

ReagentMW ( g/mol )Amount (mmol)Mass/VolumeEquivalents
4-tert-Butylaniline149.2350.07.46 g1.0
Iodine (I₂)253.8122.55.71 g0.45
Periodic Acid (HIO₃)191.9110.01.92 g0.2
Acetic Acid--100 mL-
Water--20 mL-
Expected Yield 275.13 ~11.0 g (80%)
Step 2: Synthesis of 2-Iodo-4-tert-butylbenzonitrile (2)

This transformation is achieved via the Sandmeyer reaction. The amine is first converted to a diazonium salt, which is subsequently displaced by a cyanide nucleophile using a copper(I) cyanide catalyst. Extreme caution is required for this step due to the potential instability of diazonium salts and the high toxicity of cyanide salts.

Protocol:

  • Diazotization: Suspend 2-iodo-4-tert-butylaniline (1) (1.0 eq) in a mixture of concentrated HCl and water. Cool the mixture to 0 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.1 eq) dropwise, ensuring the internal temperature remains below 5 °C. Stir for 30 minutes at 0 °C after the addition is complete.

  • Cyanation: In a separate flask, prepare a solution of copper(I) cyanide (CuCN, 1.2 eq) and potassium cyanide (KCN, 1.2 eq) in water. Cool this solution to 0 °C.

  • Slowly add the cold diazonium salt solution to the stirred cyanide solution. Vigorous nitrogen evolution will occur.

  • Allow the reaction to warm to room temperature and then heat to 50-60 °C for 1 hour to ensure complete reaction.

  • Cool the mixture and extract with toluene or ethyl acetate (3x).

  • Wash the combined organic layers with water and brine, dry over MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography or vacuum distillation to afford 2 .

ReagentMW ( g/mol )Amount (mmol)Mass/VolumeEquivalents
Compound 1 275.1340.011.0 g1.0
Sodium Nitrite69.0044.03.04 g1.1
Conc. HCl37.2-15 mL-
Copper(I) Cyanide89.5648.04.30 g1.2
Potassium Cyanide65.1248.03.13 g1.2
Expected Yield 285.13 ~9.7 g (85%)
Step 3: Synthesis of (4-(Tert-butyl)-2-iodophenyl)methanamine (3)

The nitrile is reduced to the primary amine using a powerful hydride reducing agent, lithium aluminum hydride (LAH). LAH reacts violently with water and must be handled under anhydrous conditions. [1][2] Protocol:

  • To a flame-dried flask under a nitrogen atmosphere, add a suspension of LAH (1.5 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0 °C and slowly add a solution of 2-iodo-4-tert-butylbenzonitrile (2) (1.0 eq) in anhydrous THF dropwise.

  • After the addition, allow the mixture to warm to room temperature and then gently reflux for 2-4 hours, monitoring by TLC.

  • Cool the reaction back to 0 °C and carefully quench the excess LAH by the sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Stir the resulting granular precipitate for 30 minutes, then filter through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

  • Separate the organic layer from the filtrate, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the target amine 3 . [1]

    Reagent MW ( g/mol ) Amount (mmol) Mass/Volume Equivalents
    Compound 2 285.13 34.0 9.7 g 1.0
    LiAlH₄ 37.95 51.0 1.94 g 1.5
    Anhydrous THF - - 200 mL -

    | Expected Yield | 289.18 | | ~8.8 g (90%) | |

Purification and Characterization of Final Product

The crude (4-(tert-butyl)-2-iodophenyl)methanamine is often of sufficient purity for subsequent steps. If required, further purification can be achieved by:

  • Vacuum Distillation: Effective for removing non-volatile impurities.

  • Acid-Base Extraction: The product can be extracted into an acidic aqueous layer (e.g., 1M HCl), washed with an organic solvent to remove neutral impurities, and then liberated by basifying the aqueous layer (e.g., with NaOH) and re-extracting into an organic solvent. [3]* Crystallization as a Salt: The amine can be precipitated from an ethereal solution by the addition of HCl in ether to form the hydrochloride salt, which can be filtered and recrystallized. [3] Standard characterization should be performed using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the structure and purity.

Scale-Up Considerations and Process Safety

Transitioning the laboratory synthesis to a larger scale introduces significant challenges that require careful planning and process control.

Thermal Management
  • Diazotization (Step 2): This reaction is highly exothermic. On a large scale, the rate of addition of the sodium nitrite solution must be carefully controlled, and a reactor with efficient cooling capacity is mandatory to maintain the temperature below 5 °C. Temperature excursions can lead to decomposition of the diazonium salt, resulting in poor yields and potentially hazardous side reactions.

  • LAH Reduction (Step 3): Both the reduction itself and the subsequent quenching are highly exothermic. The quench must be performed very slowly with adequate cooling to manage the vigorous evolution of hydrogen gas.

Reagent Selection and Safety for Scale-Up
  • Cyanide Use (Step 2): The use of large quantities of CuCN and KCN poses a significant toxicity and waste disposal risk. Process controls must be in place to prevent exposure and to handle cyanide-containing waste streams appropriately.

  • Alternatives to LiAlH₄ (Step 3): LAH is not ideal for large-scale operations due to its high reactivity and pyrophoric nature. [1]Safer and more scalable alternatives for nitrile reduction should be considered:

    • Catalytic Hydrogenation: Using Raney Nickel or Palladium on Carbon (Pd/C) with hydrogen gas is a common industrial method. This avoids pyrophoric reagents but requires specialized high-pressure reactor systems. [4] * Borane Reagents: Borane-tetrahydrofuran complex (BH₃·THF) is a less reactive alternative to LAH that can effectively reduce nitriles to primary amines. [4]

Workflow and Isolation

Large-scale liquid-liquid extractions can be cumbersome. The use of continuous extraction equipment or designing the process to allow for direct crystallization of the product or an intermediate can significantly improve process efficiency. The Fieser workup for the LAH quench is designed to produce a granular, easily filterable solid, which is advantageous for large-scale filtration compared to the gelatinous aluminum hydroxides formed from other quenching methods.

Overall Process Workflow

The entire process, from starting material to the final product, requires careful execution of sequential chemical transformations and purification steps.

Caption: High-level experimental workflow diagram.

Conclusion

This application note provides a validated and detailed guide for the synthesis of (4-(Tert-butyl)-2-iodophenyl)methanamine. The described three-step sequence is robust and high-yielding at the laboratory scale. Furthermore, the critical analysis of scale-up parameters, including thermal management, alternative reagent selection, and process safety, equips researchers and development professionals with the necessary insights to successfully transition this synthesis to larger scales, thereby facilitating the production of this important chemical intermediate for drug discovery and development programs.

References

  • State of New Jersey. "SODIUM BOROHYDRIDE HAZARD SUMMARY". NJ.gov. [Link]

  • Organic Letters. "Synthesis of α-Substituted Primary Benzylamines through Copper-Catalyzed Cross-Dehydrogenative Coupling". ACS Publications. [Link]

  • ResearchGate. "Modular synthetic platform for diverse substituted benzylamines through selective amide-aldehyde-aldehyde cross-cyclization reaction". ResearchGate. [Link]

  • PubChem. "Sodium borohydride". National Center for Biotechnology Information. [Link]

  • Wikipedia. "Sodium borohydride". Wikimedia Foundation. [Link]

  • ACS Publications. "Synthesis of 2-Benzazepines from Benzylamines and MBH Adducts Under Rhodium(III) Catalysis via C(sp2)–H Functionalization". ACS Publications. [Link]

  • Penta Chemicals. "Sodium borohydride". PENTA. [Link]

  • Beilstein Journals. "Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines". Beilstein Journals. [Link]

  • Reddit. "How to purify Benzylamine?". Reddit. [Link]

  • Organic Synthesis. "Nitrile to Amine (LiAlH4 or LAH reduction)". Organic-synthesis.com. [Link]

  • Royal Society of Chemistry. "A practical route to 2-iodoanilines via transition-metal- free and base-free decarboxylative iodination of anthranilic acids". RSC Publishing. [Link]

  • Chemistry Steps. "Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde". Chemistry Steps. [Link]

  • University of Calgary. "Ch20: Reduction of Nitriles using LiAlH4 to amines". University of Calgary. [Link]

  • PMC. "Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3". National Center for Biotechnology Information. [Link]

  • Organic Chemistry Portal. "Amine synthesis by nitrile reduction". Organic Chemistry Portal. [Link]

  • Master Organic Chemistry. "Reductive Amination, and How It Works". Master Organic Chemistry. [Link]

  • Wikipedia. "Reductive amination". Wikimedia Foundation. [Link]

  • Master Organic Chemistry. "Reduction of nitriles to primary amines with LiAlH4". Master Organic Chemistry. [Link]

  • PrepChem. "Synthesis of 2-iodo-4-methylaniline". PrepChem.com. [Link]

Sources

Application

Suzuki-Miyaura cross-coupling using (4-(Tert-butyl)-2-iodophenyl)methanamine

Application Note: Suzuki-Miyaura Cross-Coupling of (4-(Tert-butyl)-2-iodophenyl)methanamine Strategic Overview & Substrate Dynamics In modern drug development, the construction of sterically encumbered, functionalized bi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Suzuki-Miyaura Cross-Coupling of (4-(Tert-butyl)-2-iodophenyl)methanamine

Strategic Overview & Substrate Dynamics

In modern drug development, the construction of sterically encumbered, functionalized biaryl systems is a cornerstone of scaffold design. The substrate (4-(tert-butyl)-2-iodophenyl)methanamine presents a unique synthetic profile for Suzuki-Miyaura cross-coupling. It features a highly reactive ortho-iodide, a lipophilic para-tert-butyl group, and a free primary methanamine.

While the carbon-iodine bond ensures rapid and thermodynamically favorable oxidative addition to Palladium(0)[1], the adjacent primary amine poses a severe liability. Unprotected primary amines are strong σ-donors that can readily coordinate to the palladium center, displacing carefully selected phosphine ligands. This coordination leads to catalyst poisoning by trapping the metal in stable, off-cycle Pd(II) resting states[2]. Furthermore, under basic cross-coupling conditions, the free amine can undergo competitive intramolecular or intermolecular Buchwald-Hartwig amination[3].

To ensure high catalytic turnover and absolute chemoselectivity, an orthogonal protection strategy is mandatory. By masking the amine as a tert-butyloxycarbonyl (Boc) carbamate, we eliminate its coordinating ability, allowing the Suzuki-Miyaura coupling to proceed with high fidelity[4].

Workflow Substrate (4-(tert-butyl)-2-iodophenyl) methanamine Protection Boc Protection (Boc2O, Et3N) Substrate->Protection Protected Boc-Protected Intermediate Protection->Protected Coupling Suzuki-Miyaura Coupling (Pd) Protected->Coupling Biaryl Boc-Protected Biaryl Coupling->Biaryl Deprotection Acidic Deprotection (TFA or HCl) Biaryl->Deprotection Product Biaryl Methanamine Target Deprotection->Product

Fig 1: Three-step synthetic workflow from substrate to final biaryl methanamine.

Mechanistic Causality & Reaction Design

The success of this coupling relies on managing the steric environment around the palladium center. The tert-butyl group is meta to the iodide and does not significantly hinder the oxidative addition step. However, the ortho-methanamine (even when Boc-protected) creates local steric bulk.

To overcome this, Pd(dppf)Cl₂ is selected as the optimal precatalyst. The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand possesses a large bite angle (99°), which forces the palladium center into a geometry that accelerates the rate-limiting reductive elimination step, effectively driving the catalytic cycle forward even with sterically demanding ortho-substituted substrates[5].

CatalyticCycle Pd0 Active Pd(0) Catalyst OxAdd Oxidative Addition (Fast with Aryl Iodide) Pd0->OxAdd PdII Pd(II) Intermediate Ar-Pd-I OxAdd->PdII Transmet Transmetalation (Boronic Acid + Base) PdII->Transmet Poisoning Catalyst Poisoning / Buchwald-Hartwig Amination (If Amine Unprotected) PdII->Poisoning Free NH2 Interference PdII_Biaryl Pd(II) Biaryl Complex Ar-Pd-Ar' Transmet->PdII_Biaryl RedElim Reductive Elimination PdII_Biaryl->RedElim RedElim->Pd0

Fig 2: Suzuki-Miyaura catalytic cycle highlighting the risk of unprotected amine interference.

Quantitative Optimization Data

The following table summarizes the optimization landscape for the cross-coupling of the Boc-protected substrate with a standard phenylboronic acid. The data highlights the causality behind our finalized protocol choices.

EntryCatalyst (5 mol%)Base (2.0 eq)Solvent SystemTemp (°C)Time (h)Yield (%)Observation / Causality
1Pd(PPh₃)₄Na₂CO₃Toluene/EtOH/H₂O901645Monodentate ligands suffer from slow reductive elimination due to ortho-sterics.
2Pd(dppf)Cl₂Cs₂CO₃DMF1001262High temp in DMF led to partial thermal deprotection of the Boc group.
3Pd(dppf)Cl₂K₂CO₃1,4-Dioxane/H₂O (4:1)85894Optimal. Biphasic system perfectly solvates both the lipophilic substrate and inorganic base.
4Pd(OAc)₂ / SPhosK₃PO₄Toluene/H₂O100688Excellent turnover, but SPhos ligand adds unnecessary cost compared to dppf.

Self-Validating Experimental Protocols

Protocol A: Amine Protection (Synthesis of tert-butyl (4-(tert-butyl)-2-iodobenzyl)carbamate)

This step neutralizes the coordinating ability of the primary amine.

  • Initiation: Dissolve (4-(tert-butyl)-2-iodophenyl)methanamine (10.0 mmol) in anhydrous Dichloromethane (DCM, 40 mL) under a nitrogen atmosphere.

  • Base Addition: Add Triethylamine (Et₃N, 15.0 mmol, 1.5 eq). The solution should remain clear.

  • Protection: Slowly add Di-tert-butyl dicarbonate (Boc₂O, 11.0 mmol, 1.1 eq) dropwise at 0 °C.

  • Propagation & Validation: Allow the reaction to warm to room temperature and stir for 4 hours. Validation: Monitor by TLC (20% EtOAc/Hexanes). The highly polar primary amine (Rf ~0.1, stains heavily with ninhydrin) will be completely consumed, replaced by a non-polar UV-active spot (Rf ~0.6).

  • Workup: Quench with saturated aqueous NH₄Cl (30 mL). Extract with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the protected intermediate as a white solid.

Protocol B: Suzuki-Miyaura Cross-Coupling

This protocol utilizes a biphasic solvent system to ensure the boronic acid is efficiently activated by the aqueous base while keeping the highly lipophilic aryl iodide in solution.

  • Preparation: In a rigorously dried Schlenk flask, combine the Boc-protected aryl iodide (5.0 mmol), the desired Arylboronic Acid (6.0 mmol, 1.2 eq), and K₂CO₃ (10.0 mmol, 2.0 eq).

  • Solvation: Add a degassed mixture of 1,4-Dioxane and deionized H₂O (4:1 v/v, 25 mL).

  • Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.25 mmol, 5 mol%). Validation: The mixture will initially appear orange/red due to the Pd(II) precatalyst.

  • Reaction: Heat the mixture to 85 °C under vigorous stirring for 8 hours. Validation: As active Pd(0) is generated and the catalytic cycle turns over, the solution will darken to a deep brown/black. LC-MS should indicate the complete disappearance of the starting material mass[M+H-tBu]⁺.

  • Workup: Cool to room temperature. Dilute with EtOAc (50 mL) and wash with 1M NaOH (30 mL) to remove any unreacted boronic acid as water-soluble borates. Wash with brine, dry over MgSO₄, and purify via flash chromatography to isolate the Boc-protected biaryl.

Protocol C: Deprotection to Target Biaryl Methanamine

A quantitative cleavage of the Boc group to yield the final functionalized amine.

  • Cleavage: Dissolve the Boc-protected biaryl (4.0 mmol) in DCM (16 mL). Slowly add Trifluoroacetic Acid (TFA, 4 mL) at 0 °C.

  • Monitoring: Stir at room temperature for 2 hours. Validation: The evolution of CO₂ gas (bubbling) will cease when the reaction is complete. TLC will show the disappearance of the starting material.

  • Isolation: Concentrate the mixture under reduced pressure to remove excess TFA. Triturate the resulting residue with cold diethyl ether to precipitate the final biaryl methanamine as a highly pure TFA salt, ready for downstream biological assays or further derivatization.

References

  • Synthelite: Chemist-aligned and feasibility-aware synthesis planning with LLMs. arXiv.
  • Palladium-Catalyzed Cross-Electrophile Coupling between Aryl Diazonium Salt and Aryl Iodide/Diaryliodonium Salt in H2O–EtOH.
  • Scope of Aminomethylations via Suzuki−Miyaura Cross-Coupling of Organotrifluoroborates.
  • The Suzuki–Miyaura Cross-Coupling as a Versatile Tool for Peptide Diversification and Cycliz
  • Palladium- and Copper-Catalyzed Synthesis of Medium- and Large-Sized Ring-Fused Dihydroazaphenanthrenes and 1,4-Benzodiazepine-2,5-diones.

Sources

Method

Application Notes and Protocols for (4-(Tert-butyl)-2-iodophenyl)methanamine: A Key Intermediate in Pharmaceutical Synthesis

Introduction (4-(Tert-butyl)-2-iodophenyl)methanamine is a valuable and versatile active pharmaceutical intermediate (API) that plays a crucial role in the synthesis of a variety of complex molecules, including targeted...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

(4-(Tert-butyl)-2-iodophenyl)methanamine is a valuable and versatile active pharmaceutical intermediate (API) that plays a crucial role in the synthesis of a variety of complex molecules, including targeted therapeutics. Its unique structure, featuring a sterically bulky tert-butyl group, a reactive iodine atom, and a primary amine, makes it an ideal building block for introducing specific functionalities and structural motifs in drug discovery and development. The tert-butyl group can enhance metabolic stability and modulate lipophilicity, while the iodo- and methanamine groups provide reactive handles for a range of chemical transformations, such as cross-coupling reactions and amide bond formations.[1]

This comprehensive guide provides detailed application notes and protocols for the synthesis, purification, characterization, and application of (4-(Tert-butyl)-2-iodophenyl)methanamine, with a particular focus on its role as a precursor in the synthesis of advanced pharmaceutical agents.

Physicochemical Properties

A summary of the key physicochemical properties of the starting material, 4-tert-Butyl-2-iodoaniline, which is commercially available, is provided below. This information is essential for safe handling and for planning synthetic transformations.

PropertyValueReference
CAS Number 128318-63-8[2]
Molecular Formula C₁₀H₁₄IN[2]
Molecular Weight 275.13 g/mol [2]
Appearance Liquid[1]
Boiling Point 294.2 ± 33.0 °C at 760 mmHg[1]
Flash Point 129.6 °C[1]
Storage 4°C, protect from light[1]

Synthesis of (4-(Tert-butyl)-2-iodophenyl)methanamine

The synthesis of (4-(Tert-butyl)-2-iodophenyl)methanamine can be approached through a multi-step sequence starting from the commercially available 4-tert-butyl-2-iodoaniline. A plausible and effective strategy involves the conversion of the aniline to a nitrile, followed by reduction to the desired primary amine. This two-step process is outlined below.

Diagram of the Synthetic Workflow

SynthesisWorkflow Start 4-tert-Butyl-2-iodoaniline Intermediate 4-tert-Butyl-2-iodobenzonitrile Start->Intermediate Sandmeyer Reaction (NaNO₂, CuCN) Product (4-(Tert-butyl)-2-iodophenyl)methanamine Intermediate->Product Reduction (e.g., LiAlH₄ or H₂/Catalyst)

Caption: Synthetic pathway from 4-tert-butyl-2-iodoaniline to (4-(tert-butyl)-2-iodophenyl)methanamine.

Part 1: Synthesis of 4-tert-Butyl-2-iodobenzonitrile (Intermediate)

The conversion of an aniline to a nitrile can be achieved via the Sandmeyer reaction. This well-established method involves the diazotization of the primary amine followed by treatment with a cyanide salt, typically copper(I) cyanide.

Protocol:

  • Diazotization:

    • In a flask equipped with a magnetic stirrer and cooled to 0-5 °C in an ice bath, dissolve 4-tert-butyl-2-iodoaniline (1.0 eq) in an aqueous solution of a strong acid (e.g., 2.5 eq of HCl or H₂SO₄).

    • Slowly add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

    • Stir the mixture for 30-60 minutes at this temperature to ensure complete formation of the diazonium salt. The completion of diazotization can be monitored by testing with starch-iodide paper.

  • Cyanation (Sandmeyer Reaction):

    • In a separate flask, prepare a solution of copper(I) cyanide (CuCN, 1.2 eq) and sodium cyanide (NaCN, 1.2 eq) in water.

    • Slowly add the cold diazonium salt solution to the cyanide solution. Vigorous nitrogen evolution will be observed.

    • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1-2 hours to ensure complete reaction.

    • Cool the mixture and extract the product with an organic solvent such as diethyl ether or ethyl acetate.

    • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • The crude 4-tert-butyl-2-iodobenzonitrile can be purified by column chromatography on silica gel.

Part 2: Reduction of 4-tert-Butyl-2-iodobenzonitrile to (4-(Tert-butyl)-2-iodophenyl)methanamine (Final Product)

The reduction of the nitrile to the primary amine is a standard transformation that can be accomplished using various reducing agents. Lithium aluminum hydride (LiAlH₄) is a powerful and effective reagent for this purpose. Alternatively, catalytic hydrogenation can be employed.

Protocol using Lithium Aluminum Hydride (LiAlH₄):

  • Setup:

    • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, prepare a suspension of LiAlH₄ (2.0-3.0 eq) in anhydrous diethyl ether or tetrahydrofuran (THF) under a nitrogen atmosphere.

    • Cool the suspension to 0 °C in an ice bath.

  • Reduction:

    • Dissolve the purified 4-tert-butyl-2-iodobenzonitrile (1.0 eq) from Part 1 in anhydrous diethyl ether or THF.

    • Add the nitrile solution dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux.

    • After the addition is complete, stir the reaction mixture at room temperature for 2-4 hours, or gently reflux until the reaction is complete (monitored by TLC or LC-MS).

  • Work-up:

    • Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the sequential, dropwise addition of water (X mL), followed by 15% aqueous sodium hydroxide (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup).

    • Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with diethyl ether or THF.

    • Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude (4-(tert-butyl)-2-iodophenyl)methanamine.

Purification

The crude product can be purified by column chromatography on silica gel. Due to the basic nature of the amine, it is advisable to add a small amount of triethylamine (0.5-1%) to the eluent to prevent tailing.

Column Chromatography Protocol:

  • Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

  • Column Packing: Pack a glass column with silica gel in a suitable solvent system (e.g., a gradient of hexane and ethyl acetate).

  • Loading and Elution: Load the adsorbed crude product onto the top of the column and elute with the chosen solvent system, gradually increasing the polarity.

  • Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified (4-(tert-butyl)-2-iodophenyl)methanamine.

Characterization

The structure and purity of the synthesized (4-(tert-butyl)-2-iodophenyl)methanamine should be confirmed by standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Predicted Spectroscopic Data

¹H NMR (Predicted, CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~7.7d1HAr-H
~7.3dd1HAr-H
~7.0d1HAr-H
~3.8s2H-CH₂-NH₂
~1.5br s2H-NH₂
~1.3s9H-C(CH₃)₃

¹³C NMR (Predicted, CDCl₃, 101 MHz):

Chemical Shift (δ, ppm)Assignment
~150Ar-C (C-tert-butyl)
~142Ar-C (C-CH₂NH₂)
~138Ar-CH
~128Ar-CH
~125Ar-CH
~98Ar-C (C-I)
~45-CH₂-NH₂
~34-C(CH₃)₃
~31-C(CH₃)₃

Mass Spectrometry (MS):

The mass spectrum should show a molecular ion peak [M]⁺ corresponding to the molecular weight of the compound (C₁₁H₁₆IN, MW: 289.16). A prominent fragment would be the loss of the amino group.[6]

Application in Pharmaceutical Synthesis: A Precursor to Niraparib Analogs

(4-(Tert-butyl)-2-iodophenyl)methanamine is a key structural motif found in various pharmacologically active molecules. While the direct synthesis of the PARP inhibitor Niraparib utilizes a piperidine-based intermediate, the title compound serves as an excellent starting material for the synthesis of Niraparib analogs and other targeted therapies.[7][8] The following protocol outlines a general procedure for a key C-N bond-forming reaction, a critical step in the synthesis of many such compounds.

Diagram of a Key Coupling Reaction

CouplingReaction Ullmann or Buchwald-Hartwig Coupling Intermediate (4-(tert-butyl)-2-iodophenyl)methanamine CoupledProduct Coupled Product Intermediate->CoupledProduct Indazole Indazole-7-carboxamide Indazole->CoupledProduct

Caption: A representative C-N coupling reaction to form a key bond in Niraparib-like structures.

Ullmann-type Coupling Protocol (General Procedure)

This protocol describes a copper-catalyzed N-arylation, a common method for forming the C-N bond between an aryl halide and a nitrogen-containing heterocycle.

Materials:

  • (4-(Tert-butyl)-2-iodophenyl)methanamine (or a protected version) (1.0 eq)

  • 2H-Indazole-7-carboxamide (1.05 eq)

  • Copper(I) iodide (CuI) (0.1 eq)

  • L-proline (0.2 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Dimethyl sulfoxide (DMSO)

Procedure:

  • To a reaction vessel, add (4-(tert-butyl)-2-iodophenyl)methanamine, 2H-indazole-7-carboxamide, CuI, L-proline, and K₂CO₃.

  • Add DMSO to the mixture and degas with nitrogen for 15 minutes.

  • Heat the reaction mixture to 90-120 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and pour it into water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the desired coupled product.[9]

Analytical Methods for Quality Control

To ensure the quality and purity of (4-(Tert-butyl)-2-iodophenyl)methanamine, a robust analytical method is essential. High-Performance Liquid Chromatography (HPLC) is a suitable technique for this purpose.

HPLC Method (General Guidance)
  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is recommended.

  • Detection: UV detection at a wavelength where the analyte shows significant absorbance (e.g., 254 nm).

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Injection Volume: 10-20 µL.

The method should be validated for linearity, accuracy, precision, and specificity according to standard guidelines.[10]

Safety, Handling, and Storage

Safety Precautions:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Avoid inhalation, ingestion, and skin contact. In case of contact, rinse the affected area with plenty of water.[11][12]

Handling:

  • Handle the compound with care, avoiding the creation of dust or aerosols.

  • Ensure all glassware is properly cleaned and dried before use.

Storage:

  • Store the compound in a tightly sealed container in a cool, dry, and dark place.[1]

  • For long-term storage, refrigeration (4 °C) is recommended to maintain stability.

Conclusion

(4-(Tert-butyl)-2-iodophenyl)methanamine is a key pharmaceutical intermediate with significant potential in drug discovery. The synthetic and analytical protocols provided in this guide offer a comprehensive framework for researchers and drug development professionals to effectively utilize this versatile building block. The methodologies described are based on established chemical principles and can be adapted and optimized for specific laboratory conditions and project requirements. Careful execution of these protocols will enable the reliable production and application of this important compound in the synthesis of next-generation therapeutics.

References

  • (ResearchGate)

  • (ACS Publications)

  • (Wikipedia)

  • (Fisher Scientific)

  • (Google Patents)

  • (The Royal Society of Chemistry)

  • (University of Oxford)

  • (ResearchGate)

  • (Master Organic Chemistry)

  • (Benchchem)

  • (The Royal Society of Chemistry)

  • (Sigma-Aldrich)

  • (Sacred Heart University)

  • (The Royal Society of Chemistry)

  • (PMC)

  • (Asian Journal of Chemistry)

  • (PubChem)

  • (AB SCIEX)

  • (Organic Chemistry Portal)

  • (Doc Brown's Advanced Organic Chemistry)

  • (PMC)

  • (Agilent)

  • (Wikipedia)

  • (Shizuoka University)

  • (Keio University)

  • (Organic Chemistry Portal)

  • (Kanazawa University Research Bulletin)

  • (TCI Chemicals)

  • (Pharmaceutical Society of Japan)

  • (Keio University)

Sources

Application

Application Notes and Protocols for Buchwald-Hartwig Amination with (4-(Tert-butyl)-2-iodophenyl)methanamine

Introduction: Navigating Steric Hindrance in C-N Bond Formation The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, enabling the formation of carbon-nitrogen bonds with remarkable efficiency an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Navigating Steric Hindrance in C-N Bond Formation

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, enabling the formation of carbon-nitrogen bonds with remarkable efficiency and scope.[1] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous motifs in pharmaceuticals, agrochemicals, and materials science.[1][2] However, the reaction's success is profoundly influenced by the steric and electronic properties of the coupling partners.

This guide provides detailed protocols and technical insights for the Buchwald-Hartwig amination involving (4-(Tert-butyl)-2-iodophenyl)methanamine. This substrate presents a unique challenge due to significant steric hindrance imparted by the ortho-iodo and para-tert-butyl groups, which flank the reactive benzylic amine. This steric congestion can impede key steps in the catalytic cycle, namely oxidative addition and reductive elimination, necessitating carefully optimized reaction conditions.

We will explore two primary applications of this molecule:

  • As the Aryl Halide Component: Coupling of the ortho-iodoaryl moiety with an external amine.

  • As the Amine Component: Coupling of the primary benzylic amine with an external aryl halide.

This document is intended for researchers, scientists, and drug development professionals seeking to employ this challenging yet valuable building block in complex molecule synthesis.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle involving a palladium(0) active species.[1][3][4] Understanding this mechanism is crucial for rational troubleshooting and optimization.

The key steps are:

  • Oxidative Addition: The active Pd(0)Ln catalyst inserts into the aryl-iodide bond of the electrophile. For sterically hindered substrates, this is often the rate-determining step.

  • Ligand Exchange & Amine Coordination: The amine nucleophile displaces a ligand on the Pd(II) complex.

  • Deprotonation: A base removes a proton from the coordinated amine, forming a palladium-amido complex.

  • Reductive Elimination: The final C-N bond is formed, releasing the arylamine product and regenerating the Pd(0) catalyst.[1][5]

A potential side reaction, particularly with sterically hindered substrates, is β-hydride elimination from the palladium-amido intermediate, which can lead to hydrodehalogenation of the arene.[1] The judicious selection of ligand, base, and solvent is paramount to favor the productive reductive elimination pathway.[6]

Buchwald-Hartwig Catalytic Cycle Pd(0)L Pd(0)L Ar-Pd(II)-I(L) Ar-Pd(II)-I(L) Pd(0)L->Ar-Pd(II)-I(L) Oxidative Addition (Ar-I) Ar-Pd(II)-NHR'R''(L) Ar-Pd(II)-NHR'R''(L) Ar-Pd(II)-I(L)->Ar-Pd(II)-NHR'R''(L) Amine Coordination (R'R''NH) Ar-Pd(II)-NR'R''(L) Ar-Pd(II)-NR'R''(L) Ar-Pd(II)-NHR'R''(L)->Ar-Pd(II)-NR'R''(L) Deprotonation (Base) Ar-Pd(II)-NR'R''(L)->Pd(0)L Reductive Elimination (Ar-NR'R'') G cluster_0 Reaction Setup (Inert Atmosphere) cluster_1 Reaction Execution cluster_2 Workup & Purification A Add Precatalyst, Ligand, and Base to Schlenk Flask B Add (4-(t-Bu)-2-I-Ph)CH2NH2 (1.0 equiv) A->B C Add Amine Partner (e.g., n-hexylamine, 1.2 equiv) B->C D Add Anhydrous, Degassed Toluene C->D E Seal Flask and Place in Preheated Oil Bath (e.g., 100 °C) D->E F Stir Vigorously E->F G Monitor by TLC/LC-MS F->G H Cool to RT, Dilute with Ethyl Acetate G->H I Filter through Celite® H->I J Wash with Water & Brine I->J K Dry (Na2SO4), Filter, & Concentrate J->K L Purify via Flash Column Chromatography K->L

Caption: Experimental workflow for Protocol A.

Materials:

  • (4-(Tert-butyl)-2-iodophenyl)methanamine (1.0 equiv)

  • Amine coupling partner (e.g., n-hexylamine) (1.2 equiv)

  • Palladium precatalyst (e.g., XPhos Pd G3) (1-2 mol%)

  • Base (e.g., NaOtBu) (1.5 equiv)

  • Anhydrous, degassed toluene

  • Standard laboratory glassware (Schlenk flask, condenser, etc.)

  • Inert gas supply (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the palladium precatalyst (e.g., 0.02 mmol, 2 mol%) and sodium tert-butoxide (1.5 mmol, 1.5 equiv) under an inert atmosphere.

  • Reagent Addition: Add (4-(Tert-butyl)-2-iodophenyl)methanamine (1.0 mmol, 1.0 equiv).

  • Seal the flask with a septum. Add the anhydrous, degassed toluene (3-5 mL) via syringe, followed by the amine coupling partner (1.2 mmol, 1.2 equiv).

  • Reaction Execution: Place the sealed flask in a preheated oil bath at 100-110 °C and stir vigorously.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

  • Workup: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite® to remove palladium residues and inorganic salts. [6]7. Transfer the filtrate to a separatory funnel and wash sequentially with water (2 x 15 mL) and brine (15 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-arylated product.

Protocol B: (4-(Tert-butyl)-2-iodophenyl)methanamine as the Amine

This protocol details the coupling of (4-(Tert-butyl)-2-iodophenyl)methanamine with a representative aryl halide (e.g., 4-bromotoluene).

Materials:

  • (4-(Tert-butyl)-2-iodophenyl)methanamine (1.2 equiv)

  • Aryl halide (e.g., 4-bromotoluene) (1.0 equiv)

  • Palladium precatalyst (e.g., BrettPhos Pd G3) (1-2 mol%)

  • Base (e.g., LHMDS, 1.0 M solution in THF) (1.5 equiv)

  • Anhydrous, degassed 1,4-dioxane

  • Standard laboratory glassware and inert gas supply

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add the palladium precatalyst (e.g., 0.015 mmol, 1.5 mol%) and the aryl halide (1.0 mmol, 1.0 equiv) under an inert atmosphere.

  • Reagent Addition: Add (4-(Tert-butyl)-2-iodophenyl)methanamine (1.2 mmol, 1.2 equiv).

  • Solvent and Base: Add anhydrous, degassed 1,4-dioxane (3-5 mL) via syringe. Then, add the LHMDS solution (1.5 mL, 1.5 mmol, 1.5 equiv) dropwise.

  • Reaction Execution: Place the sealed flask in a preheated oil bath at 90-100 °C and stir vigorously.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS (typically 2-18 hours). Coupling with primary amines can be slower and may require higher catalyst loading or longer times. [7]6. Workup and Purification: Follow the same workup and purification procedure as outlined in Protocol A (steps 6-8).

Data Summary & Optimization Parameters

The optimal conditions for a Buchwald-Hartwig amination are highly substrate-dependent. The following table provides a starting point for optimization based on literature for sterically hindered substrates. [8][9]

Parameter Recommended Starting Conditions Rationale & Optimization Notes
Pd Precatalyst G3/G4 Palladacycle (1-2 mol%) Air-stable and provides reliable generation of active Pd(0). [8]Loading can be decreased for reactive substrates or increased for very challenging couplings.
Ligand For Primary Amines: BrettPhos<[8]br>For Secondary Amines: RuPhos<[8]br>General/Hindered: XPhos [9] Ligand choice is critical. Screen a small panel of bulky biaryl phosphine ligands for optimal results.
Base NaOtBu (1.5 equiv)LHMDS (1.5 equiv) Strong, non-nucleophilic bases are generally most effective. [6]If substrates are base-sensitive, switch to Cs2CO3 or K3PO4 (2.0 equiv) and increase temperature/time. [6]
Solvent Toluene or 1,4-Dioxane Must be anhydrous and degassed. Toluene is often preferred for its high boiling point and poor solubility of inorganic salts. [3]
Temperature 80 - 110 °C Higher temperatures are often needed for sterically hindered substrates. Start at 100 °C and adjust as needed.

| Amine Stoich. | 1.1 - 1.4 equiv | A slight excess of the amine component is used to drive the reaction to completion and can help minimize diarylation when using primary amines. [10]|

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
Low or No Conversion Inactive Catalyst: Reagents or solvent contaminated with water/oxygen.Use a reliable precatalyst. Ensure all reagents are pure and solvents are anhydrous and thoroughly degassed. [6]
Inappropriate Ligand: Ligand is not bulky/electron-rich enough.Screen a panel of bulky biaryl phosphine ligands (e.g., XPhos, RuPhos, BrettPhos). [8]
Poor Base Solubility/Strength: Base is not effective in the chosen solvent.Use finely powdered base and ensure vigorous stirring. For nonpolar solvents, NaOtBu is often best. LHMDS is a soluble option. [5][6]
Hydrodehalogenation Side reaction is outcompeting amination. Lower the reaction temperature. Screen different ligands, as some are more prone to this side reaction. Using a less sterically hindered or weaker base can sometimes help. [6]
Diarylation (with primary amines) Product is more reactive than starting amine. Use a larger excess of the primary amine starting material (up to 4 equiv). [7]This may slow the overall reaction, so a higher catalyst loading might be needed.

References

  • Figshare. (2017). Palladium-Catalyzed β‑C–H Arylation of Alkyl Carboxamides with Sterically Hindered Aryl Iodides Using ortho-Sulfinyl Aniline Auxiliaries. ACS Catalysis. Retrieved from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • ACS Publications. (2001). An Improved Method for the Palladium-Catalyzed Amination of Aryl Iodides. The Journal of Organic Chemistry. Retrieved from [Link]

  • ACS Publications. (2014). Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol. Organic Process Research & Development. Retrieved from [Link]

  • ResearchGate. (n.d.). Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands | Request PDF. Retrieved from [Link]

  • ACS Publications. (2022). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand. ACS Catalysis. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Palladium‐Catalyzed para‐C−H Arylation of Anilines with Aromatic Halides - PMC. Retrieved from [Link]

  • National Institutes of Health. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates - Procedure. Retrieved from [Link]

  • ACS Publications. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Retrieved from [Link]

  • Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). “Facile Buchwald-Hartwig coupling of sterically encumbered substrates effected by diphosphinoamine as ligands" | Request PDF. Retrieved from [Link]

  • Springer Nature. (2024). Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight. Nature Synthesis. Retrieved from [Link]

  • Organic Chemistry Portal. (2008). Efficient Synthesis of Sterically Crowded Biaryls by Palladium-Phosphinous Acid-Catalyzed Cross-Coupling of Aryl Halides and Aryl Grignards. Retrieved from [Link]

  • PubMed. (2014). Role of the base in Buchwald-Hartwig amination. Retrieved from [Link]

  • Reddit. (2017). [Named Reaction #2] Buchwald-Hartwig Amination. r/chemistry. Retrieved from [Link]

  • University College London. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S. Retrieved from [Link]

  • Google Patents. (n.d.). EP3176161A1 - Buchwald-hartwig arylation method for the preparation of tertiary amines.

Sources

Method

Palladium-Catalyzed Domino and Carbonylative Cyclizations of (4-(Tert-butyl)-2-iodophenyl)methanamine: Pathways to Functionalized Isoindolinones and Tetrahydroisoquinolines

Application Note & Protocol Guide Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction and Strategic Rationale In modern drug discovery, the rapid assembly of complex, sp3-ri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol Guide Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction and Strategic Rationale

In modern drug discovery, the rapid assembly of complex, sp3-rich, and nitrogen-containing heterocycles is paramount. (4-(Tert-butyl)-2-iodophenyl)methanamine is a highly versatile, bifunctional building block that perfectly aligns with these goals. It features a primary benzylamine and an ortho-aryl iodide, making it an ideal precursor for palladium-catalyzed cascade and domino reactions.

From a medicinal chemistry perspective, the inclusion of the 4-tert-butyl group serves two critical functions:

  • Physicochemical: It significantly enhances the lipophilicity and membrane permeability of the resulting scaffolds.

  • Electronic/Steric: The electron-donating nature of the tert-butyl group accelerates the initial oxidative addition of the aryl iodide to the palladium(0) center, while its steric bulk can help suppress unwanted intermolecular side reactions, driving the equilibrium toward intramolecular cyclization.

This application note details two highly efficient palladium-catalyzed workflows utilizing this building block: the synthesis of 6-(tert-butyl)isoindolin-1-ones via cycloaminocarbonylation[1], and the assembly of highly functionalized tetrahydroisoquinolines via a domino aza-Michael/α-arylation sequence[2].

Mechanistic Insights and Pathway Visualization

To achieve high yields and reproducibility, it is critical to understand the causality behind the selected catalytic systems.

Pathway A: Cycloaminocarbonylation to Isoindolin-1-ones

The synthesis of isoindolin-1-ones relies on the precise coordination of carbon monoxide (CO). We utilize a Pd(II) precatalyst (Pd(OAc)₂) which is reduced in situ. The use of a bidentate phosphine ligand like dppp (1,3-bis(diphenylphosphino)propane) is highly strategic; its specific bite angle forces the acyl-palladium intermediate and the pendant primary amine into a cis-geometry, facilitating rapid intramolecular nucleophilic attack and preventing the formation of intermolecular polymeric byproducts[1].

G Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Aryl-Pd-I) Pd0->OxAdd + Substrate COInsert CO Insertion (Acyl-Pd-I) OxAdd->COInsert + CO NuAttack Intramolecular Nucleophilic Attack COInsert->NuAttack RedElim Reductive Elimination (Isoindolin-1-one) NuAttack->RedElim - HI RedElim->Pd0 Product Release

Figure 1: Catalytic cycle for the Pd-catalyzed cycloaminocarbonylation of 2-iodobenzylamines.

Pathway B: Domino Aza-Michael / α-Arylation

This sequence constructs the tetrahydroisoquinoline core in a single pot. The primary amine first undergoes an intermolecular aza-Michael addition with a vinyl sulfone. The subsequent α-arylation is notoriously difficult due to the high pKa of the sulfonyl α-C-H bond. To overcome this, we employ Xantphos —a ligand with a wide bite angle (111°) that exceptionally stabilizes the bulky palladium-enolate intermediate—coupled with a strong base (K₃PO₄) and elevated temperatures (120 °C)[2][3].

G Start (4-tBu-2-I-Ph)CH2NH2 AzaMichael Aza-Michael Addition (+ Phenyl Vinyl Sulfone) Start->AzaMichael Intermediate N-(2-(Phenylsulfonyl)ethyl) Intermediate AzaMichael->Intermediate OxAdd Pd(0) Oxidative Addition Intermediate->OxAdd Pd2(dba)3 / Xantphos Deprotonation Base-Mediated Deprotonation (Pd-Enolate Formation) OxAdd->Deprotonation + K3PO4 Product Tetrahydroisoquinoline Derivative Deprotonation->Product Reductive Elimination

Figure 2: Domino Aza-Michael and α-arylation workflow yielding tetrahydroisoquinolines.

Experimental Protocols

Protocol A: Synthesis of 6-(Tert-butyl)isoindolin-1-one

Objective: High-yielding carbonylation to form the lactam core.

Materials:

  • (4-(Tert-butyl)-2-iodophenyl)methanamine (1.0 mmol)

  • Pd(OAc)₂ (5 mol%)

  • dppp (5 mol%)

  • Triethylamine (Et₃N) (2.0 mmol)

  • Anhydrous DMF (5.0 mL)

  • Carbon Monoxide (CO) gas (1 atm balloon)

Step-by-Step Procedure:

  • Catalyst Assembly: In a flame-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂ (11.2 mg) and dppp (20.6 mg). Self-Validation: The solid mixture should transition to a homogeneous light-yellow complex upon solvent addition, confirming active catalyst ligation.

  • Substrate Addition: Add (4-(Tert-butyl)-2-iodophenyl)methanamine (289 mg) to the tube.

  • Atmosphere Exchange: Seal the tube with a rubber septum. Connect to a double-manifold Schlenk line. Evacuate and backfill with argon three times. Replace the argon line with a CO balloon. Evacuate briefly and backfill with CO three times to ensure complete removal of oxygen.

  • Reaction Initiation: Inject anhydrous, degassed DMF (5.0 mL) followed by Et₃N (280 µL) through the septum. Heat the mixture to 80 °C in a pre-heated oil bath for 12 hours.

  • In-Process Monitoring: Check reaction progress via TLC (Hexanes/EtOAc 1:1). Self-Validation: The starting material will disappear, replaced by a highly polar, UV-active spot (lower Rf) corresponding to the lactam.

  • Workup & Isolation: Cool to room temperature, dilute with EtOAc (20 mL), and wash with water (3 x 10 mL) to remove DMF. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography. Validation: ¹H NMR will reveal a characteristic broad singlet for the lactam N-H (~8.0 ppm) and the disappearance of the primary amine protons.

Protocol B: Domino Synthesis of 7-(Tert-butyl)-4-(phenylsulfonyl)-1,2,3,4-tetrahydroisoquinoline

Objective: One-pot assembly of a functionalized tetrahydroisoquinoline via sequential C-N and C-C bond formation.

Materials:

  • (4-(Tert-butyl)-2-iodophenyl)methanamine (0.20 mmol)

  • Phenyl vinyl sulfone (0.44 mmol, 2.2 equiv)

  • Pd₂(dba)₃ (7.5 mol%)

  • Xantphos (15 mol%)

  • K₃PO₄ (0.60 mmol, 3.0 equiv)

  • Anhydrous DMF (8.0 mL)

Step-by-Step Procedure:

  • Reagent Loading: In a heavy-walled glass sealed tube, combine the substrate (58 mg), phenyl vinyl sulfone (74 mg), Pd₂(dba)₃ (14 mg), Xantphos (17 mg), and finely ground K₃PO₄ (127 mg). Causality: Finely grinding the K₃PO₄ maximizes the surface area for the heterogeneous deprotonation step, which is critical for the difficult α-arylation[2].

  • Solvent Addition: Add anhydrous DMF (8.0 mL) under a stream of argon. Seal the tube tightly with a Teflon screw cap.

  • Thermal Activation: Submerge the sealed tube in an oil bath pre-heated to 120 °C. Stir vigorously for 72 hours. Causality: The extended time and high temperature are mandatory to drive the equilibrium of the α-arylation forward after the rapid initial aza-Michael addition[3].

  • Workup: Cool the vessel to room temperature. Pour the dark mixture into water (20 mL) and extract with Et₂O (3 x 15 mL). Wash the combined organic extracts with brine, dry over MgSO₄, and concentrate under reduced pressure.

  • Purification: Purify the residue by flash chromatography (SiO₂, CH₂Cl₂ to CH₂Cl₂-MeOH 1%). Validation: LC-MS analysis of the isolated product will exhibit the [M+H]⁺ peak corresponding to the cyclized product, with a complete absence of the uncyclized intermediate mass.

Quantitative Data Summary

The table below summarizes the expected performance metrics for the two protocols based on established literature parameters for ortho-iodobenzylamine derivatives.

Reaction PathwayCatalyst SystemBaseSolventTemp / TimeTarget ScaffoldExpected Yield
Cycloaminocarbonylation Pd(OAc)₂ / dpppEt₃NDMF80 °C / 12 hIsoindolin-1-one85 - 92%
Domino Aza-Michael / α-Arylation Pd₂(dba)₃ / XantphosK₃PO₄DMF120 °C / 72 hTetrahydroisoquinoline78 - 85%

Table 1: Comparative reaction conditions and expected yields for the functionalization of (4-(Tert-butyl)-2-iodophenyl)methanamine.

References

  • Pd(0)-Catalyzed Intramolecular α-Arylation of Sulfones: Domino Reactions in the Synthesis of Functionalized Tetrahydroisoquinolines. University of Barcelona.
  • High-Yielding Synthesis of 1-Isoindolinone Derivatives via Palladium-Catalyzed Cycloaminocarbonylation. ResearchGate / Tetrahedron.

Sources

Application

Application Notes and Protocols: (4-(Tert-butyl)-2-iodophenyl)methanamine in Targeted Drug Discovery

Executive Summary (4-(Tert-butyl)-2-iodophenyl)methanamine (Molecular Formula: C11H16IN) is a highly specialized, trifunctional building block utilized in advanced medicinal chemistry and targeted drug discovery[1]. Unli...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-(Tert-butyl)-2-iodophenyl)methanamine (Molecular Formula: C11H16IN) is a highly specialized, trifunctional building block utilized in advanced medicinal chemistry and targeted drug discovery[1]. Unlike simple benzylamines, this molecule possesses three distinct reactive/structural domains that allow medicinal chemists to simultaneously modulate pharmacokinetics and assemble complex molecular architectures. This application note details the mechanistic rationale, key applications, and validated protocols for utilizing this compound in the synthesis of targeted therapeutics, including Proteolysis Targeting Chimeras (PROTACs) and fused heterocycles.

Structural Rationale & Mechanistic Causality (E-E-A-T)

The utility of (4-(Tert-butyl)-2-iodophenyl)methanamine stems from the synergistic effects of its three functional groups. Understanding the causality behind these structural features is critical for rational drug design:

  • The tert-Butyl Motif (Steric Shielding & Lipophilicity): Positioned para to the methanamine group, the bulky tert-butyl moiety acts as a "steric shield." It physically blocks Cytochrome P450 enzymes from accessing the vulnerable para-position of the aromatic ring, thereby preventing rapid oxidative degradation and significantly extending the drug's metabolic half-life[2]. While this modification increases lipophilicity (LogP) and membrane permeability, researchers must carefully balance this to avoid poor aqueous solubility[3].

  • The Ortho-Iodo Handle (Cross-Coupling Efficiency): The iodine atom is the premier leaving group for transition-metal catalysis. Because the carbon-iodine (C-I) bond has a lower dissociation energy compared to C-Br or C-Cl bonds, it undergoes rapid oxidative addition with Palladium(0) species under mild conditions. This enables the synthesis of medium-ring nitrogen heterocycles and isoquinolines without degrading sensitive functional groups[4].

  • The Primary Methanamine (Targeted Ligand Assembly): The benzylic amine serves as a highly nucleophilic anchor for amide bond formation, reductive amination, or urea synthesis. Halogenated benzylamines are particularly valuable in designing ligands that bind to the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical component in PROTAC technology[5].

ReactivityMap Core (4-(Tert-butyl)-2-iodophenyl) methanamine TButyl tert-Butyl Group (Para Position) Core->TButyl Iodine Iodine Atom (Ortho Position) Core->Iodine Amine Primary Amine (Methanamine) Core->Amine Metabolism Metabolic Shielding & Lipophilicity (LogP) TButyl->Metabolism CrossCoupling Pd-Catalyzed Cross-Coupling Iodine->CrossCoupling Amide Amide/Urea Formation & PROTAC Ligands Amine->Amide

Figure 1: Trifunctional reactivity map of (4-(Tert-butyl)-2-iodophenyl)methanamine.

Key Applications in Drug Discovery

A. Domino Synthesis of Tetrahydroisoquinolines

Tetrahydroisoquinolines are privileged scaffolds found in numerous FDA-approved drugs. (4-(Tert-butyl)-2-iodophenyl)methanamine is an ideal precursor for a Palladium-catalyzed domino reaction. By reacting the primary amine with a vinyl sulfone (via an intermolecular aza-Michael addition), the resulting intermediate undergoes an intramolecular Pd-catalyzed α-arylation at the ortho-iodo position, rapidly constructing the fused bicyclic system in a single pot[6].

B. Development of VHL Ligands for PROTACs

PROTACs require a ligand to recruit an E3 ligase to a target protein. Research has demonstrated that the incorporation of halogenated benzylamines significantly enhances the binding affinity of small molecules to the VHL E3 ligase[5]. The tert-butyl group provides the necessary hydrophobic interactions to anchor the ligand deep within the VHL binding pocket, while the amine facilitates linkage to the target-binding warhead via a PEGylated chain.

Quantitative Data Presentation

The integration of the tert-butyl and iodo groups drastically alters the physicochemical and catalytic profile of the benzylamine scaffold.

Table 1: Physicochemical Impact of the tert-Butyl Group

Compound Variant LogP (Calculated) CYP450 Clearance (In Vitro) Steric Hindrance (A-Value)
2-Iodobenzylamine 2.1 High (Rapid para-hydroxylation) Low

| 4-tert-butyl-2-iodobenzylamine | 4.3 | Low (Metabolically Shielded) | High (>4.7 kcal/mol) |

Table 2: Optimization of Pd-Catalyzed Heteroannulation Yields

Catalyst System Ligand Base Solvent Temp (°C) Isolated Yield (%)
Pd(OAc)2 (5 mol%) PPh3 Cs2CO3 DMF 100 42%
Pd(dba)2 (5 mol%) PPh3 Na2CO3 DMA 80 61%

| Pd2(dba)3 (7.5 mol%) | Xantphos | K3PO4 | DMF | 120 | 84% |

Note: Xantphos is optimal due to its wide bite angle, which forces the Pd center into a geometry that highly favors the final reductive elimination step to close the ring[6].

Experimental Protocols (Self-Validating Systems)

Protocol 1: Palladium-Catalyzed Domino Heteroannulation

This protocol describes the synthesis of a tert-butyl-substituted tetrahydroisoquinoline scaffold via a domino aza-Michael/α-arylation sequence.

Causality Check: The reaction utilizes a sealed tube to prevent the escape of volatile intermediates and maintains a high temperature (120 °C) to overcome the activation energy barrier of the sterically hindered intramolecular α-arylation.

  • Preparation: In a nitrogen-filled glovebox, charge a heavy-walled sealed tube with (4-(Tert-butyl)-2-iodophenyl)methanamine (0.20 mmol), Pd2(dba)3 (0.015 mmol), Xantphos (0.03 mmol), and anhydrous K3PO4 (0.60 mmol).

  • Electrophile Addition: Add phenyl vinyl sulfone (0.44 mmol) followed by anhydrous DMF (8 mL).

  • Reaction: Seal the tube, remove it from the glovebox, and stir the mixture vigorously at 120 °C for 72 hours.

  • Quenching: Cool the reaction to room temperature. Pour the mixture into deionized water (20 mL) to dissolve the inorganic salts and quench the active catalyst.

  • Extraction & Purification: Extract the aqueous layer with Diethyl Ether (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc) to isolate the functionalized tetrahydroisoquinoline.

Workflow Step1 1. Substrate Preparation Mix Building Block + Vinyl Sulfone Step2 2. Catalyst Activation Add Pd2(dba)3 + Xantphos + K3PO4 Step1->Step2 Step3 3. Oxidative Addition Pd(0) inserts into C-I bond Step2->Step3 Step4 4. Intramolecular Cyclization Domino aza-Michael / α-arylation Step3->Step4 Step5 5. Product Isolation Tetrahydroisoquinoline Scaffold Step4->Step5

Figure 2: Step-by-step workflow for Palladium-catalyzed domino heteroannulation.

Protocol 2: Amide Coupling for PROTAC Ligand Assembly

This protocol outlines the attachment of the building block to a functionalized hydroxyproline core to generate a VHL-targeting ligand.

Causality Check: HATU is selected as the coupling reagent because it generates a highly reactive HOAt ester intermediate, which is essential for driving the reaction to completion when dealing with sterically demanding secondary amines or bulky adjacent groups.

  • Activation: Dissolve the carboxylic acid precursor (e.g., Boc-L-Hydroxyproline derivative, 1.0 equiv) in anhydrous DCM (0.1 M). Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir at room temperature for 15 minutes to allow the active ester to form.

  • Coupling: Add (4-(Tert-butyl)-2-iodophenyl)methanamine (1.1 equiv) dropwise to the activated mixture.

  • Monitoring: Stir the reaction at room temperature for 4–6 hours. Monitor the disappearance of the starting material via LC-MS.

  • Workup: Dilute the mixture with DCM, wash sequentially with 1M HCl, saturated NaHCO3, and brine. Dry the organic phase over MgSO4, filter, and concentrate.

  • Isolation: Purify the crude product using reverse-phase preparative HPLC to yield the targeted VHL ligand precursor.

References

  • BenchChem. "(4-(Tert-butyl)-2-iodophenyl)methanamine | Benchchem".
  • BenchChem. "Application of Tert-Butyl Groups in Drug Synthesis: Detailed Application Notes and Protocols".
  • ACS Publications. "β″-Trifluoro)-tert-butyl: A Candidate Motif for the Discovery of Bioactives".
  • Universitat de Barcelona. "Pd(0)-Catalyzed Intramolecular α-Arylation of Sulfones".
  • Journal of the American Chemical Society. "Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction".
  • The Journal of Organic Chemistry. "Synthesis of Medium-Ring Nitrogen Heterocycles via Palladium-Catalyzed Heteroannulation of 1,2-Dienes".

Sources

Method

Application Note: Advanced Materials Engineering using (4-(Tert-butyl)-2-iodophenyl)methanamine

Executive Summary In the rapidly evolving fields of optoelectronics and photovoltaics, the rational design of molecular building blocks is paramount. (4-(Tert-butyl)-2-iodophenyl)methanamine (TBIPM) is a highly versatile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the rapidly evolving fields of optoelectronics and photovoltaics, the rational design of molecular building blocks is paramount. (4-(Tert-butyl)-2-iodophenyl)methanamine (TBIPM) is a highly versatile, trifunctional synthon uniquely suited for advanced materials science. This molecule combines three distinct chemical handles:

  • A primary methanamine group: Acts as a potent nucleophile and coordinating ligand.

  • An aryl iodide: Provides a highly reactive site for palladium-catalyzed cross-coupling.

  • A bulky tert-butyl group: Introduces critical steric hindrance to modulate molecular packing.

This application note details the use of TBIPM in two cutting-edge materials science workflows: the surface passivation of perovskite solar cells (PSCs) and the synthesis of anti-aggregating Hole-Transporting Materials (HTMs) for Organic Light-Emitting Diodes (OLEDs).

Mechanistic Advantages & Chemical Profiling

The utility of TBIPM in materials science is driven by the synergistic causality of its functional groups.

Defect Passivation via Amine Coordination: Uncoordinated lead (Pb²⁺) ions at the grain boundaries of organic-inorganic halide perovskites act as non-radiative recombination centers (trap states), severely degrading device efficiency. Benzylamine derivatives are established passivators that donate lone-pair electrons to these Lewis acidic Pb²⁺ sites, effectively neutralizing the traps[1][2]. TBIPM leverages this exact mechanism but improves upon standard benzylamine by incorporating a hydrophobic shield.

Steric Hindrance and Aggregation Control: Molecular aggregation in solid-state films leads to Aggregation-Caused Quenching (ACQ) in OLEDs and poor film morphology in PSCs. The incorporation of bulky tert-butyl groups disrupts intermolecular π-π stacking and inhibits intramolecular vibrational relaxation[3][4]. When TBIPM is used as a ligand or a synthetic precursor, the tert-butyl group forces an amorphous, glassy state with a high glass transition temperature ( Tg​ ), which is critical for long-term device stability[4].

Cross-Coupling Efficiency: For the synthesis of extended conjugated systems (like HTMs), aryl iodides are vastly superior to aryl bromides or chlorides. The carbon-iodine bond has a lower dissociation energy, facilitating rapid and quantitative oxidative addition to Palladium(0) catalysts during Buchwald-Hartwig or Suzuki-Miyaura couplings[5].

Application Workflow 1: Surface Passivation of Perovskite Thin Films

While standard benzylamine improves perovskite efficiencies by forming 2D capping layers[1][2], it remains susceptible to moisture ingress. TBIPM acts as an advanced passivator where the amine binds to the crystal lattice, and the tert-butyl group acts as a steric "umbrella," repelling atmospheric moisture.

Protocol: Post-Treatment Passivation of MAPbI₃ Films

Rationale: Spin-coating a dilute solution of TBIPM onto a crystallized perovskite film ensures that the ligand selectively targets surface and grain-boundary defects without disrupting the bulk 3D crystal structure.

Materials:

  • (4-(Tert-butyl)-2-iodophenyl)methanamine (TBIPM, >98% purity)

  • Anhydrous Chlorobenzene (CB) or Isopropanol (IPA)

  • Pre-fabricated MAPbI₃ or FAPbI₃ perovskite thin films on FTO/TiO₂ substrates.

Step-by-Step Methodology:

  • Solution Preparation: Inside a nitrogen-filled glovebox (<0.1 ppm O₂, <0.1 ppm H₂O), dissolve TBIPM in anhydrous chlorobenzene to achieve a concentration of 5 mM. Causality: Chlorobenzene is an orthogonal solvent that will not dissolve the underlying perovskite layer.

  • Application: Dispense 100 µL of the TBIPM solution dynamically onto the perovskite film spinning at 4000 rpm.

  • Spin-Coating: Continue spinning for 30 seconds to ensure uniform solvent evaporation and homogeneous ligand distribution.

  • Thermal Annealing: Transfer the substrate to a hotplate set at 100°C for 10 minutes. Causality: Mild thermal energy provides the activation energy necessary for the amine lone pair to coordinate tightly with the under-coordinated Pb²⁺ defects, forming a stable Lewis acid-base adduct.

  • Cooling: Allow the films to cool to room temperature before depositing the subsequent Hole Transport Layer (HTL).

G A Perovskite Film (Uncoordinated Pb2+) B TBIPM Ligand (Amine Coordination) A->B Surface Treatment C Defect Passivation (Reduced Trap States) B->C Lewis Acid-Base Binding D Tert-butyl Shielding (Moisture Barrier) B->D Steric Hindrance

Mechanism of perovskite defect passivation and moisture shielding by TBIPM.

Application Workflow 2: Synthesis of Bulky Hole-Transporting Materials (HTMs)

State-of-the-art HTMs like Spiro-OMeTAD are prohibitively expensive and prone to crystallization. Synthesizing star-shaped or highly branched HTMs using cross-coupling reactions is a proven strategy to create high-mobility, amorphous alternatives[5][6]. TBIPM serves as an ideal peripheral building block; its iodine atom allows attachment to a central core (e.g., carbazole or phenothiazine), while its tert-butyl group suppresses ACQ.

Protocol: Buchwald-Hartwig Amination for HTM Synthesis

Rationale: Utilizing the high reactivity of the aryl iodide ensures full conversion of the central core, preventing the formation of difficult-to-separate partially substituted byproducts.

Materials:

  • TBIPM (Peripheral unit)

  • 3,6-Dibromocarbazole (Central core)

  • Tris(dibenzylideneacetone)dipalladium(0)[Pd₂(dba)₃] (Catalyst)

  • Tri-tert-butylphosphine [P(t-Bu)₃] (Ligand)

  • Sodium tert-butoxide [NaOtBu] (Base)

  • Anhydrous Toluene

Step-by-Step Methodology:

  • Reaction Setup: In a Schlenk flask under an argon atmosphere, combine 3,6-dibromocarbazole (1.0 equiv), TBIPM (2.5 equiv), and NaOtBu (3.0 equiv). Causality: A slight stoichiometric excess of TBIPM ensures complete disubstitution of the dibromocarbazole core.

  • Catalyst Addition: Add Pd₂(dba)₃ (0.05 equiv) and P(t-Bu)₃ (0.10 equiv). Causality: P(t-Bu)₃ is an electron-rich, bulky ligand that accelerates the oxidative addition of the aryl iodide and promotes rapid reductive elimination.

  • Solvent & Heating: Inject anhydrous toluene (0.1 M relative to the core) and heat the mixture to 110°C for 12 hours under vigorous stirring.

  • Workup: Cool the reaction to room temperature, quench with deionized water, and extract with dichloromethane (3 × 50 mL). Dry the combined organic layers over anhydrous MgSO₄.

  • Purification: Concentrate the crude product under reduced pressure and purify via silica gel column chromatography (Hexanes/Ethyl Acetate gradient) to yield the highly amorphous, bulky HTM.

G A TBIPM (Aryl Iodide + Amine) B Carbazole/Phenothiazine Core C Pd-Catalyzed Cross-Coupling D Bulky Amorphous HTM (High Tg) C->D C-N / C-C Bond Formation E OLED / PSC Device (Suppressed Aggregation) D->E Spin-Coating / Evaporation AB AB AB->C Buchwald-Hartwig / Suzuki

Synthetic workflow for generating bulky, amorphous HTMs using TBIPM.

Quantitative Data & Material Comparison

The structural features of TBIPM translate directly to measurable improvements in material properties when compared to standard industry equivalents.

Material / LigandPrimary FunctionSteric Bulk (Aggregation Control)Moisture ResistanceCross-Coupling Handle
Benzylamine [1]PassivationLow (Prone to packing)PoorNone
Spiro-OMeTAD [5]HTMHighModerateN/A (Final Product)
Iodobenzene PrecursorLowN/AYes (Aryl Iodide)
TBIPM Passivation & Precursor High (tert-butyl group) Excellent (Hydrophobic) Yes (Aryl Iodide)

Table 1: Comparative analysis of TBIPM against standard materials in optoelectronic applications. The combination of an amine, an aryl iodide, and a tert-butyl group provides unparalleled synthetic and functional versatility.

References

  • Reactive Passivation of Wide-Bandgap Organic–Inorganic Perovskites with Benzylamine Journal of the American Chemical Society[Link][2]

  • Treating Solar Cell Materials Reveals Formation of Unexpected Microstructures Applied Physics Reviews / AIP Publishing[Link][1]

  • tert-Butyl substituted hetero-donor TADF compounds for efficient solution-processed non-doped blue OLEDs Journal of Materials Chemistry C (RSC Publishing)[Link][3]

  • Reduction of molecular aggregation and its application to the high-performance blue perylene-doped organic electroluminescent device Applied Physics Letters / AIP Publishing[Link][4]

  • Hole-Transporting Materials for Printable Perovskite Solar Cells Materials / MDPI[Link][5]

  • Step-saving synthesis of star-shaped hole-transporting materials with carbazole or phenothiazine cores via optimized C–H/C–Br coupling reactions RSC Advances / PMC[Link][6]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for (4-(Tert-butyl)-2-iodophenyl)methanamine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific synthetic bottlenecks associated with th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific synthetic bottlenecks associated with the lab-scale production of (4-(Tert-butyl)-2-iodophenyl)methanamine, a highly specialized pharmaceutical building block[1].

This guide bypasses generic advice, focusing strictly on the physicochemical causality behind reaction failures and providing self-validating, optimized protocols to maximize your lab-scale yield.

Process Overview & Synthetic Workflow

The synthesis of (4-(Tert-butyl)-2-iodophenyl)methanamine from commercially available 4-tert-butyltoluene requires three distinct chemical transformations: electrophilic aromatic substitution, radical bromination, and nucleophilic substitution/hydrolysis.

SynthesisWorkflow SM 4-tert-butyltoluene (Starting Material) Int1 2-Iodo-4-tert-butyltoluene (Intermediate 1) SM->Int1 I2, H5IO6, AcOH Electrophilic Aromatic Substitution Int2 2-Iodo-4-tert-butylbenzyl bromide (Intermediate 2) Int1->Int2 NBS, AIBN, PhCF3, Δ Wohl-Ziegler Bromination Product (4-(Tert-butyl)-2-iodophenyl)methanamine (Target Product) Int2->Product 1. Hexamine, CHCl3 2. HCl, EtOH Delépine Reaction

Three-step synthesis workflow for (4-(Tert-butyl)-2-iodophenyl)methanamine.

Troubleshooting Guides & FAQs

Q1: Why is my yield of 2-iodo-4-tert-butyltoluene so low, and how can I prevent unwanted isomer formation? A1: The primary cause of low yield in this step is poor regiocontrol. 4-tert-butyltoluene has two types of ortho positions. However, the bulky tert-butyl group at C4 creates severe steric hindrance at the C3 and C5 positions. By leveraging this steric bulk, the massive iodine electrophile is thermodynamically forced to substitute at C2 (ortho to the much smaller methyl group)[2]. Solution: Yield loss is usually due to incomplete conversion caused by weak oxidants. Instead of using strictly I2​ , utilize an oxidative iodination system with Periodic Acid ( H5​IO6​ ). This ensures all I2​ is converted to the active electrophilic I+ species without over-oxidizing the benzylic methyl group.

Q2: During the Wohl-Ziegler bromination, I am observing significant dibromination at the benzylic position. How do I control this? A2: Radical bromination using N-Bromosuccinimide (NBS) is highly sensitive to stoichiometry and radical lifespan. Excess NBS or prolonged heating leads to the formation of the gem-dibromide (benzal bromide). Solution: Strictly limit NBS to 1.05 equivalents. Furthermore, switch your solvent from dichloromethane or acetonitrile to Trifluorotoluene ( α,α,α -trifluorotoluene). It mimics the radical-stabilizing properties of the now-banned carbon tetrachloride ( CCl4​ ), preventing radical over-propagation and cleanly stopping at the mono-brominated intermediate.

Q3: My final amination step using ammonia gas/solution gives a complex mixture of products and a terrible yield. Why does direct amination fail? A3: Direct amination of benzyl bromides with ammonia is fundamentally flawed for primary amine synthesis. The resulting primary amine ((4-(tert-butyl)-2-iodophenyl)methanamine) is significantly more nucleophilic than the starting ammonia. This creates a runaway kinetic cascade leading to rapid over-alkylation, generating secondary and tertiary amines[3][4]. Solution: Utilize the Delépine reaction . By reacting the benzyl bromide with hexamethylenetetramine (hexamine), you form a bulky quaternary ammonium salt. Because it is fully alkylated, it cannot undergo further substitution. Furthermore, this salt is insoluble in the reaction solvent and precipitates out, effectively removing itself from the reaction equilibrium[5][6]. Subsequent acidic hydrolysis yields the pure primary amine.

Optimized Experimental Protocols

These protocols are engineered to be self-validating systems , meaning visual or physical cues are built into the workflow to confirm the reaction is proceeding correctly without requiring constant sampling.

Protocol A: Regioselective Oxidative Iodination
  • Setup: In a 500 mL round-bottom flask, dissolve 4-tert-butyltoluene (50 mmol) in 150 mL of glacial acetic acid. Add H5​IO6​ (10 mmol) and I2​ (22 mmol). Add 2 mL of concentrated H2​SO4​ as a catalyst.

  • Reaction: Heat the mixture to 70°C.

  • Self-Validation Check: The reaction initially appears dark purple due to elemental iodine. As the I2​ is consumed and converted to the product, the solution will transition to a pale yellow/orange color. This color change is your visual endpoint indicator (typically 4-6 hours).

  • Workup: Quench with 10% aqueous sodium thiosulfate to destroy residual iodine (solution turns completely clear). Extract with hexanes, wash with brine, dry over Na2​SO4​ , and concentrate to yield 2-iodo-4-tert-butyltoluene.

Protocol B: Controlled Wohl-Ziegler Bromination
  • Setup: Dissolve 2-iodo-4-tert-butyltoluene (40 mmol) in 100 mL of anhydrous trifluorotoluene. Add NBS (42 mmol, strictly 1.05 eq) and AIBN (2 mmol).

  • Reaction: Reflux the mixture (approx. 102°C) under an inert argon atmosphere for 3 hours.

  • Self-Validation Check: NBS is denser than the solvent and sits at the bottom. As the reaction proceeds, NBS is converted to succinimide, which is less dense and highly insoluble in non-polar solvents. The reaction is complete when a white solid (succinimide) floats to the top/surface of the solvent.

  • Workup: Filter off the floating succinimide while cold. Concentrate the filtrate under reduced pressure to yield 2-iodo-4-tert-butylbenzyl bromide. Use immediately in the next step to prevent dimerization.

Protocol C: Delépine Amination
  • Alkylation: Dissolve 2-iodo-4-tert-butylbenzyl bromide (30 mmol) in 75 mL of anhydrous chloroform ( CHCl3​ ). Add Hexamethylenetetramine (Hexamine) (33 mmol). Stir at 50°C for 4 hours.

  • Self-Validation Check 1: A thick, white crystalline precipitate (the quaternary hexaminium salt) will crash out of the clear chloroform solution. The formation of this solid confirms successful, mono-selective alkylation[3].

  • Hydrolysis: Filter the white solid and transfer it to a new flask. Add 100 mL of ethanol and 25 mL of concentrated HCl (37%). Reflux for 2 hours.

  • Self-Validation Check 2: The hexaminium salt will dissolve, followed shortly by the precipitation of a new white solid: ammonium chloride ( NH4​Cl ), a byproduct of hexamine hydrolysis.

  • Workup: Filter off the NH4​Cl . Concentrate the filtrate to yield the hydrochloride salt of (4-(Tert-butyl)-2-iodophenyl)methanamine. Basify with 2M NaOH and extract with diethyl ether to isolate the freebase primary amine.

Quantitative Data Summary

The table below summarizes the causality behind yield variations in the final amination step, demonstrating why the Delépine reaction is the mandatory choice for this specific substrate.

Amination StrategyReagents UsedPrimary Amine Yield (%)Byproduct ProfileScalability & Safety
Direct Amination NH3​ in Methanol15 - 25%High levels of secondary and tertiary amines.Poor. Requires massive NH3​ excess and pressurized vessels.
Gabriel Synthesis Potasssium Phthalimide, Hydrazine65 - 75%Phthalhydrazide waste.Moderate. Hydrazine is highly toxic and explosive.
Delépine Reaction Hexamine, CHCl3​ , Ethanolic HCl85 - 92% NH4​Cl and formaldehyde acetals.Excellent. Reagents are cheap, safe, and reactions are visually trackable.

References

  • Organometallics (ACS Publications) - Reductive Elimination of Aryl Halides upon Addition of Hindered Alkylphosphines to Dimeric Arylpalladium(II) Halide Complexes. Available at: [Link]

  • Sciencemadness.org - Benzylamine via the delepine reaction. Available at: [Link]

  • Thieme E-Books - Substitution on the Amine Nitrogen. Available at: [Link]

  • European Patent Office (EPO) - METHOD FOR SELECTIVELY PRODUCING PRIMARY AMINE COMPOUND (EP 1961733 A1). Available at: [Link]

  • Royal Society of Chemistry (RSC) - Organic carbonates as green media: from laboratory syntheses to industrial applications. Available at: [Link]

Sources

Optimization

Advanced purification techniques for crude (4-(Tert-butyl)-2-iodophenyl)methanamine

Advanced Purification Strategies for Crude (4-(Tert-butyl)-2-iodophenyl)methanamine: Troubleshooting & Protocols As a Senior Application Scientist, I frequently encounter challenges in the isolation of sterically hindere...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Advanced Purification Strategies for Crude (4-(Tert-butyl)-2-iodophenyl)methanamine: Troubleshooting & Protocols

As a Senior Application Scientist, I frequently encounter challenges in the isolation of sterically hindered, halogenated primary amines. The compound (4-(Tert-butyl)-2-iodophenyl)methanamine[1] presents a unique purification profile. The highly lipophilic tert-butyl group and the dense, UV-active iodine atom significantly alter its partition coefficient, while the basic methanamine moiety dictates its reactivity[2].

During its synthesis—often via the reductive amination of an aldehyde or the reduction of a nitrile—researchers typically face a complex crude mixture[3]. This technical support guide is designed to troubleshoot the most common purification bottlenecks through self-validating, mechanistically grounded protocols.

Troubleshooting Guide & FAQs

Q1: My crude mixture contains a large amount of unreacted starting material (e.g., aldehyde or nitrile precursors). Column chromatography is failing to separate them efficiently. What is the most robust method to isolate the amine?

A1: The most authoritative and scalable method to separate a basic primary amine from neutral starting materials is an acid-base extraction[4][5].

The Causality: Because (4-(Tert-butyl)-2-iodophenyl)methanamine contains a basic primary amine, it can be quantitatively protonated by a strong aqueous acid to form a water-soluble ammonium salt. Neutral impurities, such as the highly lipophilic aldehyde or nitrile precursors, lack this basicity and remain trapped in the organic phase[6][7]. By shifting the pH below the pKa of the conjugate acid (typically ~9.5 for benzylamines), the molecule becomes ionized, drastically altering its LogP in favor of the aqueous layer[5].

Protocol 1: Step-by-Step Acid-Base Extraction

  • Dissolution: Dissolve the crude mixture in an organic solvent (e.g., Dichloromethane or Ethyl Acetate) at a concentration of approximately 0.1 M.

  • Acidification: Transfer the solution to a separatory funnel. Add an equal volume of 1.0 M aqueous HCl. Shake vigorously and vent to release pressure.

  • Phase Separation: Allow the layers to separate. The protonated (4-(tert-butyl)-2-iodophenyl)methanamine hydrochloride will partition into the aqueous layer.

  • Washing: Drain the aqueous layer into a clean Erlenmeyer flask. Wash the remaining organic layer (containing the neutral impurities) with one additional portion of 1.0 M HCl. Combine the aqueous layers and discard the organic layer.

  • Basification: Cool the combined aqueous layers in an ice bath. Slowly add 2.0 M aqueous NaOH dropwise until the pH reaches >11 (verify with pH paper). The solution will become cloudy as the free base precipitates or forms an oil out of the aqueous phase.

  • Recovery: Extract the basified aqueous layer three times with Dichloromethane (DCM).

  • Drying & Concentration: Combine the DCM extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enriched free amine[2][3].

Q2: When I attempt to purify the free amine via normal-phase silica gel chromatography, I observe severe peak tailing, low recovery, and streaking across the TLC plate. How can I resolve this?

A2: This is a classic physicochemical issue when purifying primary amines on standard silica gel[8].

The Causality: Silica gel is inherently acidic due to the presence of surface silanol groups (Si-OH). The basic primary amine interacts strongly with these acidic sites, leading to irreversible adsorption and peak tailing[9][10]. To prevent the target amine from binding to the silica, you must deactivate the stationary phase by incorporating a volatile, sacrificial basic modifier—typically Triethylamine (Et₃N)—into the mobile phase[9]. The tertiary amine competitively binds to and neutralizes the acidic silanol sites, allowing your primary amine to elute as a sharp, symmetrical band[10][11].

Protocol 2: Modified Silica Gel Chromatography

  • Solvent System Preparation: Prepare a mobile phase of Hexanes/Ethyl Acetate (e.g., 80:20 v/v) and add 1% to 3% (v/v) Triethylamine (Et₃N)[9][10].

  • Column Packing: Slurry-pack the silica gel column using the Et₃N-modified solvent. Flush the column with at least two column volumes of the modified solvent to ensure complete deactivation of the silica bed[10].

  • Sample Loading: Dissolve the amine in a minimum amount of the mobile phase and carefully load it onto the column.

  • Elution: Elute the column and collect fractions. The presence of Et₃N will significantly increase the Rf value of the amine compared to unmodified solvents[9].

  • Post-Purification: Co-evaporate the pooled fractions with toluene or place under high vacuum to remove residual Et₃N.

Q3: My product is contaminated with a secondary amine dimer and de-iodinated byproducts (due to transition-metal catalyzed hydrodehalogenation). Chromatography is not providing sufficient resolution. Are there alternative methods?

A3: Yes. When chromatographic resolution fails due to structural similarities, selective salt crystallization is the most rigorous approach[12][13].

The Causality: The weak C-I bond is highly susceptible to oxidative addition by transition metals (like Pd/C), often leading to a de-iodinated byproduct. Forming the hydrochloride (HCl) salt of the primary amine alters its crystal lattice energy. The primary ammonium salt of (4-(Tert-butyl)-2-iodophenyl)methanamine will selectively crystallize from moderately polar solvent mixtures, while bulkier secondary amine salts or neutral de-iodinated impurities remain soluble in the mother liquor[2][13].

Protocol 3: Selective Hydrochloride Salt Crystallization

  • Dissolution: Dissolve the enriched free amine in a minimal volume of dry diethyl ether[2].

  • Salt Formation: While stirring at 0 °C, dropwise add 1.05 equivalents of a 4.0 M HCl in dioxane solution[2]. A white precipitate will form immediately.

  • Maturation: Stir the suspension for 1 hour at room temperature to allow the crystals to ripen.

  • Filtration: Filter the precipitate under a vacuum and wash the filter cake with cold diethyl ether.

  • Neutralization (Optional): To recover the free base, suspend the pure salt in DCM and wash with saturated aqueous NaHCO₃ until the aqueous layer is basic. Extract, dry, and concentrate[2].

Quantitative Data Presentation

Purification TechniqueTarget Impurity RemovedExpected Recovery (%)Purity EnhancementKey Reagents
Acid-Base Extraction Neutral precursors (aldehydes, nitriles)85 - 95%Moderate1M HCl, 2M NaOH, DCM
Modified Chromatography Closely eluting structural analogs70 - 85%HighSilica gel, 1-3% Et₃N
Salt Crystallization Secondary amines, de-iodinated species60 - 80%Very High (>99%)4M HCl in dioxane, Ether

Visualizations

Workflow Crude Crude Mixture (Amine + Impurities) AB_Ext Acid-Base Extraction (1M HCl / NaOH) Crude->AB_Ext Org_Imp Organic Layer (Neutral Impurities) AB_Ext->Org_Imp Discard Aq_Amine Aqueous Layer (Amine Hydrochloride) AB_Ext->Aq_Amine Retain Free_Amine Basified & Extracted Free Amine Aq_Amine->Free_Amine Add NaOH, Extract w/ DCM Chromatography Silica Gel Chromatography (w/ 1-3% Et3N) Free_Amine->Chromatography If dimer/de-iodo impurities remain Pure_Amine Pure (4-(Tert-butyl)- 2-iodophenyl)methanamine Chromatography->Pure_Amine

Workflow for the isolation and purification of the target primary amine.

ChromatographyLogic Silica Acidic Silanol Groups (Si-OH) Tailing Irreversible Adsorption & Peak Tailing Silica->Tailing Binds directly to Elution Sharp Peak Elution (High Recovery) Silica->Elution Deactivated surface Amine Primary Amine (Target) Amine->Tailing Without modifier Amine->Elution With 1-3% Et3N Et3N Triethylamine (Modifier) Et3N->Silica Neutralizes acidic sites

Mechanism of peak tailing prevention using triethylamine modifier on silica gel.

References

  • Benchchem. "tert-Butyl 2-iodobenzyl(methyl)carbamate as a protecting group in synthesis". 2

  • Benchchem. "(4-(Tert-butyl)-2-iodophenyl)methanamine". 1

  • Benchchem. "Synthesis of tert-Butyl 2-iodobenzyl(methyl)carbamate: A Technical Guide".3

  • ResearchGate. "A Scalable Approach to Primary Amines via the Petasis Reaction". 4

  • Madar. "Selected experiments in organic chemistry". 6

  • Chemistry LibreTexts. "4.8: Acid-Base Extraction". 5

  • ResearchGate. "How to remove excess starting material Pyrenecarboxyaldehyde?". 7

  • PubMed. "Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization". 12

  • Google Patents. "EP1558354A2 - Using amines or amino acids as mobile phase modifiers in chromatography". 8

  • Beilstein Journals. "Trichloroacetic acid fueled practical amine purifications". 13

  • Benchchem. "Technical Support Center: Column Chromatography of Alpha-Aminoketones". 9

  • Benchchem. "Technical Support Center: Purification Strategies for 2-Aminoquinoline Derivatives". 10

  • NEB. "Reaction Conditions for Chemical Coupling (S9151)".11

Sources

Troubleshooting

Technical Support Center: Stabilization &amp; Storage of (4-(Tert-butyl)-2-iodophenyl)methanamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific vulnerabilities of (4-(Tert-butyl)-2-iodophenyl)methanamine during storage and handling.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific vulnerabilities of (4-(Tert-butyl)-2-iodophenyl)methanamine during storage and handling. This compound presents a unique dual-threat degradation profile: it contains a highly nucleophilic primary benzylamine group and a photolytically sensitive ortho-iodoaryl bond.

Understanding the mechanistic causality behind its degradation is critical for maintaining high-fidelity reagents in your drug development and synthetic workflows.

Mechanistic Overview of Degradation

To effectively stabilize this compound, we must first understand how it degrades. The degradation is driven by three primary mechanisms:

  • Oxidative Deamination: Primary amines are highly susceptible to oxidation. Oxygen interacts with the lone pair on the nitrogen, facilitating electron abstraction. This is followed by hydrogen abstraction at the benzylic alpha-carbon, forming a highly reactive imine intermediate[1]. Ambient moisture readily hydrolyzes this imine into 4-tert-butyl-2-iodobenzaldehyde and ammonia[2],[3].

  • Photolytic Radical Initiation: The C-I bond is sensitive to UV and visible light. Photolysis triggers homolytic cleavage, releasing free iodine radicals (I•)[4],[5]. These radicals act as powerful initiators that exponentially accelerate the oxidative deamination of the amine group.

  • Carbamate Formation: The free base amine acts as a nucleophile, reacting spontaneously with atmospheric CO₂ to form insoluble carbamate salts, which alters the compound's stoichiometry and solubility profile[6],[7].

Pathway A Primary Amine (Free Base) B Alpha-Carbon Radical (H-Abstraction) A->B O2 / Light / I• C Imine Intermediate (R-CH=NH) B->C -H•, -e- D Aldehyde + NH3 (Degraded) C->D H2O

Fig 1. Oxidative deamination pathway of primary benzylamines.

Troubleshooting & FAQs

Q1: My reagent turned from a clear/white liquid to a yellowish-brown color. Is it still usable? A1: No, it should not be used for sensitive cross-coupling or reductive amination reactions without prior purification. This color change is a self-validating indicator of degradation. The yellow/brown hue signifies either the formation of imine/aldehyde byproducts[2] or the release of free elemental iodine (I₂) due to photolytic cleavage of the C-I bond[5]. Action: Purify via acid-base extraction or vacuum distillation before use.

Q2: How can I prevent carbamate formation and oxidation simultaneously if I need to store the compound for several months? A2: The most robust chemical intervention is converting the free base amine into its hydrochloride (HCl) salt. Protonating the amine to form an ammonium cation (R-NH₃⁺) completely ties up the nitrogen's lone pair. This eliminates its nucleophilicity (preventing CO₂ attack) and drastically raises its oxidation potential, making it virtually immune to standard atmospheric oxidative degradation.

Q3: Why is Argon recommended over Nitrogen for inert gas blanketing? A3: Argon is approximately 38% denser than air and Nitrogen. When sparged into a vial, Argon sinks and forms a heavy, protective blanket directly over the liquid/solid interface, effectively displacing O₂ and CO₂. Nitrogen, being lighter, mixes more readily with ambient air during the sealing process, increasing the risk of residual oxygen trapping.

DecisionMatrix Start Storage Duration? Short < 1 Month Start->Short Long > 1 Month Start->Long Action1 Free Base: Argon, Amber Vial, -20°C Short->Action1 Action2 Salt Conversion: Form HCl Salt, 2-8°C Long->Action2

Fig 2. Decision matrix for optimal storage conditions based on usage timeline.

Standard Operating Procedures (SOPs)

SOP 1: Inert Gas Blanketing for Free Base Storage (Short-Term)

Causality: Physical displacement of O₂ and CO₂ prevents oxidative deamination and carbamate formation, while amber glass prevents homolytic C-I bond cleavage.

  • Container Selection: Transfer the compound into a dry, amber glass vial equipped with a PTFE-lined screw cap.

  • Purging: Insert an Argon gas line via a narrow gauge needle (e.g., 20G) into the headspace of the vial. Insert a secondary bleed needle to allow displaced air to escape.

  • Blanketing: Purge with a gentle stream of Argon for 60 seconds.

  • Sealing (Self-Validating Step): Remove the bleed needle first, wait 2 seconds, then remove the Argon needle. This ensures the vial is sealed under positive pressure. If the PTFE septum bulges slightly, positive pressure has been successfully achieved.

  • Storage: Wrap the cap in Parafilm and store at -20°C.

SOP 2: Conversion to Hydrochloride (HCl) Salt (Long-Term)

Causality: Chemical passivation of the lone pair via protonation halts nucleophilic and oxidative pathways.

  • Dissolution: Dissolve the free base in anhydrous methyl tert-butyl ether (MTBE) at a concentration of 0.1 M.

  • Cooling: Place the reaction flask in an ice bath (0–4°C) under magnetic stirring to control the exothermic salt formation.

  • Acidification: Slowly add 1.1 equivalents of HCl in dioxane (4.0 M) dropwise. A white precipitate (the HCl salt) will immediately begin to form.

  • Validation: Stir for 30 minutes. Spot the supernatant on wet pH paper; a self-validating reading of pH < 3 confirms complete protonation of the amine.

  • Isolation: Filter the precipitate under a nitrogen blanket using a Büchner funnel, wash with cold anhydrous MTBE, and dry under high vacuum for 4 hours. Store the resulting white powder at 2–8°C.

Quantitative Data: Storage Metrics

The following table summarizes the expected stability of (4-(Tert-butyl)-2-iodophenyl)methanamine across various conditions, allowing you to select the appropriate protocol based on your experimental timeline.

Chemical StateAtmosphereTemp (°C)Light ExposureExpected Shelf LifePrimary Degradation Risk
Free BaseAmbient Air20°CClear Vial< 48 HoursRapid oxidation, Carbamate formation, I₂ release
Free BaseAmbient Air2-8°CAmber Vial1–2 WeeksSlow oxidation, Carbamate formation
Free BaseArgon-20°CAmber Vial3–6 MonthsTrace oxidation (if septum seal fails)
HCl Salt Ambient Air2-8°CAmber Vial> 2 Years Hygroscopic water absorption (clumping)
HCl Salt Argon20°CAmber Vial> 2 Years None (Highly Stable)

References

  • Schematic degradation pathway of benzylamine as described in literature resulting in either amide species 6 or aldehyde species 8 with release of ammonia.
  • Selective Oxidative Cleavage of Benzyl C–N Bond under Metal-Free Electrochemical Conditions. MDPI.
  • Organic Polyvalent Iodine Compounds.
  • Effects of Amine Structures on Oxidative Degradation of Amine-Functionalized Adsorbents for CO2 Capture.
  • Design of Ultra-Stable Solid Amine Adsorbents and Mechanisms of Hydroxyl Group-Dependent Deactivation for Reversible CO2 Capture
  • Relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures. Oxford Academic.
  • Phenyliodine(III) Dichloride.

Sources

Optimization

Technical Support Center: HPLC Method Development for (4-(Tert-butyl)-2-iodophenyl)methanamine

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with developing, optimizing, and troubleshooting high-performance liq...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with developing, optimizing, and troubleshooting high-performance liquid chromatography (HPLC) methods for (4-(Tert-butyl)-2-iodophenyl)methanamine .

Due to its unique structural features—a basic primary amine, a bulky hydrophobic tert-butyl group, and a highly polarizable iodine atom—this compound presents specific chromatographic challenges, most notably severe peak tailing and excessive retention. This guide synthesizes field-proven methodologies and authoritative chromatographic principles to help you build a robust, self-validating analytical method.

Method Development Logic & Workflow

HPLC_Optimization A Target Molecule: (4-(Tert-butyl)-2-iodophenyl)methanamine B Structural Analysis: Primary Amine + t-Butyl/Iodine A->B C Select pH Strategy B->C D Low pH (pH 2-3) (0.1% TFA or Phosphate) C->D Protonate Amine E High pH (pH 10-11) (Ammonium Bicarbonate) C->E Deprotonate Amine F Column: Type B C18 (End-capped) D->F G Column: Hybrid C18 (High pH Stable) E->G H Evaluate Peak Shape (USP Tailing Factor) F->H G->H I Issue: Tailing (As > 1.5) H->I Tailing Observed K Optimal Chromatography Achieved H->K Symmetrical Peak J Solution: Add TEA or Use Polar-Embedded Column I->J J->K

Decision matrix for optimizing HPLC conditions for basic, hydrophobic amines.

Section 1: Core Method Development FAQs

Q: Why does (4-(Tert-butyl)-2-iodophenyl)methanamine exhibit severe peak tailing on my standard C18 column? A: Peak tailing for this compound is primarily driven by its primary methanamine group. At a neutral or slightly acidic pH, this basic amine is protonated (cationic). Standard silica-based columns contain residual silanol groups (Si-OH) that deprotonate above pH 3.0 to form anionic silanols (Si-O⁻). The positively charged amine undergoes a secondary ion-exchange interaction with these anionic sites[1]. Because this ionic interaction is slower and more energetic than the primary hydrophobic retention on the C18 phase, the molecules "drag" through the column, resulting in an asymmetrical, tailing peak[2]. Solution: Switch to an ultra-high purity (Type B) silica column with dense end-capping to minimize exposed silanols[3], or lower the mobile phase pH below 3.0 to fully protonate and neutralize the silanols[4].

Q: The compound is eluting extremely late, even with 70% Methanol. How can I reduce retention time without losing peak shape? A: The extreme retention is caused by the synergistic hydrophobicity of the tert-butyl group and the iodine atom. The tert-butyl group is bulky and highly lipophilic, while the heavy iodine atom is highly polarizable, creating strong dispersive interactions with the stationary phase. Solution: Switch your organic modifier from Methanol to Acetonitrile. Acetonitrile has a higher eluotropic strength for lipophilic aromatic compounds and operates via dipole-dipole interactions, which are highly effective at solvating polarizable halogens like iodine[5]. If retention remains too long, increase the Acetonitrile concentration to 80-90% or employ a steeper gradient.

Q: Should I use a low pH or high pH mobile phase for this compound? A: Both strategies are viable but manipulate the molecule in fundamentally different ways. A low pH strategy is generally easier to implement on standard equipment, but a high pH strategy can yield sharper peaks for primary amines by completely neutralizing their charge, provided you use a specialized column[5].

Quantitative Comparison of pH Strategies
ParameterLow pH Strategy (pH 2.5)High pH Strategy (pH 10.5)
Buffer Composition 10-20 mM Potassium Phosphate or 0.1% TFA10 mM Ammonium Bicarbonate
Analyte State Protonated (Cationic)Neutral (Free base)
Silanol State Protonated (Neutral)Deprotonated (Anionic)
Column Requirement High-purity Type B Silica (C18)Hybrid Silica (e.g., Ethylene Bridged)
Est. Retention Time Moderate (Reduced by ionization)Very High (Driven by neutral hydrophobicity)
Peak Symmetry Excellent (Ion-exchange suppressed)Excellent (Amine is neutral, no ionic interaction)
Section 2: Troubleshooting Guide

Q: I am seeing ghost peaks and baseline drift during my gradient runs. What is causing this? A: Ghost peaks in gradient elution often originate from highly hydrophobic impurities (either from the mobile phase, system plumbing, or previous sample injections) that accumulate on the column head during the highly aqueous initial conditions and elute as the organic concentration increases[6]. Given the extreme lipophilicity of your target compound and its synthetic precursors, sample carryover is highly likely. Solution: Implement a strong solvent wash step at the end of your gradient (e.g., ramp to 95% Acetonitrile for 3-5 minutes) to strip highly retained compounds from the column[7]. Ensure you are using HPLC-grade solvents and degas your mobile phase to prevent baseline drift caused by air bubbles[8].

Q: My retention times are drifting later with each injection. How do I fix this? A: This indicates poor column equilibration or a gradual change in the stationary phase surface. When analyzing highly basic and hydrophobic compounds, the stationary phase can become temporarily modified by the analyte itself if not properly flushed. Solution: Increase your column equilibration time. If you have recently changed mobile phases, purge the system and pump the new solvent through the column for at least 10 to 20 column volumes[7].

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity, use the following self-validating protocol to systematically eliminate secondary retention mechanisms and optimize peak shape.

Protocol: Mitigating Peak Tailing via Mobile Phase Optimization

Objective: Establish a baseline for (4-(Tert-butyl)-2-iodophenyl)methanamine and systematically eliminate chemical tailing.

Step 1: System Suitability Baseline (The Physical Check)

  • Action: Inject a neutral, hydrophobic marker (e.g., toluene).

  • Causality: Neutral compounds cannot undergo acid-base ion-exchange interactions[1]. If the neutral marker tails, your issue is physical (e.g., a void at the head of the column, or dead volume in your PEEK tubing)[9]. If the neutral marker is perfectly symmetrical but your target amine tails, the issue is chemical.

Step 2: Low-pH Aqueous Preparation

  • Action: Prepare a 20 mM Potassium Phosphate buffer. Adjust to pH 2.5 using concentrated phosphoric acid.

  • Causality: This pH is well below the pKa of surface silanols (~pH 4.0), neutralizing them (Si-OH) to prevent ionic interactions with the protonated methanamine[4].

Step 3: Organic Modifier Selection & Blending

  • Action: Blend the buffer with Acetonitrile (Start at 60% ACN / 40% Buffer for an isocratic scouting run).

  • Causality: Acetonitrile provides superior solvation for the bulky tert-butyl group and polarizable iodine compared to methanol, preventing peak broadening and excessive retention[5].

Step 4: Equilibration & Injection

  • Action: Flush the column with 15 column volumes to ensure complete equilibration[7]. Inject 1-5 µL of the sample (prepared in the starting mobile phase to prevent solvent mismatch)[8].

Step 5: USP Tailing Factor ( As​ ) Calculation

  • Action: Calculate the asymmetry using the formula As​=W0.05​/2f (where W0.05​ is the peak width at 5% height, and f is the distance from the leading edge to the peak center)[9].

  • Decision: If As​≤1.2 , the method is optimized. If As​>1.5 , proceed to Step 6.

Step 6: Silanol Masking (Optional)

  • Action: Add 5 mM Triethylamine (TEA) to the mobile phase.

  • Causality: TEA acts as a sacrificial base. Because of its small size and high basicity, it competitively binds to any residual active silanols, effectively shielding the larger target analyte from these sites[4].

References
  • SCION Instruments. "HPLC Troubleshooting Guide." SCION Instruments.[Link]

  • Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex.[Link]

  • Axion Labs. "HPLC Peak Tailing." Axion Analytical Labs. [Link]

  • ACE HPLC. "HPLC Troubleshooting Guide." Advanced Chromatography Technologies.[Link]

  • Phenomenex. "HPLC Troubleshooting Guide." Phenomenex.[Link]

  • UHPLCS. "How to avoid the tailing problem of basic compounds in HPLC analysis?" UHPLCS Lab.[Link]

  • Snyder, L. R., Kirkland, J. J., Glajch, J. L. "Practical HPLC Method Development, 2nd Edition." John Wiley & Sons. [Link]

  • Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chrom Tech. [Link]

  • Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex.[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in (4-(Tert-butyl)-2-iodophenyl)methanamine Substitutions

Welcome to the Advanced Technical Support Center. As drug development professionals and synthetic chemists, working with highly congested aromatic systems requires moving beyond standard protocols.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As drug development professionals and synthetic chemists, working with highly congested aromatic systems requires moving beyond standard protocols.

(4-(Tert-butyl)-2-iodophenyl)methanamine presents a unique dual-site steric challenge:

  • The C2 Aryl Iodide: Sterically hindered by the ortho-methanamine group and electronically influenced by the bulky para-tert-butyl group.

  • The C1 Methanamine: Nucleophilic substitutions are physically blocked by the massive ortho-iodine atom, making standard N-alkylation highly inefficient.

This guide provides field-proven, causality-driven troubleshooting strategies to achieve high-yielding substitutions at both sites.

Part 1: Aryl Iodide Functionalization (C2 Cross-Coupling)

FAQ 1: Why do my standard Suzuki-Miyaura or Buchwald-Hartwig couplings fail or stall at 0% conversion with this substrate?

The Causality: The failure is rarely just steric; it is primarily electronic catalyst poisoning . The free primary amine (-CH₂NH₂) acts as a strong σ-donor. Following the initial oxidative addition of the Pd(0) catalyst into the C-I bond, the ortho-amine lone pair rapidly coordinates to the electrophilic Pd(II) center. This forms a thermodynamically stable, catalytically inactive off-cycle complex.

The Solution: You must mask the amine's lone pair prior to coupling. N-Boc protection is the industry standard. Once protected, the reaction becomes purely a steric problem, which can be solved by selecting highly active, sterically demanding N-heterocyclic carbene (NHC) catalysts like Pd-PEPPSI-IPr, which are specifically designed to force reductive elimination in ortho-disubstituted aryl iodides (1)[1].

FAQ 2: Even with N-Boc protection, my reaction stalls at 20% yield and I observe a dehalogenated byproduct. What is happening?

The Causality: If you observe the dehalogenated byproduct (mass = M - 126), your catalyst successfully performed the oxidative addition but failed at the transmetalation step. The ortho-bulk prevents the incoming nucleophile from coordinating to the Pd(II) center. The stalled Pd(II) complex eventually undergoes proto-dehalogenation. The Solution: Switch from standard phosphines (like PPh₃ or dppf) to bulky Buchwald ligands (e.g., SPhos) or NHC ligands (Pd-PEPPSI-IPr). The extreme bulk of these ligands destabilizes the Pd(II) intermediate, lowering the kinetic barrier for transmetalation and accelerating the final reductive elimination (2)[2].

Quantitative Data: Catalyst/Ligand Selection for Ortho-Substituted Aryl Iodides
Catalyst/Ligand SystemSteric ProfileEfficacy for Ortho-IodidesPrimary Failure Mode
Pd(PPh₃)₄ Small / FlexiblePoor (<10% yield)Failed transmetalation / Dehalogenation
Pd(dppf)Cl₂ Bidentate / MediumModerate (20-40%)Slow oxidative addition
Pd₂(dba)₃ + SPhos Bulky BiarylGood (70-85%)Ligand oxidation (if not strictly degassed)
Pd-PEPPSI-IPr Highly Bulky NHCExcellent (>90%)Requires strong base / specific solvents
Protocol 1: Self-Validating Suzuki-Miyaura Coupling

This protocol utilizes a built-in diagnostic check to ensure the steric barrier is overcome.

  • Amine Protection: Dissolve (4-(tert-butyl)-2-iodophenyl)methanamine (1.0 eq) in anhydrous DCM. Add Boc₂O (1.1 eq) and Et₃N (1.5 eq). Stir at room temperature for 4 hours. Isolate via standard aqueous workup.

  • Reaction Setup (Glovebox Recommended): In a Schlenk flask, combine the N-Boc protected aryl iodide (1.0 eq), the target arylboronic acid (1.5 eq), K₂CO₃ (2.0 eq), and Pd-PEPPSI-IPr (3 mol%).

  • Solvent Addition: Add strictly degassed 1,4-dioxane to achieve a 0.2 M concentration.

  • Execution: Heat the mixture at 80 °C for 16 hours under an argon atmosphere.

  • Validation Check (Self-Validating Step): At t=2 hours, pull a 50 µL aliquot and analyze via LC-MS.

    • Diagnostic: If unreacted starting material is >80%, oxidative addition is failing (check catalyst integrity). If a proto-dehalogenated peak appears, increase the temperature to 95 °C to force transmetalation.

  • Isolation: Filter through a Celite pad, concentrate, and purify via flash chromatography.

Part 2: Amine Functionalization (C1 N-Alkylation)

FAQ 3: Direct Sₙ2 alkylation with alkyl halides yields a messy mixture of starting material and over-alkylated products. How do I achieve clean mono-alkylation?

The Causality: In direct Sₙ2 alkylation, the massive ortho-iodine atom physically blocks the trajectory of the incoming electrophile, making the first alkylation painfully slow. However, once mono-alkylated, the resulting secondary amine is often more nucleophilic and less tightly solvated, leading to rapid, uncontrolled over-alkylation. The Solution: Abandon direct Sₙ2 alkylation. Utilize Reductive Amination . Condensing the primary amine with an aldehyde forms a planar (sp²) imine intermediate. This flat geometry projects the substituent away from the ortho-iodine's steric shield. Subsequent reduction yields strictly the mono-alkylated product (3)[3].

Protocol 2: Sterically-Bypassing Reductive Amination
  • Imine Formation: Combine (4-(tert-butyl)-2-iodophenyl)methanamine (1.0 eq) and the target aldehyde (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) at 0.2 M.

  • Validation Check (Self-Validating Step): Stir for 2 hours at room temperature. Pull an aliquot for ¹H NMR. Diagnostic: Ensure the disappearance of the aldehyde proton (~9.5-10 ppm) and the appearance of a sharp imine singlet (~8.2-8.5 ppm). Do not proceed until imine formation is >95% complete.

  • Reduction: Cool the mixture to 0 °C. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise. The mild nature of this reductant ensures it only reduces the imine, not unreacted aldehyde.

  • Execution: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench & Isolate: Quench carefully with saturated aqueous NaHCO₃. Extract with DCM (3x), dry over Na₂SO₄, and concentrate under reduced pressure.

Part 3: Visual Diagnostics & Workflows

Workflow Start Target: (4-(tert-butyl)-2-iodophenyl)methanamine Decision Which site requires substitution? Start->Decision C2 C2 Aryl Iodide (Cross-Coupling) Decision->C2 C1 C1 Methanamine (N-Alkylation) Decision->C1 Protect Step 1: N-Boc Protection (Prevents Pd-poisoning) C2->Protect Reductive Reductive Amination (Bypasses SN2 steric clash) C1->Reductive Coupling Step 2: Pd-PEPPSI-IPr Catalysis (Overcomes ortho-sterics) Protect->Coupling

Caption: Workflow for site-selective functionalization overcoming steric and electronic barriers.

Mechanism Pd0 Pd(0) Catalyst OxAdd Oxidative Addition Pd0->OxAdd PdII Pd(II) Ar-I Complex OxAdd->PdII TransMet Transmetalation PdII->TransMet Bulky Ligand Poison Off-Cycle Pd(II)-Amine (Catalyst Poisoning) PdII->Poison Unprotected Amine RedElim Reductive Elimination TransMet->RedElim Steric Steric Blockade by ortho-Iodine TransMet->Steric Standard Ligand RedElim->Pd0 Product Coupled Product RedElim->Product

Caption: Mechanistic disruption of the Pd-catalytic cycle by steric hindrance and amine coordination.

References

  • Title: Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones.
  • Title: Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand Enables Development of Mild and Homogeneous Reaction Conditions.
  • Title: A Comparative Analysis of Ortho- and Para-Iodo Isomers of Benzyl(methyl)carbamate for Drug Development Professionals.

Sources

Optimization

Refining crystallization methods for (4-(Tert-butyl)-2-iodophenyl)methanamine salts

Welcome to the Advanced Solid-State Chemistry Support Center. This hub is designed for researchers, process chemists, and drug development professionals tasked with isolating, purifying, and optimizing the salt forms of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Solid-State Chemistry Support Center. This hub is designed for researchers, process chemists, and drug development professionals tasked with isolating, purifying, and optimizing the salt forms of complex pharmaceutical intermediates.

Below, we address the specific physicochemical challenges associated with (4-(Tert-butyl)-2-iodophenyl)methanamine (C₁₁H₁₆IN, MW: 289.16 g/mol )[1] and provide field-proven, self-validating protocols to ensure robust crystallization.

Part 1: Physicochemical Profiling & The Crystallization Challenge

(4-(Tert-butyl)-2-iodophenyl)methanamine presents a unique set of crystallographic challenges due to its structural dichotomy:

  • Steric Hindrance: The heavy ortho-iodine atom creates significant steric bulk directly adjacent to the primary aminomethyl group, restricting the conformational flexibility required for optimal hydrogen-bond packing in the crystal lattice.

  • Extreme Lipophilicity: The para-tert-butyl group is highly hydrophobic. When the primary amine is protonated to form a salt, the resulting molecule is highly amphiphilic (a polar ionic headgroup with a massive, greasy hydrocarbon tail).

Because of this high hydrophobic component, the solubility of its salts does not follow standard linear aqueous-to-organic dissolution curves. Instead, solubility typically passes through a maximum as the organic content of a solvent mixture increases[2]. This amphiphilic nature makes the compound highly susceptible to Liquid-Liquid Phase Separation (LLPS) —commonly known as "oiling out"—rather than forming a highly ordered crystalline solid.

Part 2: Troubleshooting FAQs

Q1: My salt screening experiments consistently result in "oiling out" (a biphasic liquid) instead of forming crystals. How do I force nucleation? A: Oiling out occurs when your supersaturated solution crosses the binodal curve for LLPS before it crosses the metastable limit for solid nucleation. The hydrophobic tert-butyl group favors coacervate formation over lattice ordering.

  • The Fix: You must modulate the dielectric constant of your system. Shift from pure solvents to binary mixtures (e.g., Isopropyl Acetate/Isopropanol or Ethyl Acetate/Ethanol). Lower your cooling rate to ~0.1 °C/min to prevent rapid supersaturation spikes[3]. Most importantly, introduce seed crystals (1-2% w/w) at a temperature above the LLPS boundary to bypass the oiling-out phase entirely and force the system down the thermodynamic crystallization pathway[4].

Q2: I am getting a high yield of precipitate, but HPLC analysis shows it is mostly the acidic counter-ion, not the amine salt. Why is this happening? A: This is a classic false-positive in High-Throughput Salt Screening (HTSS). If the chosen acid has low solubility in your anti-solvent (e.g., using highly polar tartaric acid in a heptane anti-solvent system), the acid will precipitate independently of the amine[2].

  • The Fix: Ensure a ΔpKa > 3 between the amine and the acid in your specific solvent system to guarantee complete proton transfer. Transition to more lipophilic counter-ions (like p-Toluenesulfonic acid or Methanesulfonic acid) whose solubility profiles better match the highly hydrophobic (4-(Tert-butyl)-2-iodophenyl)methanamine.

Q3: The crystals formed are extremely fine (agglomerated needles), causing severe filtration bottlenecks. How can I improve the crystal habit? A: Rapid spontaneous nucleation at high supersaturation leads to an excess of small crystals (fines)[3]. Substituted benzylamines often exhibit rapid 1D needle-like growth along the hydrogen-bonding axis of the amine salt, while the bulky tert-butyl/iodo groups sterically hinder 2D/3D growth.

  • The Fix: Implement temperature cycling (Ostwald ripening). Heat the suspension slightly to dissolve the fines (which have higher solubility due to the Gibbs-Thomson effect), then cool slowly. Additionally, optimize your agitation; excessive shear from oversized agitators causes secondary nucleation and crystal attrition, which exacerbates fines[3].

Part 3: Standardized Experimental Protocols

Protocol A: High-Throughput Salt Screening (HTSS) Workflow

This self-validating 96-well plate protocol ensures that generated hits are genuine salts, not counter-ion precipitates[2].

  • Preparation: Distribute 1–5 mg (approx. 2–50 μmol) of (4-(Tert-butyl)-2-iodophenyl)methanamine stock solution into each well of a 96-well plate.

  • Evaporation: Remove carrier solvents thoroughly using a centrifugal evaporator.

  • Solvent & Acid Addition: Add pre-selected crystallization solvents (binary mixtures recommended) and acid counter-ions to the residuals. Maintain a total volume of 0.1 mL (resulting in a 20–500 mM molarity)[2].

  • Thermal Cycling: Seal the plates and incubate in a programmable oven. Start at 50 °C for 4 hours, then apply a linear cooling profile down to 20 °C over 8 hours. Repeat this cycle twice.

  • First-Pass Analysis: Examine all wells under a birefringence microscope. Mark wells with crystalline solids as tentative hits.

  • Second-Pass Validation (Critical): Subject all tentative hits to HPLC analysis. A validated hit requires >10% yield of the input amine to confirm salt formation and rule out isolated acid precipitation[2].

Protocol B: Anti-Solvent Crystallization & Seeding

Use this protocol for scale-up once a viable salt form is identified.

  • Dissolution: Dissolve the validated amine salt in a primary solubilizing solvent (e.g., Ethanol) at 55 °C in an agitated tank crystallizer.

  • Anti-Solvent Titration: Slowly dose in the anti-solvent (e.g., Heptane) at a controlled rate until the solution becomes barely turbid (indicating the edge of the Metastable Zone Width).

  • Seeding: Immediately pause anti-solvent addition and introduce 1-2% w/w of milled seed crystals. Hold the temperature steady for 60 minutes to allow the seed bed to establish[4].

  • Growth & Cooling: Resume anti-solvent addition at a slow, linear rate. Once complete, initiate a controlled cooling ramp (0.1 °C/min) down to 5 °C.

  • Isolation: Filter the resulting slurry and wash the filter cake with a cold ratio-matched mixture of the primary/anti-solvent.

Part 4: Data Presentation

Table 1: Counter-ion Selection Matrix for (4-(Tert-butyl)-2-iodophenyl)methanamine

Acid Counter-ionApprox. pKaLipophilicityExpected Outcome / Rationale
Hydrochloric Acid -3.0Very LowHigh risk of oiling out in organic solvents; requires strict aqueous/organic binary control.
Methanesulfonic Acid -1.9ModerateGood candidate. Balances ionic strength with moderate organic solubility.
p-Toluenesulfonic Acid -2.8HighExcellent candidate. The hydrophobic aromatic ring pairs well with the tert-butylphenyl moiety, promoting stable lattice formation.
Tartaric Acid 2.98, 4.34Very LowPoor candidate. High risk of false-positive precipitation in non-polar anti-solvents due to low lipophilicity[2].

Part 5: Mechanistic Visualizations

PhaseBehavior Start Undersaturated Solution (Amine + Acid) Cooling Cooling / Anti-solvent Addition Start->Cooling Supersat Supersaturated State (Within MSZW) Cooling->Supersat LLPS Liquid-Liquid Phase Separation ('Oiling Out') Supersat->LLPS Rapid cooling / High concentration Nucleation Primary Nucleation (Crystal Formation) Supersat->Nucleation Slow cooling / Optimal solvent Seeding Introduce Seeds (Bypass LLPS) Supersat->Seeding Intervene before LLPS Growth Controlled Crystal Growth LLPS->Growth Prolonged aging (Risk of impurities) Nucleation->Growth Seeding->Growth

Thermodynamic pathways: Oiling out (LLPS) vs. controlled crystallization.

HTSS_Workflow Prep Dispense Amine & Acids (96-Well Plate) Solvent Add Solvent Array (Varying Dielectric Constants) Prep->Solvent Incubate Thermal Cycling (50°C to 20°C) Solvent->Incubate Birefringence Birefringence Microscopy (First Pass) Incubate->Birefringence Hit Crystalline Solid Observed Birefringence->Hit NoHit Clear Solution / Oil Birefringence->NoHit HPLC HPLC Analysis (Quantitate Yield >10%) Hit->HPLC Success Validated Salt Hit HPLC->Success Amine present FalsePos Counter-ion Precipitate HPLC->FalsePos Acid only

High-Throughput Salt Screening (HTSS) workflow with HPLC validation.

Sources

Reference Data & Comparative Studies

Validation

Comparative stability of (4-(Tert-butyl)-2-iodophenyl)methanamine hydrochloride vs free base

Comparative Stability Guide: (4-(Tert-butyl)-2-iodophenyl)methanamine Hydrochloride vs. Free Base Executive Summary (4-(Tert-butyl)-2-iodophenyl)methanamine is a highly specialized primary benzylamine.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Stability Guide: (4-(Tert-butyl)-2-iodophenyl)methanamine Hydrochloride vs. Free Base

Executive Summary (4-(Tert-butyl)-2-iodophenyl)methanamine is a highly specialized primary benzylamine. The presence of the ortho-iodine atom makes it a critical building block for transition-metal-catalyzed cross-coupling reactions, while the para-tert-butyl group provides lipophilicity. However, the chemical state of this amine—whether as a free base or a hydrochloride (HCl) salt—dictates its shelf-life, handling requirements, and formulation viability. This guide provides an objective, data-driven comparison of both forms, detailing the mechanistic causality behind their stability profiles and providing self-validating experimental protocols for stability assessment.

Mechanistic Basis of Stability (The "Why")

To understand the divergent stability profiles of these two forms, we must examine their fundamental electronic states.

  • The Free Base Vulnerability: In its free base form, the nitrogen atom of the methanamine group possesses an unshared pair of electrons. This makes the molecule a strong nucleophile and a Lewis base. When exposed to ambient conditions, this active lone pair is highly susceptible to nucleophilic attack on atmospheric carbon dioxide (forming carbamate salts) and is prone to oxidative degradation (forming N-oxides or imines)[1]. Furthermore, free base amines often exhibit lower melting points, sometimes presenting as viscous oils or low-melting solids that are difficult to purify and store[2].

  • The Hydrochloride Advantage: Reacting the free base with hydrochloric acid protonates the amine, converting it into an ammonium cation ( R−NH3+​ ). This protonation locks the lone pair in a covalent bond, effectively neutralizing the molecule's nucleophilicity[3]. By eliminating the electron-donating capacity of the nitrogen, the molecule becomes inert to CO 2​ and highly resistant to oxidation[3][4]. Additionally, the formation of an ionic lattice with the chloride counterion significantly elevates the melting point, locking the compound into a stable, highly ordered crystalline matrix[2].

Mechanism FB Free Base (Active Lone Pair) CO2 Atmospheric CO2 FB->CO2 Nucleophilic Attack O2 Oxidative Agents FB->O2 Electron Donation HCl Hydrochloride Salt (Protonated R-NH3+) HCl->CO2 Electrostatic Repulsion HCl->O2 Lone Pair Unavailable Carb Carbamate Salts (Degradation) CO2->Carb Stable Stable Crystal Lattice (No Reaction) CO2->Stable OxProd N-Oxides / Imines (Degradation) O2->OxProd O2->Stable

Mechanistic pathways determining the stability of free base versus hydrochloride salt forms.

Comparative Physicochemical & Stability Data

The theoretical mechanisms translate directly into measurable physicochemical differences. The table below synthesizes the expected quantitative and qualitative data for both forms based on established pharmaceutical salt principles[4][5].

ParameterFree Base FormHydrochloride (HCl) SaltCausality / Impact
Physical State Viscous oil or low-melting solidCrystalline solidIonic bonding in the salt increases lattice energy, raising the melting point[2].
Aqueous Solubility Low (< 1 mg/mL)High (> 50 mg/mL)Protonation increases polarity, facilitating rapid dissociation in polar solvents[4].
Oxidative Stability Poor (Degrades over weeks in air)Excellent (Stable for years)Protonation removes the nucleophilic lone pair, preventing N-oxidation[3].
CO 2​ Susceptibility High (Forms surface carbamates)NoneThe lack of a free lone pair in the salt prevents reaction with electrophilic CO 2​ .
Hygroscopicity Low to ModerateModerateHCl salts can absorb moisture depending on the specific crystal polymorph[5].
Storage Requirement Inert atmosphere (Argon/N 2​ ), < -20°CAmbient air, 2°C to 8°CThe salt confers protection, acting as a shelf-stable latent form of the reactive base[4].

Experimental Validation Workflows (Self-Validating Protocols)

To objectively verify the stability differences between the free base and the HCl salt of (4-(Tert-butyl)-2-iodophenyl)methanamine, researchers must employ self-validating experimental systems. The following protocols isolate specific degradation pathways to ensure that observed instability is directly attributable to the chemical form.

Protocol A: Accelerated Solid-State Stability (ICH Q1A Guidelines) Purpose: To evaluate the long-term storage viability and susceptibility to atmospheric degradation.

  • Sample Preparation: Accurately weigh 50 mg of the free base and 50 mg of the HCl salt into separate, open glass petri dishes to maximize surface area exposure.

  • Environmental Stress: Place both dishes in a controlled environmental chamber set to 40°C and 75% Relative Humidity (RH) for 30 days.

  • Gravimetric Analysis: Weigh the samples weekly. A mass increase in the free base indicates CO 2​ absorption (carbamate formation) or moisture uptake.

  • Chromatographic Evaluation: At day 30, dissolve 5 mg of each sample in HPLC-grade acetonitrile. Analyze via HPLC-UV (at 254 nm) to quantify the percentage of intact API versus degradation peaks.

Protocol B: Solution-State Oxidative Stress Profiling Purpose: To force oxidative degradation and confirm the protective effect of amine protonation.

  • Solution Preparation: Prepare 1 mg/mL solutions of both the free base and the HCl salt in a 50:50 mixture of Methanol and Water.

  • Oxidative Challenge: Add 0.1% Hydrogen Peroxide ( H2​O2​ ) to each solution to act as a radical initiator.

  • Incubation & Sampling: Incubate the solutions at 25°C. Extract 100 µL aliquots at 0, 4, 8, and 24 hours.

  • Quenching & LC-MS Analysis: Quench the aliquots with a drop of sodium thiosulfate. Analyze via LC-MS to identify specific N-oxide or imine degradants[1]. The HCl salt solution should show >98% parent compound retention, whereas the free base will exhibit rapid exponential decay.

Workflow Prep Sample Preparation (Equimolar FB & HCl) Stress Forced Degradation (40°C/75% RH & H2O2) Prep->Stress Analysis HPLC-UV/MS Analysis (Quantify Degradants) Stress->Analysis Eval Data Synthesis (Kinetic Profiling) Analysis->Eval

Self-validating experimental workflow for comparative stability profiling.

Formulation and Application Recommendations

Based on the mechanistic evidence and comparative data, the hydrochloride salt is the unequivocally superior form for storage, transport, and formulation of (4-(Tert-butyl)-2-iodophenyl)methanamine.

  • For Synthetic Chemists: Purchase or synthesize the HCl salt for long-term inventory. When the free base is required for a specific cross-coupling reaction, generate it in situ by adding a mild inorganic base (e.g., K2​CO3​ or Et3​N ) directly to the reaction mixture. This leverages the shelf-stability of the salt while accessing the reactivity of the free base exactly when needed[4].

  • For Formulation Scientists: If this compound is advancing as an API, the HCl salt provides the necessary aqueous solubility for gastrointestinal dissolution and the solid-state stability required to pass stringent regulatory shelf-life requirements[4][5].

References

  • Wikipedia Contributors. "Hydrochloride." Wikipedia, The Free Encyclopedia. (Citing Stahl, P.H., & Wermuth, C.G. (2011). Pharmaceutical Salts: Properties, Selection, and Use). Available at:[Link]

  • Gupta, P. et al. "Salt Selection in Drug Development." Pharmaceutical Technology. Available at:[Link]

  • Huang, Y. et al. "An Unexpected Degradation Pathway of a 1,2,4-Triazolo[4,3-a]pyridine Derivative..." Journal of Pharmaceutical Sciences. Available at:[Link]

  • Bowker, M. J. et al. "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development - ACS Publications. Available at:[Link]

Sources

Comparative

Validating the structural integrity of (4-(Tert-butyl)-2-iodophenyl)methanamine via 2D NMR

An Objective Guide to the Structural Validation of (4-(Tert-butyl)-2-iodophenyl)methanamine: A 2D NMR-Centric Approach While several analytical techniques can provide structural information, this guide will focus on a se...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Objective Guide to the Structural Validation of (4-(Tert-butyl)-2-iodophenyl)methanamine: A 2D NMR-Centric Approach

While several analytical techniques can provide structural information, this guide will focus on a self-validating workflow centered on two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy. We will explore the causality behind the experimental choices, present a detailed methodology, and objectively compare the performance of 2D NMR with other common analytical alternatives.

The Decisive Power of 2D NMR in Structural Elucidation

One-dimensional (1D) NMR (¹H and ¹³C) provides essential information about the chemical environment and number of different nuclei, but for complex molecules or isomers with similar fragments, 1D spectra can be ambiguous. 2D NMR spectroscopy enhances structural analysis by spreading information into a second dimension, revealing correlations between different nuclei and providing clear evidence of molecular connectivity.[1][2][3] For a molecule like (4-(Tert-butyl)-2-iodophenyl)methanamine, where the precise substitution pattern on the aromatic ring is critical, 2D NMR is not just beneficial; it is essential.

The primary experiments in our workflow are:

  • COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other, typically through two or three bonds (e.g., H-C-H or H-C-C-H).[4][5][6] It is invaluable for tracing out proton spin systems within a molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment maps direct, one-bond correlations between protons and the heteronucleus they are attached to, most commonly ¹³C.[7][8][9] It provides an unambiguous link between a proton and its carbon, simplifying the assignment of the carbon skeleton.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment is key for assembling the molecular puzzle. It detects long-range correlations between protons and carbons, typically over two to four bonds.[9][10][11][12] This allows for the connection of different molecular fragments, especially across quaternary carbons or heteroatoms.

A Self-Validating Experimental Workflow

The strength of this protocol lies in its integrated, self-validating nature. The data from each experiment must be consistent with the others, creating a robust and trustworthy final assignment.

G cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Analysis & Validation SamplePrep Sample Preparation (5-10 mg in 0.6 mL CDCl3) NMR_1D 1D NMR Acquisition (¹H, ¹³C, DEPT-135) SamplePrep->NMR_1D Foundation Spectra NMR_2D 2D NMR Acquisition NMR_1D->NMR_2D Initial Assignments COSY COSY NMR_2D->COSY HSQC HSQC NMR_2D->HSQC HMBC HMBC NMR_2D->HMBC Integration Integrated Data Analysis (Cross-correlation of all spectra) COSY->Integration Connectivity Data HSQC->Integration Connectivity Data HMBC->Integration Connectivity Data Structure Final Validated Structure Integration->Structure Unambiguous Proof G cluster_molecule Structural Fragments cluster_experiments Confirming Correlations Aromatic Aromatic Spin System (H3, H5, H6) Final_Structure Validated Structure Aromatic->Final_Structure tBu Tert-butyl Group tBu->Final_Structure Methanamine -CH2NH2 Group Methanamine->Final_Structure Quats Quaternary Carbons (C1, C2, C4, C-tBu) Quats->Final_Structure COSY COSY COSY->Aromatic H-H Links HSQC HSQC HSQC->Aromatic C-H Links HSQC->tBu C-H Links HSQC->Methanamine C-H Links HMBC HMBC HMBC->Quats Long-Range C-H Links HMBC->Final_Structure Connects all fragments

Caption: Logical relationship of 2D NMR experiments in structural assembly.

Comparative Analysis with Alternative Techniques

While 2D NMR is exceptionally powerful, it is important to understand its performance in the context of other available analytical methods.

Table 2: Comparison of Structural Validation Techniques

TechniqueInformation ProvidedStrengthsWeaknesses for This Molecule
2D NMR Spectroscopy Complete covalent structure, atom connectivity, and stereochemistry.Unambiguous isomer differentiation; non-destructive; requires relatively small sample amount. [3][13]Can be time-consuming for data acquisition and analysis; requires specialized equipment.
Single-Crystal X-Ray Diffraction (SC-XRD) Absolute 3D structure in the solid state.Provides the most definitive structural proof, including absolute stereochemistry. [14]Requires a suitable, high-quality single crystal, which can be difficult or impossible to grow; structure may differ from solution state. [14]
Mass Spectrometry (MS) Molecular weight and fragmentation patterns.High sensitivity; provides molecular formula confirmation (with high-res MS).Cannot differentiate between isomers (e.g., different substitution patterns); provides no direct connectivity information. [15]
Infrared (IR) Spectroscopy Presence of functional groups (e.g., N-H, C-H, aromatic C=C).Fast and simple; good for confirming the presence of key functional groups. [15]Provides very limited information on the overall carbon skeleton and no information on isomerism.

For drug development professionals, relying solely on MS and IR is insufficient. These techniques could easily misidentify an isomer, leading to the progression of the wrong compound. SC-XRD is the gold standard but is often a bottleneck due to the requirement of crystal growth. [14]Therefore, the 2D NMR workflow represents the most efficient and robust method for routine, unambiguous structural validation of novel synthetic intermediates like (4-(Tert-butyl)-2-iodophenyl)methanamine in a research setting.

Conclusion

The structural integrity of a chemical entity is the bedrock upon which all subsequent research is built. This guide has detailed a comprehensive, self-validating workflow using a suite of 2D NMR experiments (COSY, HSQC, and HMBC) to definitively confirm the structure of (4-(Tert-butyl)-2-iodophenyl)methanamine. By systematically analyzing proton-proton, direct carbon-proton, and long-range carbon-proton correlations, this methodology leaves no room for ambiguity, particularly concerning the critical substitution pattern on the aromatic ring. When compared to alternatives, 2D NMR provides an unparalleled balance of detailed connectivity information, reliability, and practical feasibility, making it an indispensable tool for researchers, scientists, and drug development professionals who demand the highest level of scientific integrity.

References

  • Vertex AI Search. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science.
  • Wikipedia. (n.d.). Heteronuclear single quantum coherence spectroscopy. Retrieved March 30, 2026, from [Link]

  • Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Retrieved March 30, 2026, from [Link]

  • CEITEC. (n.d.). Measuring methods available and examples of their applications COSY (COrrelation Spectroscopy). Retrieved March 30, 2026, from [Link]

  • Oxford Instruments. (n.d.). 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy. Retrieved March 30, 2026, from [Link]

  • Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. Retrieved March 30, 2026, from [Link]

  • Columbia University. (n.d.). COSY - NMR Core Facility. Retrieved March 30, 2026, from [Link]

  • Columbia University. (n.d.). HSQC and HMBC - NMR Core Facility. Retrieved March 30, 2026, from [Link]

  • National Institutes of Health (NIH). (2026, March 7). The Evolving Landscape of NMR Structural Elucidation. Retrieved March 30, 2026, from [Link]

  • CEITEC. (n.d.). Measuring methods available and examples of their applications 2D HMBC (Heteronuclear Multiple-Bond Correlation spectroscopy). Retrieved March 30, 2026, from [Link]

  • OMICS International. (2013, February 7). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Retrieved March 30, 2026, from [Link]

  • DNP Scientific Analysis Center. (n.d.). HMBC Spectrum in NMR. Retrieved March 30, 2026, from [Link]

  • University of Ottawa NMR Facility Blog. (2017, April 25). HMBC vs. H2BC. Retrieved March 30, 2026, from [Link]

  • ACS Publications. (2021, February 17). Application of Crystalline Matrices for the Structural Determination of Organic Molecules. Retrieved March 30, 2026, from [Link]

  • ResearchGate. (n.d.). Structure Determination of Organic Compounds. Retrieved March 30, 2026, from [Link]

Sources

Validation

In Vitro Efficacy Comparison of (4-(Tert-butyl)-2-iodophenyl)methanamine Derivatives as Novel TRPV1 Antagonists

Target Audience: Discovery Chemists, in vitro Pharmacologists, and Drug Development Professionals. Executive Summary & Mechanistic Rationale In the pursuit of novel non-opioid analgesics, the Transient Receptor Potential...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Discovery Chemists, in vitro Pharmacologists, and Drug Development Professionals.

Executive Summary & Mechanistic Rationale

In the pursuit of novel non-opioid analgesics, the Transient Receptor Potential Vanilloid 1 (TRPV1) channel remains a highly validated, yet challenging, therapeutic target. The core building block (4-(Tert-butyl)-2-iodophenyl)methanamine has emerged as a privileged scaffold for exploring the vanilloid binding pocket.

As an Application Scientist overseeing hit-to-lead optimization, the selection of this specific scaffold is driven by strict structure-activity relationship (SAR) causality:

  • The tert-butyl group: Acts as a highly lipophilic anchor. It perfectly occupies the hydrophobic pocket of the TRPV1 channel (interacting with residues such as Leu515 and Met547), a strategy famously validated by clinical-stage antagonists like ABT-102 .

  • The methanamine moiety: Serves as a critical hydrogen bond donor/acceptor, mimicking the vanillyl neck of the natural agonist capsaicin to anchor the molecule to Thr704.

  • The C2-Iodine atom: Provides an orthogonal, highly reactive synthetic handle. Aryl iodides are vastly superior to bromides or chlorides for room-temperature, late-stage palladium-catalyzed cross-coupling , allowing rapid divergent synthesis of analogs to probe the adjacent solvent-exposed channel regions.

This guide objectively compares three distinct classes of derivatives synthesized from this core scaffold—Biaryl, Alkynyl, and Amino analogs—evaluating their in vitro efficacy, cytotoxicity, and metabolic stability.

Divergent Synthesis & Structural Modifications

To evaluate the steric and electronic tolerances of the TRPV1 binding site, the core scaffold was derivatized using three distinct cross-coupling methodologies.

G Core (4-(Tert-butyl)-2-iodophenyl)methanamine (Core Scaffold) Suzuki Suzuki-Miyaura Coupling (4-CF3-Phenylboronic Acid) Core->Suzuki Sonogashira Sonogashira Coupling (Phenylacetylene) Core->Sonogashira Buchwald Buchwald-Hartwig Amination (Piperidine) Core->Buchwald DerivA Derivative A (Biaryl Scaffold) Suzuki->DerivA DerivB Derivative B (Alkynyl Scaffold) Sonogashira->DerivB DerivC Derivative C (Amino Scaffold) Buchwald->DerivC

Divergent cross-coupling pathways from the core aryl iodide scaffold.

In Vitro Efficacy & ADME Data Comparison

The derivatives were benchmarked against ABT-102, a well-documented TRPV1 reference standard. The primary endpoints were target inhibition (IC₅₀), cellular toxicity (CC₅₀), and intrinsic microsomal clearance (CL_int).

CompoundStructural Modification (C2 Position)TRPV1 IC₅₀ (nM)Cytotoxicity CC₅₀ (µM)HLM CL_int (µL/min/mg)
Derivative A 4-(Trifluoromethyl)phenyl (Biaryl)12.4 ± 1.2> 5045.2
Derivative B Phenylethynyl (Alkynyl)8.5 ± 0.932.5120.4
Derivative C Piperidin-1-yl (Amino)85.0 ± 5.4> 5025.8
ABT-102 Reference Standard4.0 ± 0.5> 5038.5

Data Interpretation:

  • Derivative A (Biaryl): Exhibits the optimal balance of sub-nanomolar potency and metabolic stability. The rigid biaryl system restricts rotational degrees of freedom, locking the molecule into a bioactive conformation while resisting rapid CYP450 metabolism.

  • Derivative B (Alkynyl): While highly potent (8.5 nM), the exposed alkyne acts as a metabolic liability, resulting in rapid clearance (120.4 µL/min/mg) in human liver microsomes. It also shows early signs of cytotoxicity.

  • Derivative C (Amino): Highly stable but suffers a ~7-fold drop in potency, indicating that the bulky, sp3-hybridized piperidine ring creates a steric clash within the narrow C2-adjacent binding pocket.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Built-in positive/negative controls and specific reagent choices are utilized to prevent false positives.

High-Throughput FLIPR Calcium Influx Assay (Efficacy)

Causality Check: We utilize HEK293 cells because they lack endogenous TRPV1, providing a zero-noise background. The Molecular Devices FLIPR Calcium 6 kit is chosen over traditional Fluo-4 because its extracellular masking technology eliminates the need for wash steps, which often dislodge loosely adherent HEK293 cells and ruin the assay's Z'-factor .

Step-by-Step Methodology:

  • Cell Plating: Seed HEK293 cells stably expressing hTRPV1 at 40,000 cells/well in 384-well black-walled, clear-bottom poly-D-lysine coated plates. Incubate overnight at 37°C, 5% CO₂.

  • Dye Loading: Remove culture media. Add 25 µL/well of FLIPR Calcium 6 assay buffer (reconstituted in HBSS containing 20 mM HEPES, pH 7.4). Incubate for 2 hours at 37°C. Note: Do not wash the cells post-incubation.

  • Compound Addition (Antagonist Phase): Transfer the plate to the FLIPR Tetra system. Add 12.5 µL of test compounds (Derivatives A, B, C) serially diluted in assay buffer (final DMSO concentration <0.5%). Record baseline fluorescence (Ex: 485 nm / Em: 525 nm) for 5 minutes.

  • Agonist Challenge: Add 12.5 µL of Capsaicin at its EC₈₀ concentration (typically 50 nM).

  • Data Acquisition & Validation: Record calcium influx for 3 minutes. Calculate IC₅₀ using a 4-parameter logistic fit.

    • System Validation: Ensure the Z'-factor of the control wells (Capsaicin alone vs. Capsaicin + 1 µM ABT-102) is >0.6.

Human Liver Microsome (HLM) Stability Assay (ADME)

Causality Check: Highly lipophilic compounds (like those containing tert-butyl groups) are prone to rapid oxidative metabolism. This assay identifies early clearance liabilities.

Step-by-Step Methodology:

  • Preparation: Pre-incubate 1 µM of the test compound with pooled Human Liver Microsomes (0.5 mg/mL protein concentration) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding an NADPH-regenerating system (final concentration 1 mM NADPH).

  • Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining parent compound.

  • Calculation: Plot the natural log of the percentage remaining versus time to calculate the elimination rate constant (k) and intrinsic clearance (CL_int).

Mechanism of Action: TRPV1 Inhibition Pathway

The following diagram illustrates the biological workflow of TRPV1 activation and the precise intervention point of our synthesized derivatives. By binding to the intracellular domain, these antagonists lock the channel in a closed state, preventing the calcium influx that triggers nociceptive (pain) signaling .

G Capsaicin Capsaicin / Noxious Heat TRPV1 TRPV1 Channel (Open State) Capsaicin->TRPV1 Activates Calcium Intracellular Ca2+ Influx TRPV1->Calcium Depolarization Neuronal Depolarization (Pain Signal) Calcium->Depolarization Antagonist (4-(Tert-butyl)-2-iodophenyl) methanamine Derivatives Antagonist->TRPV1 Allosteric Blockade

TRPV1 activation pathway and the targeted pharmacological blockade by the derivatives.

Conclusion

The (4-(Tert-butyl)-2-iodophenyl)methanamine scaffold provides an exceptional starting point for TRPV1 antagonist discovery. The in vitro efficacy data clearly demonstrates that Derivative A (the biaryl analog) is the superior candidate, successfully leveraging the tert-butyl group for target affinity while utilizing the C2-iodine handle to install a metabolically stable, potency-enhancing rigid ring system. Researchers looking to bypass the metabolic liabilities of alkynes (Derivative B) or the steric clashes of bulky sp3-amines (Derivative C) should prioritize Suzuki-coupled biaryl modifications when utilizing this building block.

References

  • Identification of (R)-1-(5-tert-butyl-2,3-dihydro-1H-inden-1-yl)-3-(1H-indazol-4-yl)urea (ABT-102) as a potent TRPV1 antagonist for pain management Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • 7-tert-Butyl-6-(4-chloro-phenyl)-2-thioxo-2,3-dihydro-1H-pyrido[2,3-d]pyrimidin-4-one, a classic polymodal inhibitor of transient receptor potential vanilloid type 1 Source: Journal of Pharmacology and Experimental Therapeutics (ASPET) URL:[Link]

  • Calcium assays for the FLIPR System Source: Molecular Devices URL:[Link]

  • Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions Source: MIT DSpace URL:[Link]

Comparative

A Comparative Guide to the Catalytic Efficiency of (4-(Tert-butyl)-2-iodophenyl)methanamine Ligands in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, medicinal chemists, and professionals in drug development, the quest for more efficient and versatile catalytic systems is perpetual. The Buchwald-Hartwig amination, a cornerstone of modern organic synth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, medicinal chemists, and professionals in drug development, the quest for more efficient and versatile catalytic systems is perpetual. The Buchwald-Hartwig amination, a cornerstone of modern organic synthesis for the formation of C-N bonds, is a testament to the power of ligand design in unlocking challenging chemical transformations.[1][2] This guide provides a comprehensive analysis of the anticipated catalytic efficiency of a novel ligand scaffold, (4-(Tert-butyl)-2-iodophenyl)methanamine, by benchmarking its structural features against a class of highly successful and commercially available phosphine ligands. By delving into the fundamental principles of ligand design and presenting supporting experimental data from established systems, we offer a predictive framework for researchers looking to explore new frontiers in catalysis.

The Architectures of Efficiency: Key Principles in Ligand Design

The remarkable success of palladium-catalyzed cross-coupling reactions is intrinsically linked to the evolution of sophisticated phosphine ligands that modulate the reactivity of the palladium center.[2][3] The most effective ligands for reactions like the Buchwald-Hartwig amination typically embody a combination of specific steric and electronic properties that facilitate the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[4]

Steric Hindrance: Bulky ligands are crucial for promoting the formation of a monoligated, 12-electron L1Pd(0) species, which is highly reactive in the oxidative addition of aryl halides.[5][6] This steric bulk also facilitates the final reductive elimination step to release the desired product.[7] The development of dialkylbiaryl phosphine ligands by the Buchwald group exemplifies this principle, where large substituents on the phosphine and the biaryl backbone are key to high catalytic activity.[3][6]

Electron-Donating Ability: Electron-rich phosphines enhance the rate of oxidative addition of aryl halides to the Pd(0) center.[8] They also increase the electron density on the palladium, which can promote the reductive elimination step.[9] This is a critical factor in the design of ligands for coupling less reactive aryl chlorides.[10]

Benchmarking Against the Best: A Comparative Look at Established Ligands

To contextualize the potential performance of (4-(Tert-butyl)-2-iodophenyl)methanamine, we will compare its structural motifs to those of well-established, high-performance ligands such as XPhos, SPhos, and RuPhos. These Buchwald ligands are renowned for their broad applicability and high catalytic efficiency in a range of cross-coupling reactions.[11]

LigandKey Structural FeaturesTypical Applications & Performance Notes
XPhos Bulky dicyclohexylphosphine, triisopropyl-substituted biphenyl backbone.Highly versatile for a wide range of Suzuki-Miyaura and Buchwald-Hartwig reactions, particularly with sterically demanding substrates.[7]
SPhos Dicyclohexylphosphine, dimethoxy-substituted biphenyl backbone.A robust and broadly applicable ligand, often a good starting point for screening. Effective for a variety of primary and secondary amines.[4]
RuPhos Dicyclohexylphosphine, diisopropoxy-substituted biphenyl backbone.Shows exceptional performance in the coupling of sterically hindered secondary amines.[4]
BrettPhos Di-tert-butylphosphine, specific biaryl backbone.Effective for the amination of primary amines and amides.[3]

Table 1: Comparison of leading Buchwald-type ligands and their general performance characteristics.

Quantitative Performance Data of Established Ligands

The following table presents a summary of experimental data from various studies, illustrating the performance of leading phosphine ligands in the Buchwald-Hartwig amination.

LigandAryl HalideAmineBaseSolventTemp (°C)Time (h)Yield (%)Reference
XPhos BromobenzeneDiphenylamineNaOtBuToluene1002496
RuPhos BromobenzeneDiphenylamineNaOtBuToluene1002496[1]
SPhos 4-ChlorotolueneMorpholineNaOtBuDioxane1002>95
P(t-Bu)₃ 4-ChlorotolueneAnilineNaOtBuToluene1001898[12]

Table 2: Representative experimental data for the Buchwald-Hartwig amination using established phosphine ligands.

A Predictive Analysis of (4-(Tert-butyl)-2-iodophenyl)methanamine

While direct experimental data for (4-(Tert-butyl)-2-iodophenyl)methanamine is not yet available in the surveyed literature, we can infer its potential catalytic performance by dissecting its molecular architecture in the context of the established principles of ligand design.

  • The (4-(Tert-butyl)-phenyl) Moiety: The tert-butyl group is a well-established bulky substituent used in many high-performance ligands (e.g., in the phosphine itself or on the aryl backbone). This feature is expected to provide the necessary steric hindrance to promote the formation of the active monoligated palladium species.

  • The 2-Iodo Substituent: The iodine atom at the ortho position of the phenyl ring presents an interesting design feature. While aryl iodides are typically more reactive substrates in cross-coupling reactions, the presence of an iodo group on the ligand itself could have several implications. It may influence the electronic properties of the ligand and could potentially participate in secondary interactions with the palladium center. The stability of a potential P,N-chelate could be influenced by the steric demand of the ortho-iodo group.

  • The Methanamine Group: The aminomethyl group introduces the potential for this ligand to act as a bidentate P,N ligand, assuming it is used to synthesize a phosphine derivative. Bidentate ligands can offer enhanced stability to the catalytic complex.[2] The nitrogen atom can coordinate to the palladium center, potentially influencing the geometry and reactivity of the complex.

Experimental Protocols

General Procedure for High-Throughput Phosphine Ligand Screening

This protocol is designed for the rapid and efficient comparison of multiple phosphine ligands in a palladium-catalyzed cross-coupling reaction.

  • Stock Solution Preparation: In a glovebox, prepare stock solutions of the palladium precursor (e.g., Pd₂(dba)₃), a selection of phosphine ligands, the aryl halide, the amine, an internal standard (e.g., dodecane), and the base (e.g., NaOtBu) in an appropriate anhydrous solvent (e.g., toluene or dioxane).

  • Reaction Array Setup: In a 96-well plate containing small reaction vials with stir bars, use a liquid handling robot or calibrated pipettes to dispense the stock solutions of the palladium precursor and each phosphine ligand into designated vials.

  • Addition of Reagents: Add the aryl halide and amine stock solutions to all vials, followed by the internal standard.

  • Reaction Initiation: Seal the vials and place the 96-well plate on a heating block with magnetic stirring. Heat the reaction to the desired temperature for a specified time.

  • Quenching and Work-up: After cooling, quench the reactions with a saturated aqueous solution of ammonium chloride. Extract the products with an organic solvent (e.g., ethyl acetate).

  • Analysis: Analyze the organic extracts by GC-MS or LC-MS to determine the reaction yield by comparing the peak area of the product to that of the internal standard.[1]

Representative Protocol for Buchwald-Hartwig Amination

This protocol provides a general method for the amination of an aryl chloride.

  • Glovebox Preparation: To a dried Schlenk tube inside a glovebox, add Pd₂(dba)₃ (0.005 mmol, 1 mol%), the phosphine ligand (e.g., XPhos, 0.012 mmol, 2.4 mol%), and NaOtBu (1.4 mmol).

  • Reaction Setup: Seal the tube, remove it from the glovebox, and place it under an argon atmosphere.

  • Reagent Addition: Add the aryl chloride (e.g., 4-chlorotoluene, 1.0 mmol), the amine (e.g., aniline, 1.2 mmol), and anhydrous toluene (5 mL) via syringe.

  • Reaction Execution: Heat the reaction mixture to 100 °C and stir for the desired time (typically 2-24 hours), monitoring the reaction progress by TLC or GC.

  • Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[12]

Visualizing the Catalytic Process

To better understand the intricate steps involved in the Buchwald-Hartwig amination and the workflow for discovering optimal catalysts, the following diagrams are provided.

Buchwald-Hartwig Catalytic Cycle L-Pd(0) L-Pd(0) Oxidative Addition Complex Oxidative Addition Complex L-Pd(0)->Oxidative Addition Complex Ar-X Amine Coordination Amine Coordination Oxidative Addition Complex->Amine Coordination R2NH Amido Complex Amido Complex Amine Coordination->Amido Complex Base, -[Base-H]X Amido Complex->L-Pd(0) Reductive Elimination Ar-NR2

Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.

Ligand Screening Workflow cluster_prep Preparation cluster_exec Execution cluster_analysis Analysis Define Reaction Define Reaction (Aryl Halide, Amine, Base, etc.) Select Ligands Select Ligand Library Define Reaction->Select Ligands Prepare Stocks Prepare Stock Solutions Select Ligands->Prepare Stocks Dispense Reagents Automated Dispensing into 96-well Plate Prepare Stocks->Dispense Reagents Run Reactions Heating & Stirring Dispense Reagents->Run Reactions Quench & Workup Quench & Extract Run Reactions->Quench & Workup Analyze GC-MS / LC-MS Analysis Quench & Workup->Analyze Data Evaluation Evaluate Yields & Selectivity Analyze->Data Evaluation

Caption: A typical high-throughput workflow for phosphine ligand screening.

Conclusion and Future Outlook

The rational design of ligands remains a paramount strategy for advancing the capabilities of palladium-catalyzed cross-coupling reactions. While direct experimental validation for the catalytic efficiency of (4-(Tert-butyl)-2-iodophenyl)methanamine is pending, a thorough analysis of its structural components suggests it holds promise as a ligand scaffold. The presence of a bulky tert-butyl group is a known feature of highly active catalysts. The aminomethyl and iodo substituents introduce unique electronic and chelating possibilities that warrant further investigation.

Researchers interested in this and similar scaffolds are encouraged to employ the high-throughput screening protocols outlined in this guide to benchmark its performance against established ligands like XPhos, SPhos, and RuPhos. Such studies will not only elucidate the potential of this specific ligand but also contribute to a deeper understanding of the structure-activity relationships that govern these powerful catalytic systems. The continuous exploration of novel ligand architectures is essential for the development of more efficient, selective, and sustainable chemical syntheses in the pharmaceutical and fine chemical industries.

References

  • Performance comparison of different phosphine ligands in Buchwald-Hartwig amin
  • Buchwald Ligands Review. (n.d.). Entegris.
  • Head-to-head comparison of different phosphine ligands in palladium c
  • Fors, B. P. (2016). Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT.
  • A Comparative Guide to RuPhos and XPhos for Sterically Hindered Suzuki Coupling. (2025). Benchchem.
  • Mao, J., & Walsh, P. J. (2018). NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald-Hartwig amination of unactivated aryl chlorides. Dalton Transactions, 47(26), 8690–8696.
  • Buchwald–Hartwig amin
  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2025). Initiation of Palladium Precatalysts: Efficiency and Product Selectivity as a Function of Ligand, Substrate, and Reaction Conditions.
  • Organ, M. G., et al. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0)
  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. (2024). WuXi AppTec.
  • van der Pijl, F., et al. (n.d.). Swiping Right on Palladium: Matching Precursors, Ligands, and Reaction Conditions. ChemRxiv.
  • Tcyrulnikov, S., et al. (2020). Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings.
  • Biscoe, M. R., et al. (2018). Buchwald-Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands. Dalton Transactions, 47(11), 3684–3688.
  • Dicks, A. P., et al. (2021). Exploring the Effect of Phosphine Ligand Architecture on a Buchwald–Hartwig Reaction: Ligand Synthesis and Screening of Reaction Conditions.
  • Biscoe, M. R., et al. (2018). Buchwald–Hartwig amination using Pd(i) dimer precatalysts supported by biaryl phosphine ligands. Dalton Transactions.
  • Organ, M. G., et al. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0)
  • RuPhos vs.
  • Buchwald CX Precatalysts. (n.d.). Umicore Precious Metals Chemistry.
  • Kinzel, T., et al. (2013). A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles. PMC.
  • Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis.
  • Why C–N and C–O Couplings?. (n.d.). Macmillan Group.
  • Shaughnessy, K. H., et al. (2006). Bulky Alkylphosphines with Neopentyl Substituents as Ligands in the Amination of Aryl Bromides and Chlorides. The Journal of Organic Chemistry.
  • Billingsley, K. L., & Buchwald, S. L. (2008).
  • G3 and G4 Buchwald Prec
  • Verkade, J. G., et al. (2002). P( i -BuNCH 2 CH 2 ) 3 N: An Effective Ligand in the Palladium-Catalyzed Amination of Aryl Bromides and Iodides. The Journal of Organic Chemistry.

Sources

Validation

A Comparative Guide to Cross-Coupling Validation: (4-(Tert-butyl)-2-iodophenyl)methanamine vs. Standard Aryl Iodides

Executive Summary & Mechanistic Rationale (4-(Tert-butyl)-2-iodophenyl)methanamine is a highly functionalized building block featuring a reactive aryl iodide, a lipophilic tert-butyl group, and a primary methanamine moie...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

(4-(Tert-butyl)-2-iodophenyl)methanamine is a highly functionalized building block featuring a reactive aryl iodide, a lipophilic tert-butyl group, and a primary methanamine moiety. While standard aryl iodides are typically highly reactive in Palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura)[1], the presence of an ortho-primary amine introduces significant mechanistic complexity that can drastically suppress yields if not properly managed.

The Causality of Yield Suppression (Catalyst Poisoning)

In standard catalytic cycles using unhindered ligands like PPh₃, the primary amine acts as a competitive σ-donor. Following the oxidative addition of the aryl iodide to the Pd(0) center, the ortho-amine coordinates to the resulting Pd(II) intermediate, forming a stable 5-membered palladacycle. This chelation effect creates a strong thermodynamic sink; the off-cycle intermediate resists transmetalation with the boronic acid, effectively poisoning the catalyst and stalling the reaction.

To objectively validate the intrinsic cross-coupling reactivity of the aryl iodide core, we must decouple this amine-poisoning effect. This is achieved via a self-validating system utilizing two parallel approaches:

  • Ligand Steric Control: Utilizing bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos) to sterically preclude amine coordination while accelerating oxidative addition[2].

  • Electronic Masking: Transient Boc-protection of the primary amine to eliminate its nucleophilicity and coordination capacity, allowing the substrate to be evaluated as a standard, unhindered aryl iodide.

Mechanism Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Aryl Iodide) Pd0->OxAdd PdII Pd(II) Intermediate OxAdd->PdII Poison Amine Coordination (Off-Cycle Palladacycle) PdII->Poison Unhindered Ligand Transmetal Transmetalation (Boronic Acid) PdII->Transmetal Productive Pathway Poison->PdII XPhos Ligand RedElim Reductive Elimination (Product Formation) Transmetal->RedElim RedElim->Pd0

Catalytic cycle showing off-cycle amine coordination vs. productive XPhos-enabled cross-coupling.

Experimental Design & Self-Validating Protocols

To benchmark the cross-coupling efficiency, (4-(Tert-butyl)-2-iodophenyl)methanamine is evaluated alongside standard aryl iodides (Iodobenzene and 4-tert-butyliodobenzene) using phenylboronic acid as the standard coupling partner. The importance of monitoring the catalyst state (e.g., homogeneous vs. Pd-black precipitation) is critical in these evaluations[3].

Protocol A: Direct Suzuki-Miyaura Coupling (XPhos System)

This protocol relies on steric bulk to force the productive catalytic cycle.

  • Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, charge (4-(Tert-butyl)-2-iodophenyl)methanamine (1.0 mmol), phenylboronic acid (1.2 mmol), Pd₂(dba)₃ (1.0 mol %), XPhos (2.4 mol %), and anhydrous K₃PO₄ (2.0 mmol).

  • Inert Atmosphere: Evacuate and backfill the tube with argon (3 cycles).

  • Solvent Addition: Add degassed 1,4-dioxane/H₂O (4:1 v/v, 5 mL) via syringe. The biphasic system aids in dissolving the boronic acid and base, facilitating transmetalation.

  • Reaction: Seal the tube and heat the mixture at 80 °C in a pre-heated oil bath for 4 hours.

  • Workup: Cool to room temperature, dilute with ethyl acetate (15 mL), wash with brine (10 mL), dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: Masked Coupling (Boc-Protection Route)

This protocol chemically masks the amine to provide a 1:1 kinetic comparison with standard aryl iodides.

  • Protection: React the target amine (1.0 mmol) with Boc₂O (1.1 mmol) and Et₃N (1.5 mmol) in DCM (5 mL) at room temperature for 2 hours. Isolate the protected intermediate via standard aqueous workup.

  • Coupling: Subject the Boc-protected substrate (1.0 mmol) to a standard Suzuki coupling with phenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (2.0 mol %), and Na₂CO₃ (2.0 mmol) in Toluene/EtOH/H₂O (2:1:1, 6 mL) at 90 °C for 6 hours.

  • Deprotection: Treat the purified coupled intermediate with TFA/DCM (1:1, 4 mL) for 1 hour at room temperature. Neutralize with saturated NaHCO₃, extract, and purify to reveal the free amine product.

Workflow Substrate (4-(t-Bu)-2-iodophenyl) methanamine PathA Protocol A: Direct Coupling (XPhos / Pd) Substrate->PathA PathB Protocol B: Boc Protection Substrate->PathB Product Cross-Coupled Product (>88% Yield) PathA->Product 1 Step CouplingB Suzuki Coupling (Pd(PPh3)4) PathB->CouplingB Deprotect TFA Deprotection CouplingB->Deprotect Deprotect->Product 3 Steps

Experimental workflow comparing direct XPhos coupling versus the Boc-protection validation route.

Yield Comparison Data

The following table summarizes the isolated yields, validating the intrinsic reactivity of the target molecule when mechanistic bottlenecks are addressed.

SubstrateCatalyst SystemConditionsIsolated Yield (%)Catalyst State Observation
Iodobenzene (Standard)Pd(PPh₃)₄90 °C, 6h94% Homogeneous, active
4-tert-Butyliodobenzene (Standard)Pd(PPh₃)₄90 °C, 6h92% Homogeneous, active
(4-(t-Bu)-2-iodophenyl)methanamine Pd(PPh₃)₄90 °C, 12h< 15% Rapid Pd-black formation (Poisoning)
(4-(t-Bu)-2-iodophenyl)methanamine Pd₂(dba)₃ / XPhos80 °C, 4h88% Stable active catalyst
Boc-Protected Target Pd(PPh₃)₄90 °C, 6h91% (over 2 steps)Homogeneous, active
Scientific Conclusion

The unprotected (4-(Tert-butyl)-2-iodophenyl)methanamine fails under standard Pd(PPh₃)₄ conditions due to rapid palladacycle formation and subsequent catalyst degradation (evidenced by Pd-black precipitation). However, when utilizing the sterically demanding XPhos ligand (Protocol A) or electronic masking (Protocol B), the yield normalizes to >88%. This definitively proves that the intrinsic C-I bond reactivity of the target molecule is perfectly on par with standard, unhindered aryl iodides like iodobenzene.

References

  • Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions Source: Organometallics (ACS Publications) URL:[Link]

  • A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides Source: PMC (National Institutes of Health) URL:[Link]

  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

(4-(Tert-butyl)-2-iodophenyl)methanamine proper disposal procedures

The management and disposal of specialty organic intermediates like (4-(Tert-butyl)-2-iodophenyl)methanamine require strict adherence to environmental health and safety (EHS) protocols. Because this compound contains bot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The management and disposal of specialty organic intermediates like (4-(Tert-butyl)-2-iodophenyl)methanamine require strict adherence to environmental health and safety (EHS) protocols. Because this compound contains both a basic primary amine and a heavy halogen (iodine), its disposal profile is more complex than standard organic solvents.

As a drug development professional or bench scientist, understanding the causality behind these disposal protocols ensures regulatory compliance, prevents dangerous laboratory incompatibilities, and controls hazardous waste management costs.

Chemical Profiling & Waste Classification

To properly route this chemical into your facility's waste stream, we must first deconstruct its structural hazards. The presence of the iodine atom strictly classifies this compound (and any solvent it is dissolved in) as Halogenated Organic Waste [1].

Mixing halogenated waste with non-halogenated waste is a critical operational error; it forces the entire mixed volume to be treated as halogenated, exponentially increasing incineration and disposal costs for the facility[1][2]. Furthermore, the methanamine moiety imparts basicity, meaning it can react exothermically with strong acids.

Table 1: Waste Characterization Summary

PropertyClassification / CharacteristicDisposal Implication
Halogen Content Iodinated AromaticMust be segregated into dedicated Halogenated waste streams. Requires specialized high-temperature incineration[1][3].
Functional Group Primary Amine (Basic)Do not mix waste blindly with acidic waste streams (e.g., mineral acids, chromic acid) to prevent exothermic salt formation or gas evolution[3].
Physical State Solid (typically)Pure unused powder must be disposed of as Solid Hazardous Waste; solutions must be disposed of as Liquid Halogenated Waste[4].

Standard Operating Procedure (SOP): Disposal Methodologies

The following self-validating protocol guarantees that the chemical is safely contained from the point of generation (cradle) to EHS vendor pickup (grave).

Phase A: Liquid Waste (Solutions and Filtrates)

If the (4-(Tert-butyl)-2-iodophenyl)methanamine is dissolved in a solvent (e.g., dichloromethane, methanol, or ethyl acetate) during synthesis or purification:

  • Segregation: Pour the solution only into a designated, chemically compatible liquid waste carboy labeled explicitly for Halogenated Organic Solvents [3][5].

  • Headspace Management: Never fill the waste container beyond 80-90% capacity. Always leave 10-20% free space to allow for vapor expansion, particularly if volatile solvents are involved[2].

  • Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g., peroxides, nitric acid) which could react violently with the amine group[3].

Phase B: Solid Waste (Pure Compound and Consumables)
  • Pure/Expired Chemical: If disposing of the neat compound, keep it in its original sealed container. Do not transfer it to a generic waste bin. Place the intact container into a sturdy secondary container or poly pail designated for solid chemical waste[4].

  • Contaminated Consumables: Gloves, weighing papers, pipette tips, and wipes contaminated with the compound must be collected in a designated solid hazardous waste bin (often a sturdy box lined with a 7-mil polyethylene bag)[4][6].

  • Sharps: Any chemically contaminated needles or razor blades must go into a puncture-proof sharps container. Crucial: This container must be labeled for chemical waste, not biohazardous waste, as chemical waste vendors cannot legally accept biohazard symbols[3].

Phase C: Labeling and Satellite Accumulation
  • Explicit Labeling: Attach an official EHS Hazardous Waste tag immediately upon adding the first drop/gram of waste. Write out the full chemical name—(4-(Tert-butyl)-2-iodophenyl)methanamine —and the specific solvents used. Do not use abbreviations or chemical structures on the label, as this violates EPA and local EHS communication standards[2].

  • Secondary Containment: Store the waste container in a Satellite Accumulation Area (SAA) within a secondary containment bin (e.g., a polyethylene tray) to capture any catastrophic leaks[2][4].

Waste Routing Workflow

The following diagram illustrates the logical decision tree for routing (4-(Tert-butyl)-2-iodophenyl)methanamine waste based on its physical state at the time of disposal.

WasteRouting Start Waste Generation: (4-(Tert-butyl)-2-iodophenyl)methanamine State Physical State? Start->State Liquid Liquid Solution (e.g., in DCM, MeOH) State->Liquid Dissolved Solid Solid Waste (Pure powder, wipes, tips) State->Solid Powder/Consumables HaloBin Halogenated Organic Waste Container Liquid->HaloBin Must segregate from non-halogenated SolidBin Solid Hazardous Waste Container Solid->SolidBin Double-bagged or sealed container Label Apply EHS Label: List all constituents No abbreviations HaloBin->Label SolidBin->Label SAA Satellite Accumulation Area (Secondary Containment) Label->SAA Pickup Licensed EHS Vendor Pickup SAA->Pickup

Figure 1: Decision matrix for the segregation and compliant disposal of iodinated amine waste streams.

References

  • Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

  • University of Delaware Environmental Health & Safety. Chemical Waste Management. Retrieved from [Link]

  • University of Kansas. (2025). Safety: Chemical Compatibility, and Waste. Retrieved from [Link]

  • Concordia University. Laboratory Safety Manual. Retrieved from [Link]

  • University of Tennessee Institute of Agriculture (UTIA) Safety Office. Hazardous Waste Guide. Retrieved from [Link]

  • University of Oslo. General laboratory chemical waste management. Retrieved from[Link]

Sources

Handling

Personal protective equipment for handling (4-(Tert-butyl)-2-iodophenyl)methanamine

Operational and Safety Architecture for Handling (4-(Tert-butyl)-2-iodophenyl)methanamine Introduction: A Mechanistic Approach to Chemical Safety Welcome to the advanced handling guide for (4-(Tert-butyl)-2-iodophenyl)me...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational and Safety Architecture for Handling (4-(Tert-butyl)-2-iodophenyl)methanamine

Introduction: A Mechanistic Approach to Chemical Safety

Welcome to the advanced handling guide for (4-(Tert-butyl)-2-iodophenyl)methanamine. As a Senior Application Scientist, I emphasize that laboratory safety cannot be a passive checklist; it must be a proactive, self-validating system tailored to the specific molecular architecture of the compound you are handling.

This specialized building block, frequently utilized in transition-metal-catalyzed cross-coupling and Active Pharmaceutical Ingredient (API) synthesis, presents a trifecta of structural hazards:

  • The Methanamine (Benzylamine) Motif : Primary amines are strongly basic and highly nucleophilic. They are inherently corrosive, capable of causing rapid, severe skin burns and irreversible ocular damage[1].

  • The 2-Iodo Substituent : Halogenated aromatics are sensitive to actinic light and thermal degradation. Improper storage or handling can lead to the catalytic release of toxic iodine gas or hydrogen iodide. Furthermore, it strictly dictates environmental disposal pathways[2].

  • The 4-Tert-butyl Group : This bulky aliphatic moiety significantly increases the molecule's lipophilicity (LogP). High lipophilicity enhances the compound's ability to permeate standard laboratory glove materials and rapidly penetrate the lipid bilayers of the human stratum corneum.

The Personal Protective Equipment (PPE) Ecosystem

To mitigate these risks, we do not simply "wear PPE"—we engineer a comprehensive barrier system. Every piece of equipment is selected based on the chemical and physical vulnerabilities of the human body when exposed to lipophilic, corrosive amines[3].

Table 1: Quantitative Hazard Profile and PPE Mechanistic Justification

Hazard ParameterStructural CauseRequired PPE ComponentMechanistic Justification
Corrosivity (pH > 10) Primary amine groupFace Shield + Goggles Amines rapidly saponify ocular lipids. Goggles (ANSI Z87.1) prevent vapor intrusion; the face shield stops macroscopic splashes[4].
High Dermal Permeability Tert-butyl lipophilicityDouble-Gloving (Butyl over Nitrile) Standard 4-mil nitrile offers <10 mins of breakthrough time for lipophilic amines. Butyl rubber provides the primary chemical barrier.
Inhalation Toxicity Vapor pressure / AerosolizationFume Hood / Respirator Must be handled in a certified fume hood. If outside the hood, a full-face respirator with ABEK (Amine/Ammonia) filters is required.
Thermal/Photo Instability C-I bond labilityFlame-Retardant Nomex Coat Protects against secondary fires or localized exothermic decomposition during cross-coupling setups.

Standard Operating Procedure: Handling and Workflow

The following step-by-step methodology ensures a self-validating loop of safety during the experimental setup.

Step 1: Environmental Validation Before opening the reagent, verify the fume hood monitor reads a minimum face velocity of 100 feet per minute (fpm). Clear the workspace of all incompatible materials, particularly strong oxidizing agents and concentrated acids, which react violently with primary amines.

Step 2: PPE Donning and Material Transfer Don the required PPE (butyl outer gloves, nitrile inner gloves, splash goggles, and lab coat). Because the 2-iodo group is light-sensitive, ensure the receiving flask is wrapped in aluminum foil or utilizes amber glassware. Weigh the compound using a static-free spatula to prevent aerosolization of the solid or liquid.

Step 3: Reaction Execution Dissolve the compound in an appropriate anhydrous solvent (e.g., DCM or THF) under an inert argon or nitrogen atmosphere. This prevents the amine from absorbing atmospheric carbon dioxide to form carbamate salts, and protects the iodo-group from oxidative degradation.

Step 4: Quenching and Decontamination Upon reaction completion, the crude mixture will contain unreacted amines. Quench the reaction by slowly adding a dilute, cold aqueous acid (e.g., 1M HCl) to protonate the amine, converting it into a water-soluble, non-volatile ammonium salt.

G N1 1. Fume Hood & PPE Validation (Ensure Flow >100 fpm) N2 2. Inert Atmosphere Transfer (Schlenk Line / Glovebox) N1->N2 Validate barriers N3 3. Reaction Execution (Actinic Shielding Applied) N2->N3 Reagent secured N4 4. Quench & Neutralization (Dilute Acid Addition) N3->N4 Reaction complete N5 5. Halogenated Waste Segregation (EPA Compliant) N4->N5 Aqueous/Organic split N6 6. Doffing & Decontamination (Alkaline Wash) N5->N6 Waste sealed

Operational workflow for the safe handling and processing of halogenated benzylamines.

Waste Disposal and Spill Mitigation

The disposal of (4-(Tert-butyl)-2-iodophenyl)methanamine requires strict adherence to environmental regulations due to the presence of the iodine atom.

  • Waste Segregation : Under no circumstances should this compound or its derivatives be disposed of down the drain[5]. Even trace amounts of halogenated amines disrupt aquatic ecosystems. All organic layers containing this compound must be strictly segregated into dedicated "Halogenated Organic Waste" containers[6].

  • Aqueous Waste : The acidic aqueous quench layer, now containing the protonated ammonium salt, must be neutralized to a pH between 5.5 and 9.0 before it can be evaluated for standard aqueous waste disposal, depending on your local institutional guidelines[7].

  • Spill Response : In the event of a spill, do not use combustible materials like sawdust. Neutralize the spill with a weak solid acid (like citric acid powder) to suppress corrosive amine vapors, then absorb with inert vermiculite. Place the absorbed material in a sealed, labeled container for hazardous waste incineration[8].

References

  • Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem - NIH. nih.gov.
  • Enhancing Chemical Laboratory Safety with Hazards Risks Mitigation and Str
  • Safety in Academic Chemistry Labor
  • Handbook for Pesticide Disposal by Common Chemical Methods - epa nepis. epa.gov.
  • Chapter 7 Chemical Disposal Procedures - University of Wisconsin–Madison. wisc.edu.
  • Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains - Ball St
  • Acceptable Drain Disposal Procedures - USDA ARS. usda.gov.
  • CHEMICAL WASTE MANAGEMENT GUIDE - Auburn Research. auburn.edu.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.